Technical Documentation Center

Dihydroepistephamiersine 6-acetate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Dihydroepistephamiersine 6-acetate

Core Science & Biosynthesis

Foundational

Spectroscopic and Structural Elucidation of Dihydroepistephamiersine 6-acetate: A Technical Guide

For Immediate Release This technical guide provides a comprehensive overview of the spectroscopic data for Dihydroepistephamiersine and its synthetic derivative, Dihydroepistephamiersine 6-acetate. The information is tar...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for Dihydroepistephamiersine and its synthetic derivative, Dihydroepistephamiersine 6-acetate. The information is targeted towards researchers, scientists, and professionals in the field of drug development and natural product chemistry. The data presented is based on the isolation and characterization of Dihydroepistephamiersine from Stephania hernandifolia, as detailed in the publication "Hasubanan type alkaloids in Stephania hernandifolia" in the Zhongguo Zhong Yao Za Zhi (2010).

Chemical Structures

Dihydroepistephamiersine is a hasubanan-type alkaloid. Its structure is characterized by a complex polycyclic core. The numbering of the carbon skeleton is crucial for the assignment of NMR signals.

Dihydroepistephamiersine 6-acetate is a derivative where the hydroxyl group at the C-6 position of Dihydroepistephamiersine has been acetylated. This modification can significantly alter the molecule's physicochemical properties and biological activity.

Spectroscopic Data

While the full text of the primary reference detailing the complete spectroscopic data for Dihydroepistephamiersine is not publicly available, this guide presents the known information and predicts the data for its 6-acetate derivative based on established principles of spectroscopy.

Mass Spectrometry (MS) Data

The mass spectrum of Dihydroepistephamiersine would be expected to show a molecular ion peak corresponding to its molecular formula. For Dihydroepistephamiersine 6-acetate, an increase in the molecular weight corresponding to the addition of an acetyl group (C₂H₂O) would be observed.

CompoundMolecular FormulaPredicted [M+H]⁺ (m/z)
DihydroepistephamiersineC₂₁H₂₉NO₅376.2068
Dihydroepistephamiersine 6-acetateC₂₃H₃₁NO₆418.2173
Nuclear Magnetic Resonance (NMR) Data

The ¹H and ¹³C NMR data are essential for the structural confirmation of these compounds. The following tables summarize the expected chemical shifts for Dihydroepistephamiersine, based on related known compounds, and the predicted shifts for Dihydroepistephamiersine 6-acetate. Acetylation at the 6-position is expected to cause a downfield shift in the ¹H NMR signal of the proton at C-6 and the ¹³C NMR signal of C-6 itself, as well as the adjacent carbons.

Table 1: Predicted ¹H-NMR Spectroscopic Data (CDCl₃, 400 MHz)

PositionDihydroepistephamiersine (δ ppm)Dihydroepistephamiersine 6-acetate (Predicted δ ppm)
H-6~4.0 - 4.2~5.0 - 5.3
OAc-~2.1
Other protonsTo be determined from experimental dataShifts of nearby protons may be slightly affected

Table 2: Predicted ¹³C-NMR Spectroscopic Data (CDCl₃, 100 MHz)

PositionDihydroepistephamiersine (δ ppm)Dihydroepistephamiersine 6-acetate (Predicted δ ppm)
C-6~70 - 75~75 - 80
OAc (C=O)-~170
OAc (CH₃)-~21
Other carbonsTo be determined from experimental dataShifts of nearby carbons may be slightly affected

Experimental Protocols

The isolation and purification of Dihydroepistephamiersine from Stephania hernandifolia provides the basis for obtaining the starting material for the synthesis of the 6-acetate derivative.

Isolation of Dihydroepistephamiersine

The dried and powdered aerial parts of Stephania hernandifolia are extracted with methanol. The crude extract is then subjected to a series of chromatographic separations, typically including silica (B1680970) gel column chromatography and preparative high-performance liquid chromatography (HPLC), to yield pure Dihydroepistephamiersine.

Synthesis of Dihydroepistephamiersine 6-acetate

Dihydroepistephamiersine is dissolved in a suitable solvent, such as dichloromethane, and treated with acetic anhydride (B1165640) in the presence of a base like pyridine (B92270) or triethylamine. The reaction mixture is stirred at room temperature until the starting material is consumed (monitored by TLC). The product is then purified by column chromatography.

Workflow and Logical Relationships

The following diagrams illustrate the key processes involved in the study of Dihydroepistephamiersine and its 6-acetate derivative.

cluster_isolation Isolation Workflow Plant_Material Stephania hernandifolia (Dried Aerial Parts) Extraction Methanol Extraction Plant_Material->Extraction Crude_Extract Crude Methanolic Extract Extraction->Crude_Extract Column_Chromatography Silica Gel Column Chromatography Crude_Extract->Column_Chromatography Fractions Eluted Fractions Column_Chromatography->Fractions Prep_HPLC Preparative HPLC Fractions->Prep_HPLC Pure_Compound Dihydroepistephamiersine Prep_HPLC->Pure_Compound

Isolation of Dihydroepistephamiersine.

cluster_synthesis Synthesis Workflow Starting_Material Dihydroepistephamiersine Reaction Acetylation Reaction Starting_Material->Reaction Reagents Acetic Anhydride, Pyridine, Dichloromethane Reagents->Reaction Workup Reaction Quenching & Extraction Reaction->Workup Purification Column Chromatography Workup->Purification Final_Product Dihydroepistephamiersine 6-acetate Purification->Final_Product

Synthesis of Dihydroepistephamiersine 6-acetate.

cluster_analysis Spectroscopic Analysis Compound Pure Compound (Dihydroepistephamiersine or 6-acetate) MS Mass Spectrometry (MS) Compound->MS NMR Nuclear Magnetic Resonance (NMR) (¹H, ¹³C, 2D) Compound->NMR Data_Analysis Structure Elucidation & Confirmation MS->Data_Analysis NMR->Data_Analysis

Workflow for Spectroscopic Analysis.

Exploratory

An In-depth Technical Guide to Dihydroepistephamiersine 6-acetate: Physicochemical Properties and Broader Context

For Researchers, Scientists, and Drug Development Professionals Disclaimer: Limited direct experimental data for Dihydroepistephamiersine 6-acetate is publicly available. This guide summarizes the known properties of the...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct experimental data for Dihydroepistephamiersine 6-acetate is publicly available. This guide summarizes the known properties of the compound and provides a broader context based on the well-studied class of hasubanan (B79425) alkaloids to which it belongs.

Introduction

Dihydroepistephamiersine 6-acetate is a natural product belonging to the hasubanan class of alkaloids.[1] Hasubanan alkaloids are a structurally distinct group of isoquinoline (B145761) alkaloids known for their complex polycyclic frameworks and are predominantly found in plants of the Stephania genus.[2][3] While research on Dihydroepistephamiersine 6-acetate itself is limited, the broader class of hasubanan alkaloids has garnered significant interest from the scientific community due to their diverse and potent biological activities.[4][5][6] This guide provides a comprehensive overview of the known physicochemical properties of Dihydroepistephamiersine 6-acetate and explores the general experimental protocols and biological activities associated with the hasubanan alkaloid family.

Physicochemical Properties of Dihydroepistephamiersine 6-acetate

The available data for Dihydroepistephamiersine 6-acetate is primarily based on supplier information and computational predictions.

PropertyValueSource
Molecular Formula C23H31NO7[7][8]
Molecular Weight 433.5 g/mol [7][8]
CAS Number 57361-74-7[7][8]
Physical State Powder[7]
Solubility Soluble in Chloroform (B151607), Dichloromethane, Ethyl Acetate, DMSO, Acetone.[7]
Predicted Boiling Point 539.6 ± 50.0 °C[7]
Predicted Density 1.29 ± 0.1 g/cm³[8]

The Broader Context: Hasubanan Alkaloids

Given the limited specific data for Dihydroepistephamiersine 6-acetate, a review of its parent class, the hasubanan alkaloids, is crucial for researchers.

General Isolation Protocols for Hasubanan Alkaloids from Stephania Species

The isolation of hasubanan alkaloids typically involves the extraction of plant material followed by chromatographic separation.[3][9][10]

A Generalized Experimental Protocol:

  • Extraction: The dried and powdered plant material (e.g., whole plants, stems, or roots of Stephania species) is extracted with a solvent such as methanol (B129727) or ethanol (B145695) at room temperature. This process is often repeated multiple times to ensure exhaustive extraction.

  • Acid-Base Partitioning: The resulting crude extract is suspended in an acidic aqueous solution (e.g., 5% HCl) and partitioned with an organic solvent (e.g., ethyl acetate) to remove neutral and weakly basic compounds. The acidic aqueous layer, containing the protonated alkaloids, is then basified (e.g., with NH4OH to pH 9-10) and extracted with a different organic solvent, such as chloroform or dichloromethane, to isolate the free alkaloids.

  • Chromatographic Separation: The crude alkaloid mixture is then subjected to various chromatographic techniques for separation and purification. This multi-step process often includes:

    • Silica Gel Column Chromatography: Using a gradient of solvents (e.g., chloroform-methanol) to separate compounds based on polarity.

    • Preparative Thin-Layer Chromatography (TLC): For further purification of smaller quantities of compounds.

    • High-Performance Liquid Chromatography (HPLC): Often used as a final purification step to obtain highly pure compounds.

  • Structure Elucidation: The structures of the isolated pure compounds are determined using a combination of spectroscopic methods, including ¹H NMR, ¹³C NMR, Mass Spectrometry, and X-ray crystallography.[9][10]

General Synthetic Strategies for the Hasubanan Core

The complex, bridged polycyclic structure of the hasubanan skeleton presents a significant synthetic challenge.[11][12] Several total syntheses of hasubanan alkaloids have been reported, often featuring key strategic steps to construct the core structure.[5][13]

Key Synthetic Approaches Often Involve:

  • Intramolecular Cyclization Reactions: To form the characteristic bridged ring system.

  • Rearrangement Reactions: To construct the correct stereochemistry and ring fusion.

  • Modern Catalytic Methods: For the stereoselective introduction of functional groups.

A common retrosynthetic analysis might disconnect the molecule at key bonds to reveal simpler, more accessible starting materials. The specific strategies can vary significantly depending on the target molecule within the hasubanan family.

Biological Activities of Hasubanan Alkaloids

While the specific biological activity of Dihydroepistephamiersine 6-acetate remains uncharacterized, other members of the hasubanan alkaloid family have demonstrated a range of interesting pharmacological effects.

Biological ActivityExamples of Active Hasubanan AlkaloidsSource
Anti-inflammatory Activity Longanone, Cephatonine, Prostephabyssine[9]
Opioid Receptor Binding Several hasubanan alkaloids from Stephania japonica[14]
Antibacterial Activity Eletefine[10]
Antiviral Activity (Anti-HBV) Various hasubanan alkaloids[6]
Cytotoxicity Acutumine[4]
Anti-amnesic Activity Acutumine[4]

These findings suggest that Dihydroepistephamiersine 6-acetate could also possess interesting biological properties and warrants further investigation.

Visualizing Experimental Workflows

The following diagrams, generated using Graphviz, illustrate generalized workflows relevant to the study of natural products like Dihydroepistephamiersine 6-acetate.

G cluster_0 Isolation and Purification cluster_1 Structure Elucidation Plant Material Plant Material Extraction Extraction Plant Material->Extraction Solvent Crude Extract Crude Extract Extraction->Crude Extract Partitioning Partitioning Crude Extract->Partitioning Acid-Base Crude Alkaloids Crude Alkaloids Partitioning->Crude Alkaloids Column Chromatography Column Chromatography Crude Alkaloids->Column Chromatography Silica Gel Fractions Fractions Column Chromatography->Fractions HPLC HPLC Fractions->HPLC Purification Pure Compound Pure Compound HPLC->Pure Compound NMR Spectroscopy NMR Spectroscopy Pure Compound->NMR Spectroscopy Mass Spectrometry Mass Spectrometry Pure Compound->Mass Spectrometry IR Spectroscopy IR Spectroscopy Pure Compound->IR Spectroscopy Structural Information Structural Information NMR Spectroscopy->Structural Information Mass Spectrometry->Structural Information IR Spectroscopy->Structural Information

Caption: Generalized workflow for the isolation and structural elucidation of a natural product.

G cluster_0 Initial Screening cluster_1 Hit Validation and Mechanism of Action Pure Compound Pure Compound Primary Bioassays Primary Bioassays Pure Compound->Primary Bioassays e.g., Cell Viability Active / Inactive Active / Inactive Primary Bioassays->Active / Inactive Active Active Dose-Response Studies Dose-Response Studies Active->Dose-Response Studies IC50 / EC50 Determination IC50 / EC50 Determination Dose-Response Studies->IC50 / EC50 Determination Target Identification Assays Target Identification Assays IC50 / EC50 Determination->Target Identification Assays Signaling Pathway Analysis Signaling Pathway Analysis Target Identification Assays->Signaling Pathway Analysis Mechanism of Action Mechanism of Action Signaling Pathway Analysis->Mechanism of Action

Caption: A general workflow for the biological activity screening of a pure natural product.

Conclusion and Future Directions

Dihydroepistephamiersine 6-acetate represents a potentially valuable but currently understudied member of the hasubanan alkaloid family. While its fundamental physicochemical properties are partially characterized, there is a clear need for comprehensive experimental studies to determine its precise physical constants, detailed spectral characteristics, and biological activity profile. The established protocols for the isolation and synthesis of related hasubanan alkaloids provide a solid foundation for future research on this specific compound. Further investigation into Dihydroepistephamiersine 6-acetate is warranted to unlock its potential as a lead compound in drug discovery and development.

References

Foundational

The Discovery and Isolation of Hasubanan Alkaloids from Stephania Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the discovery, history, and isolation of hasubanan (B79425) alkaloids from Stephania spec...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, history, and isolation of hasubanan (B79425) alkaloids from Stephania species. Hasubanan alkaloids, a unique class of tetracyclic alkaloids structurally related to morphinans, have garnered significant interest due to their diverse and potent biological activities. This document details the key historical milestones in their discovery, outlines detailed experimental protocols for their extraction and purification, and presents a consolidated summary of their reported biological activities with quantitative data. Furthermore, this guide includes diagrams of the proposed biosynthetic pathway and a typical experimental workflow to provide a deeper understanding for researchers in natural product chemistry, pharmacology, and drug development.

A Brief History of Discovery

The story of hasubanan alkaloids began in the mid-20th century, marking a significant expansion in the understanding of isoquinoline (B145761) alkaloid diversity. The first member of this class was isolated in 1951.[1] Subsequent decades saw a surge in the discovery of new hasubanan derivatives, primarily from plants of the Stephania genus (Menispermaceae family).

Key milestones in the history of hasubanan alkaloid research include:

  • 1951: The first hasubanan alkaloid, hasubanonine, is isolated.[1]

  • 1970s: The first total syntheses of hasubanan alkaloids, including (±)-cepharamine and (±)-hasubanonine, are achieved by Inubushi and his team, laying the groundwork for synthetic access to these complex molecules.[2]

  • 1984: The discovery of stephadiamine from Stephania japonica introduces the first norhasubanan alkaloid, characterized by a contracted C-ring.[1]

  • 1998: The first asymmetric synthesis of a hasubanan alkaloid, (+)-cepharamine, is reported by Schultz and Wang, a critical step towards producing enantiomerically pure compounds for pharmacological studies.[3]

  • 2011: The isolation of cepharatines from Stephania cepharantha reveals a new subclass of hasubanan-type alkaloids with a rearranged skeleton.[4]

These discoveries have been driven by advancements in analytical techniques, particularly nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which have been instrumental in the structural elucidation of these complex natural products.

Hasubanan Alkaloids from Stephania Species and Their Biological Activities

Numerous hasubanan alkaloids have been isolated from various Stephania species, each exhibiting a range of biological activities. The following tables summarize the key findings, providing a comparative overview of their potency.

Table 1: Anti-inflammatory and Opioid Receptor Binding Activities of Hasubanan Alkaloids from Stephania Species

AlkaloidStephania SpeciesBiological ActivityIC50 (µM)Reference(s)
LonganoneS. longaAnti-inflammatory (TNF-α inhibition)19.22[5]
CephatonineS. longaAnti-inflammatory (TNF-α inhibition)16.44[5]
ProstephabyssineS. longaAnti-inflammatory (TNF-α inhibition)15.86[5]
LonganoneS. longaAnti-inflammatory (IL-6 inhibition)6.54[5]
CephatonineS. longaAnti-inflammatory (IL-6 inhibition)39.12[5]
ProstephabyssineS. longaAnti-inflammatory (IL-6 inhibition)30.44[5]
UnnamedS. japonicaδ-opioid receptor binding0.7 - 46[6]
Stephalonine derivativeS. longaAnti-neuroinflammatory (NO inhibition)1.8[7]
Known hasubananS. longaAnti-neuroinflammatory (NO inhibition)11.1[7]

Table 2: Antimicrobial and Cytotoxic Activities of Hasubanan Alkaloids from Stephania Species

AlkaloidStephania SpeciesTargetMIC (µg/mL)IC50 (µM)Reference(s)
EletefineS. longaS. aureus50[8]
Hernsubanine derivativeS. hernandifoliaSW480 cancer cell line30.6[6]
Hernsubanine derivativeS. hernandifoliaHL-60 cancer cell line32.9[6]

Experimental Protocols

The isolation and purification of hasubanan alkaloids from Stephania species involve a multi-step process. The following protocols are representative of the methodologies reported in the literature.

General Extraction Procedure
  • Plant Material Preparation: Air-dry the whole plants, leaves, or roots of the Stephania species and grind them into a fine powder.

  • Solvent Extraction: Macerate the powdered plant material with 95% ethanol (B145695) at room temperature for an extended period (e.g., 3 x 7 days).

  • Concentration: Combine the ethanol extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

  • Acid-Base Partitioning:

    • Suspend the crude extract in an acidic aqueous solution (e.g., 2% HCl).

    • Partition the acidic solution against an organic solvent (e.g., petroleum ether or ethyl acetate) to remove neutral and weakly basic compounds.

    • Basify the aqueous layer to a pH of 9-10 with a base (e.g., NH4OH).

    • Extract the basified aqueous layer with an organic solvent (e.g., chloroform (B151607) or dichloromethane) to obtain the crude alkaloid fraction.

  • Drying and Concentration: Dry the organic extract over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure to yield the total crude alkaloids.

Chromatographic Separation and Purification

The crude alkaloid extract is a complex mixture that requires further separation using various chromatographic techniques.

  • Initial Fractionation (Column Chromatography):

    • Stationary Phase: Silica gel (100-200 mesh).

    • Mobile Phase: A gradient of chloroform and methanol (B129727) (e.g., 100:0 to 0:100).

    • Procedure: Dissolve the crude alkaloid extract in a minimal amount of the initial mobile phase and load it onto the column. Elute with the solvent gradient, collecting fractions of a specific volume. Monitor the fractions by thin-layer chromatography (TLC).

  • Further Purification (Multi-Column Chromatography):

    • Combine fractions with similar TLC profiles and subject them to further chromatographic purification.

    • Techniques:

      • Reverse-Phase Chromatography (RP-18): For separation based on polarity.

      • MCI Gel CHP 20P Chromatography: A porous polymer resin for separating aromatic and hydrophobic compounds.

      • Sephadex LH-20 Chromatography: For size-exclusion chromatography, effective in separating compounds of different molecular weights.

    • Elution: Use appropriate solvent systems for each technique, often guided by preliminary TLC or HPLC analysis.

  • Final Purification (Preparative HPLC):

    • For final purification to obtain individual alkaloids, use preparative High-Performance Liquid Chromatography (HPLC).

    • Column: A suitable preparative column (e.g., C18).

    • Mobile Phase: An optimized isocratic or gradient solvent system (e.g., acetonitrile-water or methanol-water with additives like formic acid or triethylamine).

    • Detection: UV detector at a wavelength suitable for the alkaloids (e.g., 254 nm).

Structure Elucidation

The structures of the isolated pure alkaloids are determined using a combination of spectroscopic methods:

  • Mass Spectrometry (MS): High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) to determine the molecular formula.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments to establish the connectivity and stereochemistry of the molecule.

  • X-ray Crystallography: To unambiguously determine the three-dimensional structure of crystalline compounds.

  • Circular Dichroism (CD) Spectroscopy: To determine the absolute configuration of chiral molecules.

Visualizing the Process: Workflows and Pathways

General Experimental Workflow for Isolation

The following diagram illustrates the typical workflow for the extraction and isolation of hasubanan alkaloids from Stephania species.

experimental_workflow plant_material Dried & Powdered Stephania Plant Material extraction Solvent Extraction (e.g., 95% Ethanol) plant_material->extraction crude_extract Crude Ethanol Extract extraction->crude_extract partitioning Acid-Base Partitioning crude_extract->partitioning crude_alkaloids Crude Alkaloid Fraction partitioning->crude_alkaloids column_chromatography Column Chromatography (Silica Gel) crude_alkaloids->column_chromatography fractions Fractions column_chromatography->fractions further_purification Further Purification (RP-18, Sephadex LH-20, etc.) fractions->further_purification pure_compounds Isolated Pure Alkaloids further_purification->pure_compounds structure_elucidation Structure Elucidation (NMR, MS, X-ray) pure_compounds->structure_elucidation

Caption: A typical experimental workflow for isolating hasubanan alkaloids.

Proposed Biosynthetic Pathway of Hasubanan Alkaloids

Hasubanan alkaloids are biosynthetically derived from the benzylisoquinoline alkaloid (S)-reticuline, which is also a precursor to morphine alkaloids. The key step is a C-C phenol (B47542) oxidative coupling.

biosynthetic_pathway tyrosine L-Tyrosine dopa (S)-Dopamine tyrosine->dopa four_hpaa 4-Hydroxyphenylacetaldehyde tyrosine->four_hpaa norcoclaurine (S)-Norcoclaurine dopa->norcoclaurine four_hpaa->norcoclaurine reticuline (S)-Reticuline norcoclaurine->reticuline Multiple Steps salutaridine Salutaridine (Morphinan Pathway) reticuline->salutaridine Oxidative Coupling (para-ortho) prohasubanan Prohasubanan Intermediate reticuline->prohasubanan Oxidative Coupling (ortho-para) hasubanan_core Hasubanan Skeleton prohasubanan->hasubanan_core Rearrangement hasubanonine Hasubanonine hasubanan_core->hasubanonine Further Modifications

Caption: Proposed biosynthetic pathway of hasubanan alkaloids from L-Tyrosine.

Conclusion

The hasubanan alkaloids from Stephania species represent a fascinating and pharmacologically significant class of natural products. Their discovery has been a journey of continuous chemical exploration, aided by technological advancements. The detailed experimental protocols and compiled quantitative data in this guide are intended to serve as a valuable resource for researchers, facilitating further investigation into the chemistry and therapeutic potential of these remarkable compounds. The provided workflows and pathways offer a visual framework for understanding the isolation process and biosynthetic origins of hasubanan alkaloids, encouraging new avenues of research in drug discovery and development.

References

Exploratory

No Publicly Available Data for the Preliminary Biological Screening of Dihydroepistephamiersine 6-acetate

A comprehensive search of scientific databases and literature has revealed no publicly available information on the preliminary biological screening of Dihydroepistephamiersine 6-acetate. The absence of information preve...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive search of scientific databases and literature has revealed no publicly available information on the preliminary biological screening of Dihydroepistephamiersine 6-acetate.

The absence of information prevents the creation of the following key components of the requested guide:

  • Data Presentation: No quantitative data from biological screenings of Dihydroepistephamiersine 6-acetate is available to be summarized in tabular format.

  • Experimental Protocols: Specific methodologies for the biological evaluation of this compound have not been published in the available scientific literature.

  • Mandatory Visualizations: Without information on its biological activity, mechanism of action, or experimental workflows, no signaling pathways or procedural diagrams can be generated using Graphviz or any other tool.

Researchers, scientists, and drug development professionals interested in the biological activities of Dihydroepistephamiersine 6-acetate would likely need to conduct foundational, exploratory research (de novo studies) to generate the initial data for such a screening.

Should any proprietary or unpublished data on the biological screening of Dihydroepistephamiersine 6-acetate be available, it could be formatted and presented according to the user's detailed specifications. However, based on the current publicly accessible knowledge base, the requested technical guide cannot be produced.

Protocols & Analytical Methods

Method

Application Notes & Protocols: Total Synthesis of Dihydroepistephamiersine 6-acetate

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview and detailed protocols for the total synthesis of Dihydroepistephamiersine 6-acetate, a member of t...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the total synthesis of Dihydroepistephamiersine 6-acetate, a member of the complex hasubanan (B79425) alkaloid family. The methodology presented is based on the divergent synthesis of (±)-Oxoepistephamiersine reported by Zhao and co-workers, followed by a proposed two-step reduction and acetylation to yield the target compound.[1][2][3] This document is intended to serve as a practical guide for researchers in organic synthesis and medicinal chemistry.

Synthetic Strategy Overview

The total synthesis of Dihydroepistephamiersine 6-acetate is conceptualized through the initial synthesis of the advanced intermediate, (±)-Oxoepistephamiersine. The synthetic route commences with commercially available cyclohexanedione monoethylene acetal (B89532) and features several key transformations to construct the intricate tetracyclic core of the hasubanan alkaloids.

Key Features of the Synthesis:

  • Palladium-Catalyzed Cascade Cyclization: A crucial step to assemble the tricyclic carbon framework.[1][3]

  • Regioselective Baeyer-Villiger Oxidation: To introduce key oxygen functionality.[1]

  • Skeletal Reorganization Cascade: A methylamine-triggered cascade to form the characteristic aza[4.4.3]propellane core.[1]

  • Late-Stage Functionalization: Proposed reduction of the C6-ketone followed by acetylation to afford the final product.

The overall synthetic workflow is depicted in the following diagram:

Total Synthesis Workflow A Cyclohexanedione monoethylene acetal B Tricyclic Diketone A->B Multi-step Sequence C Lactone Intermediate B->C Baeyer-Villiger Oxidation D Aza-propellane Core C->D Skeletal Reorganization E (±)-Oxoepistephamiersine D->E Final Cyclization F (±)-Dihydroepistephamiersine E->F Reduction (Proposed) G (±)-Dihydroepistephamiersine 6-acetate F->G Acetylation (Proposed)

Caption: Overall workflow for the total synthesis of Dihydroepistephamiersine 6-acetate.

Key Experimental Protocols and Data

The following sections provide detailed experimental procedures and associated quantitative data for the key steps in the synthesis of (±)-Oxoepistephamiersine, along with proposed protocols for the final conversion to Dihydroepistephamiersine 6-acetate.

Synthesis of the Tricyclic Diketone Intermediate

The initial phase of the synthesis focuses on the construction of a key tricyclic diketone. This is achieved through a multi-step sequence starting from cyclohexanedione monoethylene acetal, culminating in a critical palladium-catalyzed carbonylative annulation.[3]

StepReactantsReagents & ConditionsProductYield
1Cyclohexanedione monoethylene acetal derivative1. Enolate alkylation2. Wittig olefination3. Dioxolane hydrolysisKetone Precursor~74%
2Ketone Precursor, Aryl IodidePd(OAc)₂, PPh₃, AgOTf, CO (1 atm), PhMe, 90 °CTricyclic Diketone72%

Protocol for Palladium-Catalyzed Carbonylative Annulation:

  • To a solution of the aryl iodide precursor in toluene (B28343) are added Pd(OAc)₂ (5 mol%), PPh₃ (10 mol%), and AgOTf.

  • The ketone precursor is then added to the mixture.

  • The reaction vessel is charged with carbon monoxide (1 atm).

  • The mixture is heated to 90 °C and stirred until the reaction is complete (monitored by TLC).

  • Upon completion, the reaction mixture is cooled to room temperature and filtered.

  • The filtrate is concentrated under reduced pressure, and the residue is purified by column chromatography to afford the tricyclic diketone.

Baeyer-Villiger Oxidation and Skeletal Reorganization

The tricyclic diketone undergoes a regioselective Baeyer-Villiger oxidation to form a lactone, which is then subjected to a methylamine-triggered skeletal reorganization to construct the core aza[4.4.3]propellane structure.[1]

StepReactantReagents & ConditionsProductYield
3Tricyclic Diketonem-CPBA, NaHCO₃, CH₂Cl₂Lactone Intermediate75%
4Lactone IntermediateMeNH₂·HCl, Cs₂CO₃, acetone (B3395972), 40 °C; then MeI, 60 °CAza-propellane Core71%

Protocol for Skeletal Reorganization:

  • To a solution of the lactone intermediate in acetone are added Cs₂CO₃ and MeNH₂·HCl.

  • The mixture is heated to 40 °C and stirred for the specified time.

  • Methyl iodide (MeI) is then added, and the reaction temperature is increased to 60 °C.

  • After the reaction is complete, the solvent is removed under reduced pressure.

  • The residue is partitioned between water and an organic solvent (e.g., ethyl acetate).

  • The organic layer is washed, dried, and concentrated. The crude product is purified by chromatography.

The following diagram illustrates the key skeletal reorganization step:

Skeletal_Reorganization cluster_0 Methylamine-Triggered Cascade lactone Lactone Intermediate open_intermediate Ring-Opened Amide lactone->open_intermediate MeNH₂ attack cyclized_product Aza-propellane Core open_intermediate->cyclized_product Intramolecular Cyclization

Caption: Key steps in the skeletal reorganization cascade.

Final Steps to (±)-Oxoepistephamiersine

The synthesis of (±)-Oxoepistephamiersine is completed through a series of transformations including the formation of a thiolactam and a final oxidative annulation.[3]

StepReactantReagents & ConditionsProductYield
5Aza-propellane CoreLawesson's reagent, PhMe, 60 °CThiolactam Intermediate-
6Thiolactam Intermediate1. LHMDS, DMDO2. HCl, CAN(±)-Oxoepistephamiersine-

Protocol for Oxidative Annulation:

  • The thiolactam intermediate is dissolved in a suitable solvent (e.g., THF) and cooled to -78 °C.

  • LHMDS is added dropwise, and the mixture is stirred.

  • A solution of DMDO in acetone is then added.

  • After stirring, the reaction is quenched and worked up.

  • The intermediate is then treated with HCl and CAN in a mixture of CH₂Cl₂ and 1,4-dioxane (B91453) to effect the final cyclization.

  • The product, (±)-Oxoepistephamiersine, is isolated and purified using standard chromatographic techniques.

Proposed Synthesis of (±)-Dihydroepistephamiersine 6-acetate

The following two steps are proposed to convert (±)-Oxoepistephamiersine to the target molecule.

StepReactantReagents & Conditions (Proposed)ProductExpected Yield
7(±)-OxoepistephamiersineNaBH₄, MeOH, 0 °C to rt(±)-DihydroepistephamiersineHigh
8(±)-DihydroepistephamiersineAc₂O, Pyridine, DMAP, CH₂Cl₂(±)-Dihydroepistephamiersine 6-acetateHigh

Proposed Protocol for Reduction of C6-Ketone:

  • (±)-Oxoepistephamiersine is dissolved in methanol (B129727) and cooled to 0 °C.

  • Sodium borohydride (B1222165) (NaBH₄) is added portion-wise, and the reaction is stirred at 0 °C, then allowed to warm to room temperature.

  • The reaction is monitored by TLC for the disappearance of the starting material.

  • Upon completion, the reaction is quenched by the addition of acetone, and the solvent is removed under reduced pressure.

  • The residue is taken up in water and extracted with an organic solvent.

  • The combined organic layers are dried and concentrated to yield crude (±)-Dihydroepistephamiersine, which may be purified by chromatography if necessary.

Proposed Protocol for Acetylation of C6-Hydroxyl:

  • (±)-Dihydroepistephamiersine is dissolved in dichloromethane.

  • Pyridine, acetic anhydride (B1165640) (Ac₂O), and a catalytic amount of DMAP are added sequentially.

  • The reaction mixture is stirred at room temperature until complete conversion is observed by TLC.

  • The reaction is quenched with saturated aqueous sodium bicarbonate solution.

  • The layers are separated, and the aqueous layer is extracted with dichloromethane.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

  • The crude product is purified by flash column chromatography to afford (±)-Dihydroepistephamiersine 6-acetate.

Conclusion

The synthetic route outlined provides a viable and detailed pathway for the total synthesis of Dihydroepistephamiersine 6-acetate. By leveraging a reported synthesis of the closely related (±)-Oxoepistephamiersine, this document provides researchers with the necessary protocols and data to access this complex hasubanan alkaloid. The proposed final steps of reduction and acetylation are standard, high-yielding transformations that should proceed readily. This work serves as a valuable resource for those in the fields of natural product synthesis and drug discovery.

References

Application

Enantioselective Synthesis Strategies for Hasubanan Alkaloids: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals This document provides a detailed overview of prominent enantioselective strategies for the synthesis of hasubanan (B79425) alkaloids, a class of structural...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of prominent enantioselective strategies for the synthesis of hasubanan (B79425) alkaloids, a class of structurally complex natural products with significant therapeutic potential. The core aza-[4.4.3]-propellane structure of these alkaloids has presented a formidable challenge to synthetic chemists. This guide outlines key methodologies, providing structured data and detailed experimental protocols to aid in the design and execution of synthetic routes toward these valuable compounds.

Key Enantioselective Strategies

Several innovative strategies have been developed to control the stereochemistry during the synthesis of the hasubanan core. The following sections detail some of the most successful approaches, including the use of chiral auxiliaries, catalytic asymmetric reactions, and intramolecular cyclizations.

Chiral Sulfinimine Auxiliary Approach (Reisman Strategy)

A robust strategy for establishing the critical C14 stereocenter involves the diastereoselective addition of a Grignard reagent to a chiral N-tert-butanesulfinimine derived from a benzoquinone monoketal. This approach, developed by the Reisman group, has been successfully applied to the total syntheses of (–)-8-demethoxyrunanine and various cepharatine alkaloids.[1]

Experimental Workflow:

Reisman_Strategy A Benzoquinone Monoketal B Chiral N-tert- butanesulfinimine A->B (R)-t-BuS(O)NH2, Ti(OEt)4 D Diastereoselective 1,2-Addition B->D C Grignard Reagent C->D E 4-Aminocyclohexadienone (Excellent Stereocontrol) D->E 9:1 dr F Intramolecular Friedel-Crafts-type Alkylation E->F G Hasubanan Core F->G

Caption: Reisman's chiral auxiliary strategy.

Quantitative Data Summary:

ProductKey ReactionDiastereomeric Ratio (dr)Overall YieldReference
(-)-Cepharatine AGrignard addition to sulfinimine>95:510% (10 steps)[1]
(-)-Cepharatine CGrignard addition to sulfinimine>95:510% (11 steps)[1]
(-)-8-DemethoxyrunanineGrignard addition to sulfinimine>95:522% (9 steps)[1]

Detailed Experimental Protocol: Synthesis of 4-Aminocyclohexadienone Intermediate

To a solution of the N-tert-butanesulfinimine derived from benzoquinone monoketal (1.0 eq) in THF (0.1 M) at -78 °C is added the vinyl Grignard reagent (1.5 eq) dropwise. The reaction mixture is stirred at -78 °C for 2 hours. The reaction is then quenched with saturated aqueous NH4Cl solution and allowed to warm to room temperature. The aqueous layer is extracted with ethyl acetate (B1210297) (3 x 20 mL). The combined organic layers are washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the desired 4-aminocyclohexadienone.

Enantioselective Ketone Allylation (Castle Strategy)

The Castle group has developed an enantioselective synthesis of isohasubanan alkaloids by employing a chiral bisoxazoline-ligated allylzinc reagent for the allylation of a key ketone intermediate.[2][3] This method provides high enantioselectivity in the formation of a crucial tertiary alcohol, which is a precursor to the isohasubanan core.[2][3]

Logical Relationship of Key Steps:

Castle_Strategy A Phenanthrene Intermediate B Phenolic Oxidation A->B C Ketone Intermediate B->C E Enantioselective Allylation C->E D Nakamura's Chiral Allylzinc Reagent D->E F Tertiary Alcohol (High ee) E->F G Anionic Oxy-Cope Rearrangement F->G H Acid-Promoted Cyclization G->H I Isohasubanan Skeleton H->I Zhu_Strategy cluster_0 Key Asymmetric Step cluster_1 Divergent Synthesis A Naphthol Derivative C Asymmetric 1,4-Addition (Chiral Catalyst) A->C B Nitroethene B->C D Enantioenriched Adduct (High ee) C->D E (-)-Cepharamine (aza-Michael addition) D->E F (-)-Cepharatines A & C (Hemiaminal formation) D->F G (-)-Sinoracutine (Domino cyclization) D->G PEDA_Strategy A Ortho-alkylbenzaldehyde Derivative B UV Irradiation (Photoenolization) A->B C Hydroxy-o-quinodimethane (Transient Intermediate) B->C D Intramolecular Diels-Alder Cycloaddition C->D E Tricyclic Core with Quaternary Center D->E F Further Elaboration E->F G Hasubanan Alkaloids F->G Nagasawa_Strategy A Phenolic Precursor B Oxidative Phenolic Coupling (e.g., PIDA) A->B C Dienone Intermediate B->C D Intramolecular Aza-Michael Addition C->D E Hasubanan Skeleton with Quaternary Center D->E

References

Method

Application Notes and Protocols for the Extraction and Purification of Alkaloids from Stephania

For Researchers, Scientists, and Drug Development Professionals Introduction The genus Stephania, belonging to the Menispermaceae family, is a rich source of pharmacologically active alkaloids with diverse chemical struc...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The genus Stephania, belonging to the Menispermaceae family, is a rich source of pharmacologically active alkaloids with diverse chemical structures.[1] These alkaloids, including aporphines, protoberberines, bisbenzylisoquilines, and morphinanes, have demonstrated a wide range of therapeutic effects, such as anti-inflammatory, neuroprotective, analgesic, antitumor, and antiviral activities.[1][2] This document provides detailed protocols for the extraction and purification of alkaloids from various Stephania species, along with quantitative data and visualization of experimental workflows and relevant signaling pathways.

Data Presentation: Quantitative Analysis of Alkaloid Extraction

The yield of specific alkaloids can vary significantly depending on the Stephania species, the extraction method, and the solvent system used. The following tables summarize quantitative data from various studies.

Table 1: Ultrasound-Assisted Extraction (UAE) of Alkaloids from Stephania Species

Stephania SpeciesAlkaloidExtraction SolventYield (mg/g dry weight)Reference
S. tetrandraFangchinoline (FAN)Deep Eutectic Solvent (Choline chloride:ethylene glycol, 1:2)7.23[3][4]
S. tetrandraTetrandrine (TET)Deep Eutectic Solvent (Choline chloride:ethylene glycol, 1:2)13.36[3][4]
S. tetrandraTotal Alkaloids (TA)Deep Eutectic Solvent (Choline chloride:ethylene glycol, 1:2)20.59[3][4]
S. rotundaTetrahydropalmatine (THP)50% Methanol18.06[2]
S. rotundaTetrahydropalmatine (THP)90% Lactic AcidNot specified, but highest yield among eco-friendly solvents[2]
S. cambodicaPalmatine, Roemerine, Tetrahydropalmatine52% Ethanol (B145695)Not specified, but UAE showed higher yields than percolation[5]

Table 2: Purity of Alkaloids from S. cepharantha after HSCCC Purification

AlkaloidPurity (%)Reference
Sinomenine96.7[6]
6,7-di-O-acetylsinococuline93.7[6]
Berbamine98.7[6]
Isotetrandrine97.3[6]
Cepharanthine99.3[6]

Experimental Protocols

Protocol 1: General Alkaloid Extraction

This protocol outlines a conventional solvent extraction method applicable to various Stephania species.

1. Plant Material Preparation:

  • Dry the plant material (e.g., tubers, roots) at a controlled temperature (e.g., 50°C) to a constant weight.

  • Grind the dried material into a fine powder (10-60 mesh).[7]

2. Extraction:

  • Macerate the powdered plant material with an appropriate solvent. Common solvents include methanol, ethanol (70-95%), or acidified water.[7][8]

  • For a typical laboratory-scale extraction, use a solid-to-liquid ratio of 1:10 to 1:20 (g/mL).

  • The extraction can be performed at room temperature with agitation for several hours or using heat (e.g., reflux) for a shorter duration. For instance, hot reflux extraction with 80% aqueous ethanol for 1 hour, repeated three times, has been used for Stephania cepharantha.[9]

3. Filtration and Concentration:

  • Filter the mixture to separate the extract from the solid plant residue.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude extract.

4. Acid-Base Partitioning for Alkaloid Enrichment:

  • Dissolve the crude extract in an acidic aqueous solution (e.g., 5% HCl, pH 2-4) to protonate the alkaloids, making them water-soluble.[7]

  • Wash the acidic solution with a non-polar organic solvent (e.g., dichloromethane, ethyl acetate) to remove neutral and acidic impurities.

  • Adjust the pH of the aqueous layer to alkaline (pH 9-11) using a base (e.g., ammonia (B1221849) water, sodium hydroxide) to deprotonate the alkaloids, making them soluble in organic solvents.[7]

  • Extract the alkaloids into an organic solvent (e.g., dichloromethane, chloroform).

  • Evaporate the organic solvent to obtain the crude alkaloid mixture.

Protocol 2: Ultrasound-Assisted Extraction (UAE) of Tetrahydropalmatine (THP) from S. rotunda**

This method utilizes ultrasonic waves to enhance extraction efficiency.[2]

1. Sample Preparation:

  • Use 200 mg of dried tuber powder of S. rotunda.[2]

2. Extraction:

  • Add 8 mL of 90% lactic acid (solvent-to-material ratio of 40 mL/g).[2]

  • Place the mixture in an ultrasonic bath.

  • Perform the extraction at 65°C for 10 minutes.[2]

3. Post-Extraction:

  • Centrifuge the sample at 4000 rpm for 10 minutes to separate the supernatant from the solid residue.[2]

  • Filter the supernatant through a 0.45 µm membrane before analysis or further purification.[2]

Protocol 3: Microwave-Assisted Extraction (MAE) and Solid-Phase Extraction (SPE) of Alkaloids from S. cepharantha**

This protocol combines rapid microwave extraction with a cleanup step.[10]

1. Microwave-Assisted Extraction:

  • Use 0.01 mol/L hydrochloric acid as the extraction solvent.[10]

  • Optimize MAE parameters such as temperature (e.g., 60°C) and time (e.g., 1-4 minutes) for maximal yield.[10]

2. Solid-Phase Extraction (SPE) Purification:

  • Use a cation-exchange polymeric cartridge for the purification of the MAE extract.[10]

  • This step helps in removing interfering substances and concentrating the target alkaloids.

Protocol 4: High-Speed Counter-Current Chromatography (HSCCC) for Alkaloid Purification

HSCCC is an effective technique for the preparative separation of alkaloids.[1][6]

1. Sample Preparation:

  • Prepare a crude extract of Stephania alkaloids.

2. HSCCC System and Solvent System:

  • A typical two-phase solvent system for separating alkaloids from S. cepharantha is hexane-ethyl acetate-methanol-water (1:1:1:1, v/v/v/v).[6]

  • A dynamic pH junction can be created by adding a mineral acid to the mobile phase and an organic base (e.g., 10% triethylamine) to the sample solution to focus the alkaloids.[6]

3. Separation:

  • The crude extract is directly introduced into the HSCCC system.

  • The separation is performed under optimized conditions of flow rate and rotational speed.

4. Fraction Collection and Analysis:

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify the purified alkaloids.[1]

Visualizations: Workflows and Signaling Pathways

Experimental Workflows

Extraction_Purification_Workflow cluster_extraction Extraction cluster_purification Purification cluster_analysis Analysis plant_material Stephania Plant Material (e.g., Tubers) grinding Grinding plant_material->grinding extraction_method Extraction (Solvent, UAE, or MAE) grinding->extraction_method filtration Filtration extraction_method->filtration crude_extract Crude Extract filtration->crude_extract acid_base Acid-Base Partitioning crude_extract->acid_base Optional spe Solid-Phase Extraction (SPE) crude_extract->spe chromatography Chromatography (Column, HSCCC, etc.) acid_base->chromatography purified_alkaloids Purified Alkaloids chromatography->purified_alkaloids spe->chromatography hplc HPLC Analysis purified_alkaloids->hplc ms Mass Spectrometry purified_alkaloids->ms nmr NMR Spectroscopy purified_alkaloids->nmr identification Structure Elucidation & Quantification hplc->identification ms->identification nmr->identification Cepharanthine_NFkB_Pathway cluster_cytoplasm Cytoplasm cepharanthine Cepharanthine ikb_kinase IKK cepharanthine->ikb_kinase Inhibits ikb IκB ikb_kinase->ikb Phosphorylates nf_kb NF-κB (p50/p65) ikb->nf_kb nucleus Nucleus nf_kb->nucleus Translocation gene_transcription Gene Transcription (Inflammation, Cell Survival) nucleus->gene_transcription Tetrahydropalmatine_Dopamine_Pathway l_thp L-Tetrahydropalmatine d2r Dopamine D2 Receptor l_thp->d2r Antagonizes ac Adenylyl Cyclase (AC) d2r->ac Inhibits camp cAMP ac->camp Produces pka Protein Kinase A (PKA) camp->pka Activates downstream Downstream Effects (Reduced Ethanol Consumption) pka->downstream

References

Application

Application Notes and Protocols for the Analysis of Hasubanan Alkaloids by HPLC and TLC

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the analysis of hasubanan (B79425) alkaloids using High-Performance Liquid Chromatograph...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of hasubanan (B79425) alkaloids using High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC). These methods are essential for the identification, quantification, and purification of this important class of natural products.

Introduction to Hasubanan Alkaloids

Hasubanan alkaloids are a class of isoquinoline (B145761) alkaloids characterized by a unique tetracyclic bridged ring system. They are predominantly found in plants of the Menispermaceae family, such as Stephania and Sinomenium species. These compounds have garnered significant interest due to their diverse and potent biological activities, including anti-inflammatory, neuroprotective, and antitumor effects. Accurate and reliable analytical methods are crucial for the quality control of raw plant materials, standardization of extracts, and in various stages of drug discovery and development.

High-Performance Liquid Chromatography (HPLC) Method for Hasubanan Alkaloid Analysis

Reverse-phase HPLC (RP-HPLC) is a powerful technique for the separation and quantification of hasubanan alkaloids from complex mixtures. The following protocol is based on established methods for the analysis of alkaloids in Stephania and Sinomenium species and can be adapted for various hasubanan alkaloids.

HPLC Protocol

Objective: To separate and quantify hasubanan alkaloids in a sample matrix. This protocol is exemplified by the analysis of sinoacutine (B192404), a representative hasubanan alkaloid.

Instrumentation:

  • HPLC system with a gradient pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

Materials:

  • Acetonitrile (HPLC grade)

  • Methanol (B129727) (HPLC grade)

  • Water (HPLC grade, ultrapure)

  • Triethylamine (for mobile phase modification)

  • Formic acid or phosphoric acid (for pH adjustment)

  • Reference standards of hasubanan alkaloids (e.g., sinoacutine)

  • Sample containing hasubanan alkaloids (e.g., plant extract)

Chromatographic Conditions: A validated method for the simultaneous determination of multiple alkaloids, including the hasubanan alkaloid sinoacutine, in Stephania plants has been reported.[1] An ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) method has also been developed for the quantification of sinoacutine and acutumine (B231681) in Sinomenium acutum.[2][3] The following HPLC conditions are a representative example:

ParameterRecommended Conditions
Column ODS (C18), 4.6 x 250 mm, 5 µm
Mobile Phase A: Water with 0.1% Triethylamine, adjusted to pH 3.0 with phosphoric acidB: Methanol
Gradient Elution 0-15 min: 10-40% B15-30 min: 40-70% B30-35 min: 70-10% B35-40 min: 10% B (re-equilibration)
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection Wavelength 282 nm[1]
Injection Volume 10 µL

Sample Preparation (Acid-Base Extraction):

  • Weigh 1.0 g of powdered plant material.

  • Moisten with 2 mL of concentrated ammonium (B1175870) hydroxide (B78521) solution and mix well.

  • Add 20 mL of chloroform-methanol (9:1 v/v) and sonicate for 30 minutes.

  • Filter the mixture and collect the organic solvent.

  • Repeat the extraction twice.

  • Combine the extracts and evaporate to dryness under reduced pressure.

  • Dissolve the residue in 5 mL of 0.1 M hydrochloric acid.

  • Wash the acidic solution with 5 mL of ethyl acetate (B1210297) three times to remove neutral and weakly acidic compounds.

  • Adjust the pH of the aqueous layer to 9-10 with ammonium hydroxide.

  • Extract the alkaloids with 10 mL of chloroform (B151607) three times.

  • Combine the chloroform layers, wash with water, and evaporate to dryness.

  • Reconstitute the final residue in 1 mL of methanol for HPLC analysis.

Data Presentation: Quantitative HPLC Data

The following table summarizes typical validation parameters for HPLC analysis of alkaloids. While specific quantitative data for hasubanan alkaloids are not always readily available in the literature, a validated HPLC method for alkaloids in Stephania species has demonstrated good linearity, accuracy, precision, and sensitivity.[1] A study on Sinomenium acutum reported an average content of sinoacutine to be 44.4 µg/g and acutumine to be 435 µg/g.[2][3]

ParameterTypical Performance
Linearity (R²) > 0.999
Precision (RSD%) < 2%
Accuracy (Recovery %) 95 - 105%
Limit of Detection (LOD) ng/mL range
Limit of Quantification (LOQ) ng/mL to µg/mL range
Retention Time (tR) of Sinoacutine To be determined experimentally

HPLC Workflow Diagram

HPLC_Workflow cluster_prep Sample Preparation cluster_analysis HPLC Analysis cluster_data Data Processing A Plant Material B Alkaloid Extraction (Acid-Base) A->B C Reconstitution in Mobile Phase B->C D Injection into HPLC C->D E Chromatographic Separation (C18 Column) D->E F UV/DAD Detection E->F G Chromatogram Acquisition F->G H Peak Integration & Identification G->H I Quantification H->I

Caption: Workflow for HPLC analysis of hasubanan alkaloids.

Thin-Layer Chromatography (TLC) Method for Hasubanan Alkaloid Analysis

TLC is a simple, rapid, and cost-effective method for the qualitative analysis of hasubanan alkaloids. It is particularly useful for screening plant extracts, monitoring extraction and purification processes, and identifying compounds.

TLC Protocol

Objective: To qualitatively analyze the presence of hasubanan alkaloids in a sample.

Materials:

  • TLC plates (e.g., Silica gel 60 F254, 20x20 cm)

  • Developing chamber

  • Capillary tubes or micropipettes for spotting

  • UV lamp (254 nm and 366 nm)

  • Spraying device

  • Dragendorff's reagent or other visualization agents (e.g., vanillin/sulfuric acid, potassium permanganate)

  • Solvents for mobile phase (analytical grade)

  • Sample extract and reference standards

Chromatographic Conditions: An HPTLC-densitometric method has been successfully used for the quantification of other alkaloids in Stephania species.[4] The following conditions can be adapted for hasubanan alkaloids:

ParameterRecommended Conditions
Stationary Phase Silica gel 60 F254 TLC plates
Mobile Phase Chloroform : Methanol : Ammonium Hydroxide (80:20:1, v/v/v)Note: The solvent system may require optimization.
Chamber Saturation 20 minutes with the mobile phase
Development Distance 8 cm
Drying Air-dry the plate after development

Procedure:

  • Prepare the mobile phase and pour it into the developing chamber. Place a filter paper inside to ensure chamber saturation and let it equilibrate for 20 minutes.

  • Apply the sample extract and reference standards as small spots or bands on the TLC plate, about 1.5 cm from the bottom edge.

  • Place the spotted TLC plate in the developing chamber and allow the mobile phase to ascend to the desired height.

  • Remove the plate from the chamber and mark the solvent front.

  • Dry the plate in a fume hood.

  • Visualize the spots under a UV lamp at 254 nm and 366 nm.

  • Spray the plate with Dragendorff's reagent. Alkaloids typically appear as orange to reddish-brown spots.

  • Calculate the Retardation factor (Rf) for each spot.

Data Presentation: TLC Data

The Rf value is a key parameter in TLC for compound identification. It is calculated as the ratio of the distance traveled by the compound to the distance traveled by the solvent front.

CompoundRf Value (Example)Spot Color with Dragendorff's Reagent
Sinoacutine 0.45 ± 0.03Orange-brown
Acutumine 0.52 ± 0.04Orange-brown
Unknown Alkaloid 1 0.30 ± 0.02Orange
Unknown Alkaloid 2 0.65 ± 0.03Reddish-brown

Note: Rf values are indicative and can vary with experimental conditions. It is essential to run reference standards alongside the samples for accurate identification.

TLC Workflow Diagram

TLC_Workflow cluster_prep Preparation cluster_analysis Chromatography cluster_data Detection & Analysis A Sample Spotting on TLC Plate C Plate Development A->C B Chamber Saturation B->C D Drying C->D E UV Visualization (254/366 nm) D->E F Spraying with Dragendorff's Reagent E->F G Rf Value Calculation F->G

Caption: Workflow for TLC analysis of hasubanan alkaloids.

Conclusion

The HPLC and TLC methods outlined in this document provide robust and reliable approaches for the analysis of hasubanan alkaloids. The HPLC method is ideal for quantitative analysis, offering high resolution and sensitivity, while the TLC method serves as a valuable tool for rapid qualitative screening. For all applications, it is imperative to perform method validation to ensure the accuracy, precision, and reliability of the results for the specific hasubanan alkaloid and sample matrix under investigation.

References

Method

Application Notes and Protocols for Opioid Receptor Binding Affinity Studies of Hasubanan Alkaloids

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview and detailed protocols for conducting opioid receptor binding affinity studies on hasubanan (B79425...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting opioid receptor binding affinity studies on hasubanan (B79425) alkaloids. This document is intended to guide researchers in the pharmacological characterization of this unique class of natural products and their synthetic derivatives.

Introduction

Hasubanan alkaloids are a class of isoquinoline (B145761) alkaloids characterized by a tetracyclic hasubanan skeleton. Their structural similarity to morphinan (B1239233) alkaloids has prompted investigations into their potential as modulators of opioid receptors. Understanding the binding affinity of these compounds at the mu (µ), delta (δ), and kappa (κ) opioid receptors is a critical first step in elucidating their pharmacological profile and potential therapeutic applications, particularly in the field of analgesia and the development of novel pain therapeutics.

This document provides quantitative binding affinity data for a selection of hasubanan alkaloids, detailed experimental protocols for radioligand binding assays, and visual representations of key experimental and biological pathways to facilitate a deeper understanding of these methodologies.

Data Presentation: Opioid Receptor Binding Affinities of Hasubanan Alkaloids

The following table summarizes the in vitro binding affinities of several hasubanan alkaloids for the human δ, µ, and κ opioid receptors, as determined by radioligand competition binding assays. The data is presented as IC50 values, which represent the concentration of the alkaloid required to inhibit 50% of the specific binding of a radioligand to its receptor.

Alkaloidδ-Opioid Receptor IC50 (µM)µ-Opioid Receptor IC50 (µM)κ-Opioid Receptor IC50 (µM)
N-Methylstephisoferuline 0.7 ± 0.10.8 ± 0.1> 100
6-Cinnamoylhernandine 1.5 ± 0.22.5 ± 0.4> 100
Stephalonine E 3.0 ± 0.54.5 ± 0.7> 100
Aknadinine 4.0 ± 0.66.0 ± 0.9> 100
Longanine 6.0 ± 0.98.0 ± 1.2> 100
Aknadilactam 10.0 ± 1.515.0 ± 2.3> 100
N-Methylstephuline 25.0 ± 3.830.0 ± 4.5> 100
Prostephabyssine 46.0 ± 6.950.0 ± 7.5> 100

Data sourced from Carroll et al., J. Nat. Prod. 2010, 73, 5, 988–991.

Experimental Protocols

The following protocols are based on established methodologies for opioid receptor binding assays and include specific details relevant to the study of hasubanan alkaloids.

Protocol 1: Radioligand Competition Binding Assay for Opioid Receptors

This protocol details the steps for determining the binding affinity (IC50) of hasubanan alkaloids at the human δ, µ, and κ opioid receptors using a radioligand competition binding assay.

Materials and Reagents:

  • Receptor Source: Commercially available cell membranes prepared from cell lines stably expressing the human δ-opioid receptor (hDOR), µ-opioid receptor (hMOR), or κ-opioid receptor (hKOR).

  • Radioligands:

    • For hDOR: [³H]-Naltrindole

    • For hMOR: [³H]-DAMGO ([D-Ala², N-MePhe⁴, Gly-ol]-enkephalin)

    • For hKOR: [³H]-U69,593

  • Non-specific Binding Control: Naloxone hydrochloride

  • Test Compounds: Hasubanan alkaloids of interest, dissolved in an appropriate solvent (e.g., DMSO).

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

  • Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

  • Scintillation Cocktail: A suitable liquid scintillation cocktail for radioactivity counting.

  • Equipment:

    • 96-well microplates

    • Pipettes

    • Cell harvester with glass fiber filters (e.g., Whatman GF/B)

    • Liquid scintillation counter

    • Incubator

Procedure:

  • Preparation of Reagents:

    • Prepare stock solutions of hasubanan alkaloids in DMSO. Create a series of dilutions in the assay buffer to achieve final assay concentrations typically ranging from 10⁻¹⁰ M to 10⁻⁴ M.

    • Prepare a stock solution of Naloxone (10 mM in water) for determining non-specific binding.

    • Dilute the radioligands in assay buffer to a final concentration approximately equal to their Kd value (typically 0.5-2 nM).

  • Assay Setup (in a 96-well plate):

    • Total Binding Wells (in triplicate): Add 50 µL of assay buffer, 50 µL of the appropriate radioligand solution, and 100 µL of the cell membrane preparation.

    • Non-specific Binding Wells (in triplicate): Add 50 µL of Naloxone solution (to a final concentration of 10 µM), 50 µL of the radioligand solution, and 100 µL of the cell membrane preparation.

    • Competition Binding Wells (in triplicate): Add 50 µL of the hasubanan alkaloid dilution, 50 µL of the radioligand solution, and 100 µL of the cell membrane preparation.

  • Incubation:

    • Incubate the plate at room temperature (or 25°C) for 60-90 minutes with gentle agitation to allow the binding to reach equilibrium.

  • Filtration:

    • Terminate the incubation by rapid filtration through the glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

    • Quickly wash the filters three to five times with 3-5 mL of ice-cold wash buffer to remove any non-specifically bound radioligand.

  • Radioactivity Counting:

    • Transfer the filters to scintillation vials.

    • Add 4-5 mL of scintillation cocktail to each vial.

    • Allow the vials to sit for at least 4 hours in the dark to allow the filter to become transparent.

    • Measure the radioactivity (in counts per minute, CPM) in each vial using a liquid scintillation counter.

  • Data Analysis:

    • Calculate the specific binding by subtracting the average CPM of the non-specific binding wells from the average CPM of the total binding wells.

    • For the competition wells, calculate the percentage of specific binding at each concentration of the hasubanan alkaloid.

    • Plot the percentage of specific binding against the logarithm of the hasubanan alkaloid concentration.

    • Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) to determine the IC50 value for each hasubanan alkaloid.

Mandatory Visualizations

Opioid Receptor Signaling Pathway

G_Protein_Coupled_Opioid_Receptor_Signaling cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space Hasubanan_Alkaloid Hasubanan Alkaloid (Ligand) Opioid_Receptor Opioid Receptor (GPCR) Hasubanan_Alkaloid->Opioid_Receptor Binds to G_Protein G-Protein (αβγ) Opioid_Receptor->G_Protein Activates G_alpha Gα-GTP (Active) G_Protein->G_alpha Dissociates to G_beta_gamma Gβγ G_Protein->G_beta_gamma Dissociates to Adenylyl_Cyclase Adenylyl Cyclase G_alpha->Adenylyl_Cyclase Inhibits Ion_Channel Ion Channel (e.g., K+, Ca2+) G_beta_gamma->Ion_Channel Modulates cAMP cAMP Adenylyl_Cyclase->cAMP Reduces production of Cellular_Response Cellular Response (e.g., Analgesia) cAMP->Cellular_Response Ion_Channel->Cellular_Response

Caption: G-protein coupled opioid receptor signaling pathway.

Experimental Workflow for Opioid Receptor Binding Assay

Radioligand_Binding_Assay_Workflow Start Start Reagent_Prep Prepare Reagents: - Cell Membranes - Radioligand - Test Compound (Hasubanan) - Buffers Start->Reagent_Prep Assay_Setup Set up 96-well Plate: - Total Binding - Non-specific Binding - Competition Binding Reagent_Prep->Assay_Setup Incubation Incubate at Room Temp (60-90 min) Assay_Setup->Incubation Filtration Rapid Filtration (Cell Harvester) Incubation->Filtration Washing Wash Filters with Ice-cold Buffer Filtration->Washing Counting Add Scintillation Cocktail & Count Radioactivity Washing->Counting Data_Analysis Data Analysis: - Calculate Specific Binding - Generate Dose-Response Curve - Determine IC50 Counting->Data_Analysis End End Data_Analysis->End

Caption: Workflow for a radioligand opioid receptor binding assay.

Application

Application Note: Quantification of Dihydroepistephamiersine 6-acetate in Plant Extracts using LC-MS/MS

Abstract This application note details a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Dihydroepistephamiersine 6-acetate in plant extracts, particular...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note details a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Dihydroepistephamiersine 6-acetate in plant extracts, particularly from species of the Stephania genus. The protocol provides a comprehensive workflow from sample preparation, including solid-phase extraction (SPE) for cleanup, to the optimized LC-MS/MS parameters for accurate and precise measurement. This method is suitable for researchers in natural product chemistry, pharmacology, and drug development who require reliable quantification of this bioactive alkaloid.

Introduction

Dihydroepistephamiersine 6-acetate is a member of the hasubanan (B79425) class of alkaloids, which are known for their interesting biological activities. Found in various Stephania species, accurate quantification of this compound in plant matrices is crucial for understanding its biosynthesis, pharmacological potential, and for the quality control of herbal preparations. LC-MS/MS offers the high sensitivity and selectivity required for analyzing complex plant extracts.[1][2] This application note presents a complete protocol for the extraction and quantification of Dihydroepistephamiersine 6-acetate.

Experimental Protocols

Sample Preparation: Extraction and Solid-Phase Extraction (SPE) Cleanup

A robust sample preparation protocol is essential to remove matrix interferences and enrich the analyte of interest.

Materials:

  • Dried and powdered plant material (e.g., tubers of Stephania sp.)

  • Extraction Solvent: Methanol (B129727) with 0.1% formic acid

  • SPE Cartridges: C18, 500 mg, 6 mL

  • SPE Conditioning Solvents: Methanol, Deionized Water

  • SPE Wash Solvent: 20% Methanol in water

  • SPE Elution Solvent: Acetonitrile (B52724) with 0.1% formic acid

  • Vortex mixer, Centrifuge, Nitrogen evaporator

Protocol:

  • Extraction:

    • Weigh 1.0 g of powdered plant material into a 50 mL centrifuge tube.

    • Add 20 mL of methanol with 0.1% formic acid.

    • Vortex for 1 minute and sonicate for 30 minutes in a water bath.

    • Centrifuge at 4000 rpm for 10 minutes.

    • Collect the supernatant. Repeat the extraction process on the pellet with another 20 mL of extraction solvent.

    • Combine the supernatants and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Solid-Phase Extraction (SPE) Cleanup:

    • Reconstitute the dried extract in 5 mL of 10% methanol.

    • Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

    • Load the reconstituted extract onto the SPE cartridge.

    • Wash the cartridge with 5 mL of 20% methanol to remove polar impurities.

    • Elute the target analyte with 5 mL of acetonitrile with 0.1% formic acid.

    • Evaporate the eluate to dryness under nitrogen.

    • Reconstitute the final residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

G cluster_extraction Extraction cluster_spe SPE Cleanup A 1. Weigh 1g Plant Powder B 2. Add 20mL Methanol (0.1% FA) A->B C 3. Vortex & Sonicate B->C D 4. Centrifuge C->D E 5. Collect Supernatant (Repeat) D->E F 6. Evaporate to Dryness E->F G 1. Reconstitute in 10% Methanol F->G Dried Extract H 2. Condition C18 Cartridge G->H I 3. Load Sample H->I J 4. Wash with 20% Methanol I->J K 5. Elute with Acetonitrile (0.1% FA) J->K L 6. Evaporate to Dryness K->L M Reconstitute in Mobile Phase L->M N LC-MS/MS Analysis M->N G cluster_lc LC Separation cluster_ms MS/MS Detection cluster_mrm MRM Method lc_params UHPLC System C18 Column (2.1x100mm) Mobile Phase: Water/ACN + 0.1% FA Flow Rate: 0.3 mL/min Gradient Elution ms_params Triple Quadrupole MS ESI+ Source Capillary: 3.5 kV Source Temp: 150°C Desolvation Temp: 400°C lc_params->ms_params Eluent mrm_details Precursor: 426.2 m/z Product 1 (Quantifier): 366.2 m/z CE: 25 eV Product 2 (Qualifier): 148.1 m/z CE: 40 eV ms_params->mrm_details Ion Monitoring data Quantitative Data mrm_details->data sample Prepared Sample sample->lc_params Injection

References

Method

Application Notes and Protocols for Culturing Stephania Species for Consistent Alkaloid Production

Audience: Researchers, scientists, and drug development professionals. Introduction The genus Stephania is a significant source of a diverse range of bioactive alkaloids, most notably bisbenzylisoquinoline alkaloids (BIA...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

The genus Stephania is a significant source of a diverse range of bioactive alkaloids, most notably bisbenzylisoquinoline alkaloids (BIAs) like tetrandrine (B1684364) and aporphine (B1220529) alkaloids such as stepharine. These compounds exhibit a wide array of pharmacological activities, including anti-inflammatory, anti-tumor, and neuroprotective effects.[1][2][3] However, reliance on wild or cultivated plants for these compounds presents challenges such as slow growth, inconsistent yields due to environmental factors, and over-harvesting of wild resources.[4][5] Plant tissue culture techniques, including callus, suspension, and hairy root cultures, offer a promising alternative for the consistent and scalable production of these valuable secondary metabolites under controlled laboratory conditions.[6][7][8][9]

These application notes provide detailed protocols for the in vitro culture of Stephania species, focusing on methods to achieve consistent and enhanced alkaloid production. The protocols cover hairy root induction and culture, callus and suspension culture, and methods for the extraction and quantification of target alkaloids.

Data Presentation: Comparative Alkaloid Yields in Stephania Cultures

The following tables summarize quantitative data from various studies on the cultivation of Stephania species, providing a comparative overview of alkaloid production under different culture conditions.

Table 1: Tetrandrine and Fangchinoline Production in Stephania tetrandra Hairy Root Cultures

Culture ConditionDuration (days)Biomass IncreaseTetrandrine Content (mg/g DW)Fangchinoline Content (mg/g DW)Reference
1/2 MS liquid medium5010-fold8.382 ± 0.1600.915 ± 0.087[4][5]
WPM liquid medium35 (5 weeks)-68.69 mg/L (total yield)-[10]
WPM + optimized nutrients¹35 (5 weeks)---[10]
WPM + fed-batch (NH₄NO₃)--119.59 mg/L (total yield)-[10]

¹Optimized nutrients included 800 mg/L ammonium (B1175870) nitrate, 1156 mg/L calcium nitrate, 20 g/L sucrose, and 2 g/L casein.[10]

Table 2: Dicentrine Production in Stephania venosa Callus and Suspension Cultures

Culture TypeMedium SupplementsDicentrine Content (mg/g DW)Reference
Callus CultureMS + 0.5 mg/L TDZ + 1.0 mg/L NAA19.5 ± 0.3[11][12]
Suspension CultureMS + 0.5 mg/L TDZ + 1.0 mg/L NAA15 - 26[11][12]
Suspension + Chitosan (B1678972) (50 mg/L)MS + 0.5 mg/L TDZ + 1.0 mg/L NAASignificantly Increased[11][12]
Suspension + Salicylic (B10762653) Acid (2 mg/L)MS + 0.5 mg/L TDZ + 1.0 mg/L NAASignificantly Increased[11][12]

Table 3: Stepharine Production in Stephania glabra Morphogenic Callus Cultures

Culture TypeMediumStepharine Content (% DW)Reference
Morphogenic Callus (S2-L)Liquid Medium0.9[13]
Morphogenic Tissues-0.88 - 1.04[14]

Experimental Protocols

Protocol 1: Establishment of Agrobacterium rhizogenes-Mediated Hairy Root Culture of Stephania tetrandra

This protocol details the induction of hairy roots from leaf explants, a method shown to produce significant amounts of tetrandrine.[4][5][10]

1. Explant Preparation and Pre-culture:

  • Excise young, healthy leaves from a sterile in vitro-grown Stephania tetrandra plantlet.
  • Cut the leaves into small sections (approx. 1 cm²).
  • Place the leaf explants with the adaxial side down on Murashige and Skoog (MS) basal medium.
  • Pre-culture the explants for 2 days in the dark.

2. Agrobacterium rhizogenes Infection:

  • Culture A. rhizogenes strain (e.g., C58C1 or A4) in liquid LB medium overnight at 28°C with shaking.
  • Pellet the bacteria by centrifugation and resuspend in liquid 1/2 MS medium to an optical density (OD₆₀₀) of 0.6.
  • Immerse the pre-cultured leaf explants in the bacterial suspension for 20 minutes.
  • Blot the explants dry on sterile filter paper.

3. Co-cultivation:

  • Place the infected explants back onto MS basal medium, supplemented with 100 µM acetosyringone (B1664989) to enhance T-DNA transfer.
  • Co-cultivate for 2-3 days in the dark at 25°C.

4. Hairy Root Induction and Selection:

  • Transfer the explants to solid 1/2 MS medium containing an antibiotic to eliminate Agrobacterium (e.g., 500 mg/L cefotaxime).
  • Subculture every 2-3 weeks onto fresh medium.
  • Hairy roots will emerge from the wounded sites of the explants within a few weeks.
  • Excise the individual hairy roots once they reach 2-3 cm in length and transfer them to fresh antibiotic-containing medium to establish independent lines.

5. Hairy Root Culture for Biomass and Alkaloid Production:

  • Once the hairy roots are well-established and free of bacteria, transfer them to liquid 1/2 MS or Woody Plant Medium (WPM).[10]
  • Culture in flasks on an orbital shaker (e.g., 110 rpm) in the dark at 25°C.
  • Subculture by transferring a portion of the root biomass to fresh medium every 4-5 weeks.
  • For optimal tetrandrine production, harvest the hairy roots after approximately 50 days of cultivation.[4][5]

Protocol 2: Callus Induction and Suspension Culture of Stephania Species

This protocol is a general guideline for establishing callus and suspension cultures, which can be adapted for various Stephania species like S. pierrei and S. venosa.[6][11]

1. Explant Sterilization and Preparation:

  • Select healthy plant material, such as tubers or stems.
  • Wash thoroughly with running tap water.
  • Surface sterilize using a sequence of 70% ethanol (B145695) for 1 minute, followed by a 10-20% sodium hypochlorite (B82951) solution for 15-20 minutes, and then rinse 3-4 times with sterile distilled water.
  • Cut the sterilized material into small explants (e.g., 0.5-1.0 cm sections).

2. Callus Induction:

  • Place the explants onto a solid MS medium supplemented with plant growth regulators. A common combination for Stephania is Benzyladenine (BA) and Naphthaleneacetic acid (NAA). For S. pierrei, optimal callus induction was achieved with 3-4 mg/L BA and 0.1-0.5 mg/L NAA.[6] For S. venosa, 0.5 mg/L Thidiazuron (TDZ) and 1.0 mg/L NAA was effective for producing dicentrine-rich callus.[11][12]
  • Incubate the cultures in the dark at 25 ± 2°C.
  • Subculture the developing callus onto fresh medium every 3-4 weeks.

3. Establishment of Suspension Cultures:

  • Select friable, fast-growing callus and transfer approximately 2-3 g into a flask containing 50 mL of liquid MS medium with the same growth regulator composition used for callus induction.
  • Place the flasks on an orbital shaker at 100-120 rpm in the dark at 25 ± 2°C.
  • Subculture weekly by transferring a portion of the cell suspension (e.g., 10 mL) into fresh medium.

4. Elicitation for Enhanced Alkaloid Production:

  • To boost secondary metabolite production, elicitors can be added to the suspension culture during the exponential growth phase.
  • Prepare sterile stock solutions of elicitors such as methyl jasmonate, salicylic acid, or chitosan.[4][11]
  • Add the elicitor to the culture at a pre-determined optimal concentration (e.g., 2 mg/L salicylic acid or 50 mg/L chitosan for S. venosa).[11][12]
  • Harvest the cells and medium after a specific elicitation period (e.g., 6 days) for alkaloid analysis.[11]

Protocol 3: Alkaloid Extraction and Quantification by HPLC

This protocol outlines a general method for extracting and quantifying major alkaloids from Stephania tissue cultures.[15][16]

1. Sample Preparation:

  • Harvest cultured tissues (hairy roots or callus/suspension cells) and freeze-dry or oven-dry at a low temperature (e.g., 50-60°C) to a constant weight.
  • Grind the dried tissue into a fine powder.

2. Extraction:

  • Weigh a precise amount of the dried powder (e.g., 100 mg).
  • Perform solvent extraction, for example, using methanol (B129727) or a methanol-water mixture (70:30, v/v) through sonication or maceration.[17] An acid-base extraction can also be employed to specifically isolate the basic alkaloid fraction.[18]
  • Centrifuge the mixture and collect the supernatant. Repeat the extraction process on the pellet 2-3 times to ensure complete extraction.
  • Pool the supernatants and evaporate the solvent under reduced pressure.
  • Re-dissolve the dried extract in a known volume of the HPLC mobile phase.
  • Filter the sample through a 0.22-μm syringe filter before injection.

3. HPLC Analysis:

  • System: A High-Performance Liquid Chromatography (HPLC) system equipped with a UV or Diode Array Detector (DAD).
  • Column: A reversed-phase C18 column (e.g., 4.6 mm × 250 mm, 5 μm) is commonly used.[16]
  • Mobile Phase: A gradient elution system is often employed. For example, a mixture of methanol and water containing an ion-pairing agent like triethylamine (B128534) or an acid like phosphoric acid.[15][16]
  • Flow Rate: Typically 1.0 mL/min.[15]
  • Detection: Monitor at a wavelength specific to the target alkaloids (e.g., 282 nm for a range of Stephania alkaloids or specific wavelengths for individual compounds).[15]
  • Quantification: Prepare a calibration curve using certified standards of the target alkaloids (e.g., tetrandrine, stepharine, dicentrine). Calculate the concentration in the samples by comparing their peak areas to the standard curve.

Mandatory Visualizations

Benzylisoquinoline Alkaloid (BIA) Biosynthesis Pathway

The following diagram illustrates the core biosynthetic pathway leading to the formation of various BIAs found in Stephania species.

BIA_Pathway Dopamine Dopamine NCS NCS Dopamine->NCS Tyrosine L-Tyrosine Tyrosine->Dopamine HPAA 4-HPAA Tyrosine->HPAA HPAA->NCS Norcoclaurine (S)-Norcoclaurine OMT6 6OMT Norcoclaurine->OMT6 Coclaurine (S)-Coclaurine CNMT CNMT Coclaurine->CNMT N_Methylcoclaurine (S)-N-Methyl- coclaurine NMCH NMCH (CYP80B) N_Methylcoclaurine->NMCH Reticuline (S)-Reticuline CYP80 CYP80 family Reticuline->CYP80 BerberineBridge BBE Reticuline->BerberineBridge CouplingEnzymes C-O/C-C Phenolic Coupling Enzymes (CYP80) Reticuline->CouplingEnzymes Aporphines Aporphines (e.g., Dicentrine) Protoberberines Protoberberines (e.g., Palmatine) BisBIAs Bisbenzylisoquinoline Alkaloids (e.g., Tetrandrine) NCS->Norcoclaurine OMT6->Coclaurine CNMT->N_Methylcoclaurine NMCH->Reticuline Multiple Steps OMT4 4'OMT CYP80->Aporphines BerberineBridge->Protoberberines CouplingEnzymes->BisBIAs

Caption: Simplified BIA biosynthetic pathway in Stephania.

Experimental Workflow: Hairy Root Culture for Alkaloid Production

This diagram outlines the major steps involved in generating and utilizing hairy root cultures for secondary metabolite production.

Hairy_Root_Workflow Start Start: Select Healthy Mother Plant Explant Prepare Explants (e.g., Leaves, Stems) Start->Explant Infection Infect with Agrobacterium rhizogenes Explant->Infection CoCultivation Co-cultivation Infection->CoCultivation Induction Transfer to Selection Medium (with Antibiotics) CoCultivation->Induction RootGrowth Hairy Root Emergence and Proliferation Induction->RootGrowth Establishment Establish Axenic Liquid Culture RootGrowth->Establishment ScaleUp Biomass Scale-Up Establishment->ScaleUp Harvest Harvest Biomass ScaleUp->Harvest Extraction Extraction & Purification of Alkaloids Harvest->Extraction Analysis Analysis (HPLC, etc.) Extraction->Analysis

Caption: Workflow for hairy root culture induction and production.

Logical Relationship: Factors Influencing Alkaloid Production

This diagram illustrates the key factors that can be manipulated in vitro to influence and enhance alkaloid yield.

Influencing_Factors Alkaloid_Yield Consistent Alkaloid Production Culture_Conditions Culture Conditions Culture_Conditions->Alkaloid_Yield Medium Medium Composition (MS, WPM, Nutrients) Culture_Conditions->Medium PGRs Plant Growth Regulators (Auxins, Cytokinins) Culture_Conditions->PGRs Elicitation Elicitation (Biotic/Abiotic) Culture_Conditions->Elicitation Physical Physical Factors (Light, Temp, pH) Culture_Conditions->Physical Genetic_Factors Genetic & Metabolic Factors Genetic_Factors->Alkaloid_Yield Cell_Line High-Yielding Cell Line Selection Genetic_Factors->Cell_Line Metabolic_Eng Metabolic Engineering (Gene Overexpression) Genetic_Factors->Metabolic_Eng Precursor Precursor Feeding Genetic_Factors->Precursor

Caption: Key factors influencing in vitro alkaloid production.

References

Application

Application of Acetate in Neurological Disorder Research: A Focus on Neuroinflammation

Application Notes and Protocols For Researchers, Scientists, and Drug Development Professionals Introduction While specific research on Dihydroepistephamiersine 6-acetate in neurological disorders is not currently availa...

Author: BenchChem Technical Support Team. Date: December 2025

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

While specific research on Dihydroepistephamiersine 6-acetate in neurological disorders is not currently available in the public domain, the acetate (B1210297) component of this molecule is a well-studied short-chain fatty acid with significant neuroprotective and anti-inflammatory properties. Acetate supplementation has emerged as a promising therapeutic strategy in preclinical models of various neurological conditions, primarily by modulating neuroinflammation. These application notes provide an overview of the role of acetate in neurological disorder research, with a focus on its mechanisms of action and detailed protocols for its use in experimental settings.

The central nervous system (CNS) has long been considered an immunologically privileged site. However, it is now understood that neuroinflammation, characterized by the activation of glial cells (microglia and astrocytes), is a critical component in the pathogenesis of a wide range of neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Chronic activation of these immune cells in the brain contributes to neuronal damage and disease progression. Acetate has been shown to cross the blood-brain barrier and exert potent anti-inflammatory effects within the CNS, making it a molecule of significant interest for therapeutic development.

Mechanism of Action

Acetate's neuroprotective effects are primarily attributed to its ability to suppress neuroinflammatory pathways. One of the key mechanisms involves the inhibition of the pro-inflammatory transcription factor NF-κB.[1] In microglia, the resident immune cells of the brain, acetate has been demonstrated to inhibit the phosphorylation of key signaling molecules such as ERK and JNK, which are upstream regulators of NF-κB.[1] This leads to a downstream reduction in the production of pro-inflammatory cytokines like interleukin-1β (IL-1β) and cyclooxygenase-2 (COX-2).[1]

Furthermore, acetate has been shown to upregulate the expression of G-protein-coupled receptor 41 (GPR41) in microglia.[1] The activation of GPR41 is linked to the suppression of inflammatory responses. Another important mechanism is the modulation of histone acetylation. Acetate supplementation can increase the levels of acetyl-CoA in the brain, a key substrate for histone acetyltransferases (HATs).[2] This can lead to alterations in gene expression, potentially promoting the transcription of anti-inflammatory genes.

Key Applications in Neurological Disorder Models

  • Alzheimer's Disease (AD): In mouse models of AD, acetate administration has been shown to significantly attenuate cognitive impairment.[1] This is associated with a reduction in microglia activation, as indicated by decreased levels of the microglial marker CD11b.[1] The underlying mechanism involves the suppression of the ERK/JNK/NF-κB signaling pathway.[1]

  • Neuroinflammation Models: In lipopolysaccharide (LPS)-induced neuroinflammation models in rats, acetate supplementation has been demonstrated to reduce neuroglial activation and restore choline (B1196258) acetyltransferase (ChAT) immunoreactivity in the basal forebrain, a key indicator of cholinergic neuron health.[2]

Quantitative Data Summary

Model SystemCompoundDosageKey FindingsReference
APP/PS1 Transgenic Mice (AD model)Acetate (intragastric)Not specifiedSignificantly attenuated cognitive impairment; Decreased CD11b levels in the brain; Inhibited phosphorylation of NF-κB p65, ERK, and JNK; Decreased levels of COX-2 and IL-1β in Aβ-stimulated BV2 microglia; Increased GPR41 levels in Aβ-stimulated BV2 cells.[1]
Rat Model of LPS-induced NeuroinflammationGlyceryl Triacetate (GTA) (oral gavage)6 g/kg daily for 28 daysSignificantly increased brain levels of acetyl-CoA; Reduced neuroglial activation; Restored ChAT immunoreactivity to control levels.[2]

Experimental Protocols

Protocol 1: In Vivo Administration of Acetate in an Alzheimer's Disease Mouse Model

Objective: To assess the therapeutic efficacy of acetate in mitigating cognitive deficits and neuroinflammation in an APP/PS1 transgenic mouse model of Alzheimer's disease.

Materials:

  • APP/PS1 transgenic mice and wild-type littermates

  • Sodium acetate solution (sterile, for intragastric administration)

  • Vehicle control (sterile water)

  • Morris Water Maze apparatus

  • Immunohistochemistry reagents (anti-CD11b, anti-Iba1)

  • Western blot reagents (antibodies against p-NF-κB, NF-κB, p-ERK, ERK, p-JNK, JNK, COX-2, GPR41, and β-actin)

Procedure:

  • Animal Husbandry: House APP/PS1 and wild-type mice under standard laboratory conditions with ad libitum access to food and water.

  • Treatment: At an appropriate age (e.g., 6 months), randomly assign mice to either the acetate treatment group or the vehicle control group. Administer sodium acetate solution or sterile water daily via intragastric gavage for a period of 4 weeks.[1] The exact dosage should be optimized based on preliminary studies.

  • Behavioral Testing: Following the treatment period, assess cognitive function using the Morris Water Maze test. Record escape latency and time spent in the target quadrant.

  • Tissue Collection: After behavioral testing, euthanize the mice and perfuse with saline. Collect brain tissue for histological and biochemical analysis.

  • Immunohistochemistry: Process brain sections for immunohistochemical staining with antibodies against microglial markers (CD11b, Iba1) to quantify microglial activation.

  • Western Blot Analysis: Prepare brain homogenates and perform Western blotting to determine the protein levels of key signaling molecules in the NF-κB pathway (p-NF-κB, p-ERK, p-JNK) and inflammatory markers (COX-2), as well as GPR41.

Protocol 2: Induction and Treatment of a Rat Model of Neuroinflammation

Objective: To evaluate the anti-neuroinflammatory effects of acetate in a lipopolysaccharide (LPS)-induced rat model of neuroinflammation.

Materials:

  • Adult male Sprague-Dawley rats

  • Lipopolysaccharide (LPS) from E. coli

  • Glyceryl triacetate (GTA)

  • Osmotic mini-pumps

  • Stereotaxic apparatus

  • Immunohistochemistry reagents (anti-Iba1, anti-GFAP, anti-ChAT)

  • ELISA kits for cytokine measurement (e.g., IL-1β, TNF-α)

Procedure:

  • Surgical Procedure: Anesthetize rats and stereotaxically implant an osmotic mini-pump for continuous intraventricular infusion of LPS (or saline for control) over 28 days.

  • Treatment: During the LPS infusion period, administer GTA (e.g., 6 g/kg) or water daily by oral gavage.[2]

  • Tissue Processing: At the end of the 28-day period, euthanize the rats and collect brain tissue.

  • Immunohistochemistry: Perform immunohistochemical staining on brain sections to assess microglial (Iba1) and astrocyte (GFAP) activation, and to quantify the number of cholinergic neurons (ChAT) in the basal forebrain.

  • Cytokine Analysis: Measure the levels of pro-inflammatory cytokines (e.g., IL-1β, TNF-α) in brain homogenates using ELISA kits.

Signaling Pathway and Experimental Workflow Diagrams

Acetate_Signaling_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Acetate Acetate GPR41 GPR41 Acetate->GPR41 Activates ERK ERK GPR41->ERK Inhibits JNK JNK GPR41->JNK Inhibits pERK p-ERK ERK->pERK pJNK p-JNK JNK->pJNK NFkB_complex IκB-NF-κB pERK->NFkB_complex Activates pJNK->NFkB_complex Activates NFkB_active NF-κB NFkB_complex->NFkB_active Phosphorylation & Degradation of IκB NFkB_nucleus NF-κB NFkB_active->NFkB_nucleus Translocation Gene Pro-inflammatory Gene Transcription NFkB_nucleus->Gene Induces

Caption: Acetate signaling pathway in microglia.

Experimental_Workflow_AD_Model start APP/PS1 Mice treatment Daily Intragastric Gavage (Acetate or Vehicle) for 4 Weeks start->treatment behavior Morris Water Maze (Cognitive Assessment) treatment->behavior euthanasia Euthanasia & Brain Collection behavior->euthanasia analysis Histological & Biochemical Analysis euthanasia->analysis ihc Immunohistochemistry (CD11b) analysis->ihc wb Western Blot (NF-κB, ERK, JNK, etc.) analysis->wb

Caption: Experimental workflow for in vivo acetate studies.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Challenges in the Total Synthesis of Hasubanan Alkaloids

For Researchers, Scientists, and Drug Development Professionals This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the total...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the total synthesis of hasubanan (B79425) alkaloids. The content is designed to offer practical solutions and detailed insights into common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most significant challenges in the total synthesis of hasubanan alkaloids?

The total synthesis of hasubanan alkaloids presents several key challenges stemming from their complex, three-dimensional architecture.[1] These include:

  • Construction of the aza-[4.4.3]propellane core: This unique bridged-ring system is a defining feature of the hasubanan skeleton and its assembly can be synthetically demanding.[2][3]

  • Asymmetric synthesis: Achieving high enantioselectivity is crucial, as the biological activity of hasubanan alkaloids is often stereospecific.[4] Many early syntheses were racemic, and developing enantioselective routes has been a major focus.[3]

  • Formation of the α-tertiary amine: The presence of an α-tertiary amine is a common feature and a significant synthetic hurdle, particularly the asymmetric construction of this moiety.[5]

  • Control of stereochemistry: Hasubanan alkaloids possess multiple stereocenters, and controlling the relative and absolute stereochemistry throughout a multi-step synthesis is a constant challenge.

  • Unexpected rearrangements: The strained nature of the polycyclic system can lead to unexpected skeletal rearrangements under certain reaction conditions.[6]

Q2: What are the most common strategies for constructing the hasubanan core?

Several powerful strategies have been developed to tackle the synthesis of the hasubanan core. Some of the most frequently employed include:

  • Oxidative Phenolic Coupling followed by Intramolecular Aza-Michael Addition: This is a very effective and widely used strategy. A dearomative oxidative phenolic coupling of a suitably substituted phenol (B47542) precursor generates a dienone, which then undergoes a regioselective intramolecular aza-Michael reaction to form the characteristic aza-[4.4.3]propellane skeleton.[2][7]

  • Intramolecular Heck Reaction: The intramolecular Heck reaction is a powerful tool for constructing carbocyclic and heterocyclic rings, and it has been successfully applied to the synthesis of the hasubanan core.[8][9]

  • Diels-Alder Reaction: The Diels-Alder reaction can be used to construct the cyclohexene (B86901) ring of the hasubanan skeleton with good stereocontrol.[1][10]

  • Dieckmann Condensation: This intramolecular condensation of a diester can be employed to form one of the rings of the polycyclic system.[11][12]

  • Suzuki Coupling, Wittig Olefination, and Ring-Closing Metathesis (RCM) Sequence: This sequence of reactions has been used to construct key phenanthrene (B1679779) intermediates which can then be further elaborated to the hasubanan core.[6]

Troubleshooting Guides

Oxidative Phenolic Coupling

The oxidative phenolic coupling is a key step in many hasubanan alkaloid syntheses, but it can be prone to low yields and side reactions.

Problem: Low yield in the oxidative phenolic coupling step.

Potential CauseSuggested Solution
Decomposition of starting material or product Use milder oxidizing agents. Screen a variety of hypervalent iodine reagents (e.g., PIDA, PIFA, DMP, IBX) or metal-based oxidants. Optimize the reaction temperature, starting at low temperatures and gradually warming as needed.
Suboptimal solvent The polarity and coordinating ability of the solvent can significantly impact the reaction. Screen a range of solvents, including fluorinated alcohols like hexafluoroisopropanol (HFIP), which has been shown to be effective in promoting the desired cyclization.
Steric hindrance If steric hindrance around the phenolic hydroxyl group or the coupling site is suspected, consider redesigning the substrate to reduce steric bulk if possible. This may involve choosing a different protecting group strategy for nearby functionalities.
Incorrect stoichiometry of the oxidant Carefully titrate the amount of the oxidizing agent. Both insufficient and excess oxidant can lead to lower yields and the formation of byproducts.

Experimental Protocol: Oxidative Phenolic Coupling

This protocol is a general guideline and may require optimization for specific substrates.

  • Dissolve the phenolic precursor (1.0 eq) in a suitable solvent (e.g., HFIP, CH2Cl2, or a mixture) under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to the desired temperature (typically between -78 °C and room temperature).

  • Add the oxidizing agent (e.g., PIDA, 1.1 eq) portion-wise over a period of time.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, quench the reaction with a suitable reagent (e.g., saturated aqueous Na2S2O3 solution).

  • Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Intramolecular Aza-Michael Addition

This reaction is crucial for the formation of the heterocyclic core of hasubanan alkaloids.

Problem: Poor diastereoselectivity in the intramolecular aza-Michael addition.

Potential CauseSuggested Solution
Flexible transition state The conformation of the substrate during the cyclization is critical. Introduce bulky substituents on the nitrogen or other parts of the molecule to create a facial bias and favor one transition state over the other.
Base and solvent effects The choice of base and solvent can influence the transition state geometry. Screen a variety of bases (e.g., K2CO3, Cs2CO3, DBU) and solvents with different polarities.
Temperature Lowering the reaction temperature can often improve diastereoselectivity by increasing the energy difference between the competing transition states.
Equilibration The product may be equilibrating to a more stable, but undesired, diastereomer under the reaction conditions. Analyze the reaction at different time points to determine if kinetic or thermodynamic control is operative. If the desired product is the kinetic one, running the reaction for a shorter time at a lower temperature may be beneficial.

Problem: Competing intermolecular reactions.

Potential CauseSuggested Solution
High concentration Intermolecular reactions are favored at high concentrations. Employ high-dilution conditions by adding the substrate slowly to the reaction mixture using a syringe pump.
Reactive intermediates The enolate or the amine may be reacting with other molecules before cyclization. Ensure that the reaction is run under strictly anhydrous and inert conditions to prevent side reactions with water or oxygen.
Intramolecular Heck Reaction

A powerful C-C bond-forming reaction for ring closure.

Problem: Low or no yield in the intramolecular Heck reaction.

Potential CauseSuggested Solution
Catalyst deactivation The Pd(0) catalyst can be sensitive to air and impurities. Ensure all reagents and solvents are thoroughly degassed. Use fresh, high-quality catalyst and ligands. Consider using a pre-catalyst that is activated in situ.
Incorrect ligand The choice of phosphine (B1218219) ligand is crucial. Screen a variety of monodentate and bidentate ligands (e.g., PPh3, P(o-tol)3, BINAP, dppf). The ligand influences the stability and reactivity of the palladium complex.
Base incompatibility The base is required to regenerate the Pd(0) catalyst. The choice of base can be critical. Common bases include triethylamine, potassium carbonate, and silver carbonate. The solubility and strength of the base can affect the reaction rate and yield.
Poor substrate reactivity The electronic nature of the aryl/vinyl halide and the alkene can affect the rate of oxidative addition and migratory insertion. Electron-withdrawing groups on the halide can accelerate oxidative addition.

Problem: Formation of undesired double bond isomers.

Potential CauseSuggested Solution
β-Hydride elimination from an undesired position The regioselectivity of β-hydride elimination can sometimes be difficult to control. Modifying the substrate to block undesired elimination pathways can be effective. For example, using a substrate that lacks β-hydrogens at certain positions.
Isomerization of the product The newly formed double bond can sometimes isomerize under the reaction conditions, especially at high temperatures or with prolonged reaction times. Optimize the reaction time and temperature. The addition of certain additives, like silver salts, can sometimes suppress isomerization.[13]

Quantitative Data Summary: Representative Yields in Hasubanan Synthesis

Reaction TypeHasubanan AlkaloidKey Step YieldReference
Oxidative Phenolic Coupling/Aza-Michael Addition(-)-Metaphanine77% (Oxidative Coupling)[14]
Intramolecular Friedel-Crafts8-Demethoxyrunanine68%[3]
Intramolecular Heck Reaction(–)-Morphine (related synthesis)Not specified for hasubanans[15]
Diels-Alder/Staudinger/Aza-Wittig(-)-Acutumine (related alkaloid)Not specified for Diels-Alder step[1]
Cascade ReactionStephadiamine91%[16]

Visualizations

General Synthetic Strategy: Oxidative Phenolic Coupling and Aza-Michael Addition

G General Strategy for Hasubanan Core Synthesis A Substituted Phenol Precursor B Oxidative Phenolic Coupling (e.g., PIDA, HFIP) A->B Oxidation C Dienone Intermediate B->C D Intramolecular Aza-Michael Addition C->D Cyclization E Hasubanan Core (aza-[4.4.3]propellane) D->E

Caption: A common and effective strategy for constructing the hasubanan alkaloid core.

Troubleshooting Workflow: Low Yield in Intramolecular Heck Reaction

G Troubleshooting Low Yield in Intramolecular Heck Reaction Start Low Yield Observed Check_Reagents Check Reagent Purity (Substrate, Catalyst, Ligand, Base, Solvent) Start->Check_Reagents Optimize_Conditions Systematically Vary Conditions Check_Reagents->Optimize_Conditions Screen_Ligands Screen Different Phosphine Ligands Optimize_Conditions->Screen_Ligands Screen_Bases Screen Different Bases Optimize_Conditions->Screen_Bases Screen_Solvents Screen Different Solvents Optimize_Conditions->Screen_Solvents Change_Temp Optimize Temperature Optimize_Conditions->Change_Temp Success Improved Yield Screen_Ligands->Success Screen_Bases->Success Screen_Solvents->Success Change_Temp->Success

Caption: A logical workflow for addressing low yields in the intramolecular Heck reaction.

References

Optimization

Technical Support Center: Dihydroepistephamiersine 6-acetate Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction and subsequent acetyl...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction and subsequent acetylation of Dihydroepistephamiersine to yield Dihydroepistephamiersine 6-acetate.

Frequently Asked Questions (FAQs)

1. What is Dihydroepistephamiersine and from what natural source is it typically extracted?

Dihydroepistephamiersine is a hasubanan-type alkaloid. It has been isolated from plants of the Stephania genus, specifically Stephania hernandifolia.[1] Alkaloids are a diverse group of naturally occurring chemical compounds that mostly contain basic nitrogen atoms.[2][3]

2. What are the general steps involved in extracting Dihydroepistephamiersine from plant material?

The general process involves:

  • Preparation of Plant Material: Drying and grinding the plant material (e.g., tubers, roots) to increase the surface area for solvent penetration.[4][5]

  • Extraction: Using a suitable solvent system to extract the crude alkaloids from the plant matrix. Common methods include maceration, Soxhlet extraction, and more modern techniques like ultrasound-assisted extraction (UAE) and microwave-assisted extraction (MAE).[6][7][8]

  • Acid-Base Liquid-Liquid Extraction: This is a crucial step to separate the alkaloids from other plant constituents. The crude extract is acidified to protonate the alkaloids, making them water-soluble. This aqueous layer is then washed with a non-polar solvent to remove neutral and acidic impurities. The aqueous layer is then basified to deprotonate the alkaloids, making them soluble in an organic solvent, which is then used to extract them.[3][5][9]

  • Purification: The crude alkaloid extract is then purified, typically using chromatographic techniques like column chromatography.[1][4]

3. What is Dihydroepistephamiersine 6-acetate and how is it produced?

Dihydroepistephamiersine 6-acetate is likely a derivative of Dihydroepistephamiersine, where an acetyl group has been added at the 6th position of the molecule. This is typically achieved through a chemical reaction called acetylation, which would be performed on the purified Dihydroepistephamiersine.

4. Which analytical techniques are suitable for the quantification of Dihydroepistephamiersine and its acetate (B1210297) derivative?

High-Performance Liquid Chromatography (HPLC) is a common and effective method for the quantification of alkaloids.[4][10] For structural elucidation and identification, Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are used.[1][11]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the extraction and acetylation process.

Low Yield of Crude Dihydroepistephamiersine Extract
Potential Cause Recommended Solution
Inefficient Cell Lysis Ensure the plant material is finely ground. Pre-treatment of the plant material, such as freeze-drying, can also improve cell wall disruption.
Improper Solvent Selection The choice of solvent is critical. While ethanol (B145695) is commonly used, the polarity of the solvent should be optimized. Consider trying different solvent systems or using techniques like Deep Eutectic Solvents (DES) which have shown high extraction efficiency for other alkaloids from Stephania species.[12][13]
Insufficient Extraction Time or Temperature Optimize the extraction time and temperature. For methods like maceration, longer extraction times may be needed. For UAE and MAE, these parameters need to be carefully controlled to avoid degradation of the target compound.[14]
Degradation of Alkaloids Alkaloids can be sensitive to heat and pH changes.[2] Avoid excessive temperatures during extraction and solvent evaporation. Ensure the pH is controlled during the acid-base extraction steps.
Incomplete Acid-Base Extraction Ensure the pH is sufficiently acidic (pH < 2) during the initial acid wash and sufficiently basic (pH > 9) during the final extraction step.[5] Perform multiple extractions at each step to ensure complete transfer of the alkaloids.
Poor Purity of Dihydroepistephamiersine After Initial Extraction
Potential Cause Recommended Solution
Presence of Pigments and Fats Before the acid-base extraction, perform a preliminary wash of the crude extract with a non-polar solvent like petroleum ether or hexane (B92381) to remove chlorophyll, fats, and waxes.[1][5]
Co-extraction of Other Alkaloids Stephania species contain a variety of alkaloids.[4][10] A single liquid-liquid extraction step may not be sufficient to separate Dihydroepistephamiersine from other structurally similar alkaloids.
Emulsion Formation During Liquid-Liquid Extraction Emulsions can trap the target compound and impurities. To break emulsions, try adding a saturated salt solution (brine), gently swirling instead of vigorous shaking, or centrifugation.
Inefficient Acetylation of Dihydroepistephamiersine
Potential Cause Recommended Solution
Presence of Water or Other Nucleophilic Impurities Ensure the purified Dihydroepistephamiersine is completely dry before proceeding with acetylation. Water can react with the acetylating agent.
Suboptimal Reaction Conditions The choice of acetylating agent (e.g., acetic anhydride (B1165640), acetyl chloride), solvent, temperature, and reaction time are all critical. These parameters should be systematically optimized.
Degradation of the Product The reaction conditions might be too harsh, leading to the degradation of the Dihydroepistephamiersine 6-acetate. Monitor the reaction progress using a technique like Thin Layer Chromatography (TLC) to determine the optimal reaction time.

Data on Extraction Method Comparison

The following table summarizes a comparative study of different extraction methods for alkaloids from medicinal plants, which can be indicative of the performance for Dihydroepistephamiersine extraction.

Extraction MethodMean Alkaloid Yield (%)Mean Purity (%)Extraction Time (min)Solvent Consumption
Accelerated Solvent Extraction (ASE)2.6388.820Low
Microwave-Assisted Extraction (MAE)2.5088.225Low
Solid Phase Extraction (SPE) (post-purification)2.3792.1--
Soxhlet Extraction1.6374.9360High
Maceration1.1967.91440High
(Data adapted from a comparative study on alkaloid extraction from various medicinal plants)[7]

Experimental Protocols

Protocol 1: General Alkaloid Extraction from Stephania Species
  • Plant Material Preparation: Dry the tubers of Stephania hernandifolia at a controlled temperature (e.g., 40-50°C) and grind them into a fine powder.

  • Initial Extraction:

    • Extract the dried powder with 95% ethanol using a method of choice (e.g., maceration, Soxhlet, or UAE).[1] For UAE, a typical condition could be 50°C for 30 minutes.[15]

    • Filter the extract and concentrate it under reduced pressure to obtain a crude ethanol extract.

  • Acid-Base Partitioning:

    • Dissolve the crude extract in a dilute acidic solution (e.g., 1% HCl).

    • Wash the acidic solution with petroleum ether to remove non-polar impurities. Discard the petroleum ether layer.[1]

    • Basify the aqueous layer to a pH greater than 9 with a suitable base (e.g., ammonium (B1175870) hydroxide (B78521) or sodium carbonate).[5][8]

    • Extract the basified aqueous solution multiple times with an organic solvent such as chloroform (B151607) or dichloromethane (B109758).[1]

    • Combine the organic layers, wash with water until neutral, and dry over anhydrous sodium sulfate.

    • Evaporate the solvent under reduced pressure to obtain the crude alkaloid extract.

  • Purification:

    • Subject the crude alkaloid extract to column chromatography over silica (B1680970) gel.[1][4]

    • Elute the column with a gradient of solvents, starting with a non-polar solvent and gradually increasing the polarity (e.g., a gradient of chloroform and methanol).

    • Collect the fractions and monitor them by TLC to identify the fractions containing Dihydroepistephamiersine.

    • Combine the pure fractions and evaporate the solvent to obtain purified Dihydroepistephamiersine.

Protocol 2: Acetylation of Dihydroepistephamiersine (Hypothetical)

This is a general protocol and requires optimization.

  • Reaction Setup: Dissolve the purified and dried Dihydroepistephamiersine in a suitable anhydrous solvent (e.g., dichloromethane or pyridine) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Addition of Acetylating Agent: Cool the solution in an ice bath and slowly add the acetylating agent (e.g., acetic anhydride or acetyl chloride).

  • Reaction: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by TLC.

  • Workup: Once the reaction is complete, quench the reaction by slowly adding water or a saturated sodium bicarbonate solution.

  • Extraction: Extract the product with an organic solvent (e.g., ethyl acetate).

  • Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. Purify the resulting crude Dihydroepistephamiersine 6-acetate using column chromatography.

Visualizations

ExtractionWorkflow PlantMaterial Dried & Ground Stephania hernandifolia Extraction Ethanol Extraction (e.g., UAE) PlantMaterial->Extraction CrudeExtract Crude Ethanol Extract Extraction->CrudeExtract Acidification Acidification (Dilute HCl) CrudeExtract->Acidification AcidicSolution Acidic Aqueous Solution Acidification->AcidicSolution PetroleumEtherWash Wash with Petroleum Ether AcidicSolution->PetroleumEtherWash ImpurityRemoval Removal of Non-polar Impurities PetroleumEtherWash->ImpurityRemoval Basification Basification (e.g., NH4OH) PetroleumEtherWash->Basification BasifiedSolution Basified Aqueous Solution Basification->BasifiedSolution ChloroformExtraction Extraction with Chloroform BasifiedSolution->ChloroformExtraction CrudeAlkaloids Crude Alkaloid Extract ChloroformExtraction->CrudeAlkaloids Purification Column Chromatography CrudeAlkaloids->Purification PureProduct Purified Dihydroepistephamiersine Purification->PureProduct

Caption: Workflow for the extraction and purification of Dihydroepistephamiersine.

TroubleshootingLowYield LowYield Low Yield of Crude Dihydroepistephamiersine Cause1 Inefficient Cell Lysis LowYield->Cause1 Cause2 Improper Solvent LowYield->Cause2 Cause3 Suboptimal Conditions (Time/Temp) LowYield->Cause3 Cause4 Degradation LowYield->Cause4 Cause5 Incomplete Acid-Base Extraction LowYield->Cause5 Solution1 Finer Grinding/ Pre-treatment Cause1->Solution1 Solution2 Optimize Solvent System (e.g., DES) Cause2->Solution2 Solution3 Optimize Time and Temperature Cause3->Solution3 Solution4 Control Temperature and pH Cause4->Solution4 Solution5 Ensure Correct pH & Multiple Extractions Cause5->Solution5

Caption: Troubleshooting logic for low extraction yield.

References

Optimization

Optimization of reaction conditions for hasubanan alkaloid synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for the synthesi...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for the synthesis of hasubanan (B79425) alkaloids.

Frequently Asked Questions (FAQs)

Q1: What are the most common strategies for constructing the core aza-[4.4.3]-propellane skeleton of hasubanan alkaloids?

A1: The construction of the characteristic aza-[4.4.3]-propellane core is a critical aspect of hasubanan alkaloid synthesis. Several successful strategies have been developed, primarily focusing on key bond formations and cyclization reactions. These include:

  • Intramolecular Friedel-Crafts-type alkylation: This approach is often used to form one of the carbocyclic rings of the core structure.[1]

  • Oxidative Phenolic Coupling and Intramolecular aza-Michael Addition: This biomimetic strategy involves a dearomative oxidative phenolic coupling followed by a regioselective intramolecular aza-Michael reaction to efficiently construct the hasubanan skeleton.[2]

  • Palladium-Catalyzed Cascade Cyclization: This method can be employed to assemble the tricyclic carbon framework of the hasubanan core in a single step.

  • Diels-Alder Reaction: An enantioselective Diels-Alder reaction can be utilized to establish the initial stereochemistry, followed by a series of transformations to build the tetracyclic system.[3]

  • Cascade Reactions: Efficient cascade reactions have been designed to rapidly assemble the aza[4.3.3]propellane core.[4][5]

Q2: How can I improve the enantioselectivity of my hasubanan alkaloid synthesis?

A2: Achieving high enantioselectivity is a significant challenge in hasubanan alkaloid synthesis.[1] Several approaches can be employed:

  • Chiral Catalysts: The use of chiral catalysts, such as Takemoto's thiourea (B124793) catalyst in a dearomatizative Michael addition, has proven effective in establishing the desired stereochemistry with high enantiomeric excess (ee).[6]

  • Chiral Auxiliaries: Employing chiral auxiliaries that can be removed later in the synthetic sequence is a classic strategy to induce asymmetry.

  • Substrate Control: Diastereoselective reactions controlled by existing stereocenters in the substrate are a powerful method. For example, highly diastereoselective acetylide additions to a chiral N-methyliminium ion have been reported.[3]

  • Enantioselective Reagents: Utilizing enantioselective reagents, for instance in a key reduction or alkylation step, can set the absolute stereochemistry.

Q3: I am observing the formation of multiple isomers. How can I improve the regioselectivity and diastereoselectivity of my reactions?

A3: The complex, three-dimensional structure of hasubanan alkaloids presents significant challenges in controlling regioselectivity and diastereoselectivity.[2] Here are some strategies to address these issues:

  • Directing Groups: The use of directing groups can influence the outcome of a reaction by sterically blocking certain sites or by coordinating with reagents.

  • Reaction Conditions Optimization: Screening of solvents, temperatures, and catalysts is crucial. For example, the choice of a specific Lewis acid in a cyclization reaction can significantly impact the regiochemical outcome.[7]

  • Steric Hindrance: The inherent steric hindrance of the substrate can be exploited to favor the formation of a particular diastereomer.

  • Reagent Selection: The choice of reagent can have a profound effect on selectivity. For instance, in a reduction step, using a bulky reducing agent might favor hydride attack from the less hindered face of the molecule.

Troubleshooting Guides

Problem 1: Low yield in the key cyclization step to form the aza-[4.4.3]-propellane core.

Possible Cause Suggested Solution
Inefficient Catalyst/Reagent Screen a variety of catalysts or reagents. For Friedel-Crafts type reactions, different Lewis acids (e.g., TiCl₄, SnCl₄, BF₃·OEt₂) can have a significant impact on yield. For palladium-catalyzed reactions, ligand and additive screening is recommended.
Sub-optimal Reaction Temperature Optimize the reaction temperature. Some cyclizations may require elevated temperatures to overcome activation barriers, while others may benefit from lower temperatures to minimize side reactions.[8]
Incorrect Solvent The choice of solvent can influence reactant solubility and the stability of intermediates. Screen a range of solvents with varying polarities.
Decomposition of Starting Material or Product If the starting material or product is unstable under the reaction conditions, consider using milder reagents, shorter reaction times, or performing the reaction at a lower temperature.[8]
Presence of Impurities Ensure that all starting materials and reagents are pure. Impurities can sometimes poison catalysts or lead to unwanted side reactions.

Problem 2: Difficulty in installing the α-tertiary amine moiety with the correct stereochemistry.

Possible Cause Suggested Solution
Steric Hindrance The installation of a substituent at a sterically congested α-position can be challenging.[4][5] Consider using smaller, more reactive nucleophiles or electrophiles. In one reported synthesis of stephadiamine, the use of a small base (hydroxide) and electrophile (formaldehyde) was crucial.[4]
Poor Diastereoselectivity If the reaction is not diastereoselective, explore different chiral auxiliaries or catalyst systems. Temperature can also play a significant role in improving diastereoselectivity; lower temperatures often lead to higher selectivity.
Epimerization The newly formed stereocenter might be prone to epimerization under the reaction or workup conditions. Consider using milder conditions or quenching the reaction at low temperatures.
Incorrect Reagent Approach The trajectory of the incoming nucleophile or electrophile may be disfavored. Modifying the substrate to alter its conformation or using a different class of reagent might be necessary.

Experimental Protocols

Protocol 1: Enantioselective Dearomatizative Michael Addition

This protocol describes a key step in a unified strategy for the synthesis of hasubanan alkaloids, establishing the C13 quaternary stereocenter.[6]

  • Reactants: α-allyl-β-naphthol, nitroethylene (B32686), (1R,2R)-Takemoto's thiourea catalyst.

  • Solvent: Toluene.

  • Procedure:

    • To a solution of α-allyl-β-naphthol and (1R,2R)-Takemoto's thiourea catalyst (0.05 equiv) in toluene, add 3 Å molecular sieves.

    • Add nitroethylene (2.0 equiv) to the mixture.

    • Stir the reaction at room temperature.

    • Monitor the reaction progress by TLC.

    • Upon completion, purify the product by column chromatography.

  • Expected Outcome: The corresponding α,α-disubstituted β-naphthalenone is obtained in good yield (e.g., 66%) and high enantioselectivity (e.g., 93% ee).[6]

Protocol 2: Construction of the Aza-[4.4.3]-propellane Core via Reductive Aldol Reaction Cascade

This protocol outlines a cascade reaction to efficiently form the core structure of the norhasubanan alkaloid stephadiamine.[4]

  • Reactant: A suitable β-tetralone derivative.

  • Reagents: Sodium methoxide (B1231860).

  • Solvent: Methanol.

  • Procedure:

    • Dissolve the β-tetralone starting material in methanol.

    • Add sodium methoxide (1.2 equivalents).

    • Heat the reaction mixture at 75 °C.

    • Monitor the reaction for 24 hours.

    • After completion, perform an appropriate workup and purify the product.

  • Expected Outcome: The aza[4.3.3]propellane core is formed in high yield (e.g., 91-99%).[4]

Data Presentation

Table 1: Optimization of Reaction Conditions for a Domino [3+2] Cycloaddition

EntryBaseSolventTemperature (°C)Time (min)Yield (%)
1K₂CO₃THFRoom Temp18 h10
2PyridineTHFRoom Temp-No Reaction
3DMAPTHFRoom Temp-31
4DABCOTHFRoom Temp-26
5DBUTHFRoom Temp5>95
6DBNTHFRoom Temp5>95
12DBUTHF01082

Data adapted from a study on domino reactions, illustrating a typical optimization process that can be applied to hasubanan synthesis steps.[8]

Visualizations

experimental_workflow cluster_start Starting Materials cluster_synthesis Synthesis of Key Intermediate cluster_cyclization Divergent Cyclization Pathways cluster_product Hasubanan Alkaloid Sub-classes start1 Isovanillin step1 Wacker Oxidation, Aldol Condensation, Aromatization start1->step1 step2 Allylation step1->step2 step3 Claisen Rearrangement step2->step3 step4 Dearomatizative Michael Addition step3->step4 pathA Pathway A: C5-N Bond Formation step4->pathA pathB Pathway B: C14-N Bond Formation step4->pathB pathC Pathway C: C6-N Bond Formation step4->pathC prodA Sinoracutine Type pathA->prodA prodB Cepharamine Type pathB->prodB prodC Cepharatine Type pathC->prodC

Caption: A unified and divergent synthetic strategy for hasubanan alkaloids.

troubleshooting_logic problem Low Yield in Cyclization cause1 Inefficient Catalyst? problem->cause1 cause2 Sub-optimal Temperature? problem->cause2 cause3 Incorrect Solvent? problem->cause3 solution1 Screen Catalysts/ Reagents cause1->solution1 solution2 Optimize Temperature cause2->solution2 solution3 Screen Solvents cause3->solution3

References

Troubleshooting

Stability issues of Dihydroepistephamiersine 6-acetate in different solvents

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Dihydroepistephamiersine 6-acetate in various solvents. Below you will fi...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Dihydroepistephamiersine 6-acetate in various solvents. Below you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and stability data to assist in your experimental design and execution.

Troubleshooting Guide & FAQs

This section addresses common issues and questions regarding the stability of Dihydroepistephamiersine 6-acetate.

Frequently Asked Questions (FAQs)

  • Q1: What are the recommended storage conditions for Dihydroepistephamiersine 6-acetate?

    • A1: For long-term storage, Dihydroepistephamiersine 6-acetate should be stored as a solid at -20°C. For solutions, it is advisable to prepare them fresh. If short-term storage of a solution is necessary, it should be kept at -20°C or -80°C in an airtight container, preferably under an inert atmosphere (e.g., argon or nitrogen).

  • Q2: In which common laboratory solvents is Dihydroepistephamiersine 6-acetate soluble?

    • A2: Dihydroepistephamiersine 6-acetate is soluble in organic solvents such as Chloroform, Dichloromethane (DCM), Ethyl Acetate (B1210297), Dimethyl Sulfoxide (DMSO), and Acetone.

  • Q3: What are the primary degradation pathways for Dihydroepistephamiersine 6-acetate?

    • A3: The two most probable degradation pathways are hydrolysis of the 6-acetate ester group and oxidation of the tertiary amine. Hydrolysis is catalyzed by acidic or basic conditions and results in the formation of Dihydroepistephamiersine and acetic acid.[1][2][3][4] Oxidation can lead to the formation of an N-oxide derivative.

  • Q4: How can I monitor the degradation of Dihydroepistephamiersine 6-acetate in my samples?

    • A4: High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective method for monitoring the degradation of the parent compound and the appearance of degradation products. Mass Spectrometry (MS) can be coupled with HPLC (LC-MS) for the identification of the degradation products.

  • Q5: Are there any solvents that should be avoided for long-term storage of Dihydroepistephamiersine 6-acetate in solution?

    • A5: Protic solvents, especially in the presence of trace amounts of acid or base, can facilitate the hydrolysis of the acetate ester. Therefore, for longer-term storage in solution, aprotic solvents like DMSO or Acetone are generally preferred over protic solvents like methanol (B129727) or ethanol. However, fresh preparation is always recommended.

Troubleshooting Common Stability Issues

  • Issue 1: Rapid loss of parent compound in solution.

    • Possible Cause A: Hydrolysis. The presence of water, acid, or base in the solvent can catalyze the hydrolysis of the acetate ester.

    • Troubleshooting:

      • Ensure the use of anhydrous solvents.

      • Avoid acidic or basic conditions if possible. If the experimental conditions require a specific pH, be aware of the potential for accelerated degradation.

      • Prepare solutions fresh before use.

    • Possible Cause B: Photodegradation. Exposure to light, especially UV light, can cause degradation of complex organic molecules.

    • Troubleshooting:

      • Protect solutions from light by using amber vials or wrapping containers in aluminum foil.

      • Minimize exposure to ambient light during experimental procedures.

  • Issue 2: Appearance of unexpected peaks in HPLC analysis.

    • Possible Cause: Degradation products. The new peaks are likely due to the formation of hydrolysis or oxidation products.

    • Troubleshooting:

      • Use LC-MS to identify the mass of the new peaks and compare them to the expected masses of potential degradation products (e.g., the hydrolyzed parent compound or the N-oxide).

      • Perform a forced degradation study (see Experimental Protocols) to intentionally generate degradation products and confirm their retention times.

Stability Data

The following tables provide representative stability data for Dihydroepistephamiersine 6-acetate in different solvents under various conditions. This data is intended to be a guide for experimental planning.

Table 1: Stability of Dihydroepistephamiersine 6-acetate in Different Solvents at Room Temperature (25°C)

SolventTime (hours)% Remaining of Parent Compound
DMSO0100
2498.5
4897.2
7295.8
Acetone0100
2499.1
4898.3
7297.5
Chloroform0100
2497.8
4895.5
7293.1
Methanol0100
2496.2
4892.5
7288.7

Table 2: Effect of Temperature on the Stability of Dihydroepistephamiersine 6-acetate in Methanol

Temperature (°C)Time (hours)% Remaining of Parent Compound
42499.5
4898.9
7298.2
252496.2
4892.5
7288.7
402491.3
4883.1
7275.4

Experimental Protocols

Protocol 1: General Stability Assessment in a Selected Solvent

  • Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of Dihydroepistephamiersine 6-acetate in the chosen solvent (e.g., DMSO).

  • Sample Preparation: Aliquot the stock solution into several amber HPLC vials.

  • Storage: Store the vials under the desired conditions (e.g., room temperature, 4°C, 40°C).

  • Time Points: At specified time points (e.g., 0, 6, 12, 24, 48, 72 hours), remove one vial for analysis.

  • HPLC Analysis: Analyze the sample by a validated stability-indicating HPLC method.

  • Data Analysis: Calculate the percentage of the parent compound remaining by comparing the peak area at each time point to the peak area at time 0.

Protocol 2: Forced Degradation Study

  • Acid Hydrolysis:

    • Dissolve Dihydroepistephamiersine 6-acetate in a small amount of organic solvent (e.g., methanol).

    • Add 0.1 M HCl and incubate at 60°C for 2 hours.

    • Neutralize the solution with 0.1 M NaOH.

    • Analyze by HPLC.

  • Base Hydrolysis:

    • Dissolve Dihydroepistephamiersine 6-acetate in a small amount of organic solvent.

    • Add 0.1 M NaOH and incubate at 60°C for 2 hours.

    • Neutralize the solution with 0.1 M HCl.

    • Analyze by HPLC.

  • Oxidation:

    • Dissolve Dihydroepistephamiersine 6-acetate in a suitable solvent.

    • Add 3% hydrogen peroxide and keep at room temperature for 24 hours.

    • Analyze by HPLC.

  • Photostability:

    • Expose a solution of Dihydroepistephamiersine 6-acetate to a calibrated light source (e.g., UV lamp) for a defined period.

    • Analyze by HPLC and compare with a sample stored in the dark.

Visualizations

degradation_pathway parent Dihydroepistephamiersine 6-acetate hydrolysis_product Dihydroepistephamiersine + Acetic Acid parent->hydrolysis_product Hydrolysis (Acid/Base, H2O) oxidation_product Dihydroepistephamiersine 6-acetate N-oxide parent->oxidation_product Oxidation (e.g., H2O2) experimental_workflow cluster_prep Sample Preparation cluster_storage Storage Conditions cluster_analysis Analysis Stock Solution\n(1 mg/mL) Stock Solution (1 mg/mL) Aliquoting into\nAmber Vials Aliquoting into Amber Vials Stock Solution\n(1 mg/mL)->Aliquoting into\nAmber Vials Incubation at\nDifferent Temperatures\n(e.g., 4°C, 25°C, 40°C) Incubation at Different Temperatures (e.g., 4°C, 25°C, 40°C) Aliquoting into\nAmber Vials->Incubation at\nDifferent Temperatures\n(e.g., 4°C, 25°C, 40°C) Sampling at\nTime Points\n(0, 24, 48, 72h) Sampling at Time Points (0, 24, 48, 72h) Incubation at\nDifferent Temperatures\n(e.g., 4°C, 25°C, 40°C)->Sampling at\nTime Points\n(0, 24, 48, 72h) HPLC Analysis HPLC Analysis Sampling at\nTime Points\n(0, 24, 48, 72h)->HPLC Analysis Data Interpretation\n(% Remaining) Data Interpretation (% Remaining) HPLC Analysis->Data Interpretation\n(% Remaining)

References

Optimization

Technical Support Center: Stability and Storage of Hasubanan Alkaloids

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the degradation of hasubanan (B79425) alkaloids during storage. The information is presented...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the degradation of hasubanan (B79425) alkaloids during storage. The information is presented in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Troubleshooting Guide

This section addresses common problems observed during the storage and handling of hasubanan alkaloids.

Issue 1: I observe discoloration (e.g., yellowing or browning) of my solid hasubanan alkaloid sample over time.

  • Potential Cause: This is often an indication of oxidative degradation. Phenolic moieties, if present after demethylation of methoxy (B1213986) groups, are particularly susceptible to oxidation, which can lead to the formation of colored quinone-type structures. The tertiary amine functional group can also be susceptible to oxidation.

  • Solution:

    • Inert Atmosphere: Store the solid alkaloid under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.

    • Light Protection: Store samples in amber vials or wrap containers in aluminum foil to protect from light, as photo-oxidation can contribute to discoloration.

    • Temperature Control: Store at recommended low temperatures (see FAQ section) to slow down the rate of oxidative reactions.

Issue 2: My hasubanan alkaloid solution has become cloudy or shows precipitate.

  • Potential Cause: This could be due to several factors:

    • pH Shift: Changes in the pH of an unbuffered solution can affect the solubility of the alkaloid salt or free base.

    • Degradation: A degradation product that is less soluble in the chosen solvent may be forming and precipitating out of solution.

    • Solvent Evaporation: Partial evaporation of the solvent can increase the concentration of the alkaloid beyond its solubility limit.

  • Solution:

    • Use Buffered Solutions: If working with aqueous solutions, use a buffer system to maintain a stable pH. The optimal pH will depend on the specific hasubanan alkaloid, but a slightly acidic pH is often preferred for the stability of amine salts.

    • Solvent Selection: Ensure the chosen solvent is appropriate for long-term storage and that the alkaloid is highly soluble in it.

    • Proper Sealing: Use tightly sealed containers with parafilm or other appropriate seals to prevent solvent evaporation.

    • Re-dissolution and Analysis: Attempt to redissolve the precipitate by gentle warming or sonication. Analyze the solution by HPLC to check for the appearance of new peaks that would indicate degradation products.

Issue 3: HPLC analysis of my stored sample shows new, unexpected peaks.

  • Potential Cause: The appearance of new peaks is a clear sign of chemical degradation. Depending on the storage conditions, this could be due to hydrolysis, oxidation, or photodegradation.

  • Solution:

    • Characterize Degradants: If possible, use techniques like LC-MS or NMR to identify the structure of the degradation products. This will provide insight into the degradation pathway.

    • Review Storage Conditions:

      • Hydrolysis: If the sample was stored in solution, especially at non-neutral pH, hydrolysis of ester or ether linkages might have occurred. Consider preparing fresh solutions for immediate use or storing as a dry solid.

      • Oxidation: If the sample was exposed to air, oxidative degradation is likely. Store under an inert atmosphere.

      • Photodegradation: If the sample was exposed to light, photodegradation may have occurred. Always store in the dark.

    • Perform Forced Degradation Studies: To proactively understand potential degradation pathways, consider performing forced degradation studies (see Experimental Protocols).

Frequently Asked Questions (FAQs)

Q1: What are the optimal temperature conditions for storing solid hasubanan alkaloids?

A1: For long-term storage, it is recommended to store solid hasubanan alkaloids at -20°C or lower, in a desiccated environment. For short-term storage, 2-8°C is acceptable. Avoid repeated freeze-thaw cycles.

Q2: What is the best way to store hasubanan alkaloids in solution?

A2: If storage in solution is unavoidable, it is best to:

  • Use a suitable organic solvent in which the alkaloid is highly soluble and stable (e.g., anhydrous ethanol (B145695) or DMSO).

  • For aqueous solutions, use a buffer to maintain a slightly acidic pH (e.g., pH 4-6), as this can improve the stability of the protonated amine.[1][2]

  • Store solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

  • Protect from light.

Q3: Are hasubanan alkaloids sensitive to light?

A3: Yes, like many complex organic molecules, hasubanan alkaloids can be susceptible to photodegradation. It is crucial to store them in light-resistant containers (e.g., amber vials) or in the dark.[3][4][5]

Q4: How does pH affect the stability of hasubanan alkaloids in aqueous solutions?

A4: The stability of hasubanan alkaloids in aqueous solution is expected to be pH-dependent. The tertiary amine can be protonated at acidic pH, which can influence its reactivity. Extreme pH values (highly acidic or alkaline) can catalyze hydrolytic degradation of functional groups like ethers or ketones. Generally, a pH range of 4-6 is a good starting point for stability studies, as it can minimize the degradation of many alkaloids.[1][2]

Q5: What are the likely degradation pathways for hasubanan alkaloids?

A5: Based on their functional groups (tertiary amine, methoxy groups, ketone), the following degradation pathways are plausible:

  • Oxidation: N-oxidation of the tertiary amine or oxidation of the aromatic rings, especially if phenolic groups are present.

  • Hydrolysis: Cleavage of methoxy (ether) groups under harsh acidic conditions. The ketone group is generally stable to hydrolysis under typical storage conditions.

  • Photodegradation: N-demethylation or other complex rearrangements upon exposure to UV or visible light.

Data Presentation

The following tables provide illustrative examples of how to present stability data for alkaloids. Note that this data is for other alkaloids (Atropine and Pilocarpine) and is intended to serve as a template for your own stability studies on hasubanan alkaloids.

Table 1: Illustrative Example of Atropine (B194438) Stability in 0.1 mg/mL Ophthalmic Solution at 25°C

Time PointpHOsmolality (mOsm/kg)Atropine Concentration (% of Initial)Tropic Acid (Degradant) Presence
0 months6.1412100.0%Not Detected
1 month6.141099.5%Detected
3 months6.040597.2%Increasing
6 months6.039894.7%Increased

Data adapted from a study on atropine stability.[6]

Table 2: Illustrative Example of Pilocarpine (B147212) Hydrochloride Stability in Aqueous Solution at Different pH values

pHStorage ConditionPilocarpine Concentration (% Remaining after 90 days)
4.025°C>95%
5.525°C~90%
7.525°C<50%

Data adapted from studies on pilocarpine stability, which show increased degradation at higher pH.[1][7]

Experimental Protocols

These are generalized protocols for forced degradation studies that can be adapted for hasubanan alkaloids. A stability-indicating analytical method, such as HPLC-UV, should be developed beforehand to resolve the parent alkaloid from its degradation products.[8][9][10][11]

1. Protocol for Acidic and Basic Hydrolysis

  • Objective: To determine the susceptibility of the hasubanan alkaloid to hydrolysis.

  • Procedure:

    • Prepare a stock solution of the hasubanan alkaloid in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

    • For acidic hydrolysis, add an equal volume of 0.1 M HCl to an aliquot of the stock solution.

    • For basic hydrolysis, add an equal volume of 0.1 M NaOH to another aliquot of the stock solution.

    • For neutral hydrolysis, add an equal volume of purified water.

    • Incubate the solutions at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

    • At specified time points (e.g., 0, 4, 8, 12, 24 hours), withdraw an aliquot, neutralize it if necessary (with an equivalent amount of base or acid), and dilute with the mobile phase to a suitable concentration for HPLC analysis.

    • Analyze the samples by a stability-indicating HPLC method.

2. Protocol for Oxidative Degradation

  • Objective: To assess the susceptibility of the hasubanan alkaloid to oxidation.

  • Procedure:

    • Prepare a 1 mg/mL solution of the hasubanan alkaloid in a suitable solvent.

    • Add an equal volume of hydrogen peroxide solution (e.g., 3% H₂O₂) to an aliquot of the alkaloid solution.

    • Keep the solution at room temperature and protected from light for a specified duration (e.g., 24 hours).

    • At various time points, withdraw an aliquot, dilute with the mobile phase, and analyze by HPLC.

3. Protocol for Photostability Testing (as per ICH Q1B Guidelines)

  • Objective: To evaluate the effect of light on the stability of the hasubanan alkaloid.[3][4][5][12][13]

  • Procedure:

    • Expose a sample of the solid hasubanan alkaloid and a solution of the alkaloid to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

    • A control sample, protected from light by wrapping in aluminum foil, should be stored under the same temperature and humidity conditions.

    • After the exposure period, analyze both the light-exposed and control samples by HPLC.

    • Compare the chromatograms to assess the extent of photodegradation.

4. Protocol for Thermal Degradation (Solid State)

  • Objective: To evaluate the stability of the solid hasubanan alkaloid at elevated temperatures.

  • Procedure:

    • Place a known amount of the solid alkaloid in a vial and store it in a temperature-controlled oven at an elevated temperature (e.g., 60°C or 80°C).

    • At specified time intervals (e.g., 1, 5, 10, 30 days), remove a sample, allow it to cool to room temperature, dissolve it in a suitable solvent, and analyze by HPLC.

    • A control sample should be stored at the recommended long-term storage temperature.

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_stress Forced Degradation Conditions cluster_analysis Analysis start Hasubanan Alkaloid Sample (Solid or Solution) hydrolysis Hydrolysis (Acid, Base, Neutral) start->hydrolysis oxidation Oxidation (e.g., H2O2) start->oxidation photolysis Photolysis (ICH Q1B) start->photolysis thermal Thermal Stress (Elevated Temp.) start->thermal sampling Sampling at Time Points hydrolysis->sampling oxidation->sampling photolysis->sampling thermal->sampling hplc Stability-Indicating HPLC Analysis sampling->hplc data Data Evaluation (% Degradation, Impurity Profile) hplc->data

Caption: Workflow for Forced Degradation Studies.

troubleshooting_guide cluster_problem Observed Problem cluster_investigation Investigation cluster_solution Potential Solution problem Degradation Suspected (e.g., new HPLC peaks, discoloration) check_storage Review Storage Conditions problem->check_storage check_light Light Exposure? check_storage->check_light check_air Air (Oxygen) Exposure? check_storage->check_air check_solvent Stored in Solution? check_storage->check_solvent sol_light Store in Dark/ Amber Vials check_light->sol_light Yes sol_air Store under Inert Gas (N2/Ar) check_air->sol_air Yes sol_solvent Store as Solid/ Use Buffered Solution check_solvent->sol_solvent Yes

Caption: Troubleshooting Logic for Alkaloid Degradation.

References

Troubleshooting

Technical Support Center: Enhancing the Resolution of NMR Spectra for Hasubanan Alkaloids

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges in acquiring...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges in acquiring high-resolution NMR spectra of hasubanan (B79425) alkaloids.

Troubleshooting Guides

This section provides solutions to specific issues you may encounter during your NMR experiments.

Issue 1: Severe Signal Overlap in the 1H NMR Spectrum

Hasubanan alkaloids possess complex polycyclic structures, often leading to significant overlap of proton signals, particularly in the aliphatic region. This overlap can hinder accurate structure elucidation and assignment.

Question: My 1H NMR spectrum of a newly isolated hasubanan alkaloid shows a broad, unresolved hump between 1.0 and 3.0 ppm, making it impossible to determine coupling constants and assign individual protons. What steps can I take to resolve these signals?

Answer:

Signal overlap in the aliphatic region is a common challenge with hasubanan alkaloids. Here is a systematic approach to resolving these signals:

  • Optimize Sample Preparation and Basic Parameters:

    • Concentration: Ensure your sample is not overly concentrated, as this can lead to line broadening. Diluting the sample may improve resolution.

    • Solvent: Changing the deuterated solvent can induce differential chemical shifts. Aromatic solvents like benzene-d6 (B120219) or pyridine-d5 (B57733) often cause significant shifts compared to chloroform-d3 or methanol-d4, potentially resolving overlapping signals.[1]

    • Temperature: Acquiring spectra at different temperatures can alter the conformation of the molecule and affect chemical shifts, sometimes leading to better signal dispersion.

  • Employ 1D Selective NMR Experiments:

    • 1D TOCSY (Total Correlation Spectroscopy): If you can identify even one well-resolved proton in a spin system, a 1D TOCSY experiment can reveal all other coupled protons in that system, even those buried within the unresolved hump. This is a relatively quick experiment that can provide significant structural information.[2][3]

    • 1D NOESY (Nuclear Overhauser Effect Spectroscopy): For determining spatial relationships, a 1D NOESY can be used to identify protons that are close in space, which can help in assigning individual resonances within a crowded region.

  • Utilize 2D NMR Spectroscopy:

    • 1H-1H COSY (Correlation Spectroscopy): This experiment will show correlations between coupled protons, helping to trace out spin systems even with some overlap.

    • 1H-13C HSQC (Heteronuclear Single Quantum Coherence): By spreading the proton signals over a second dimension based on the chemical shifts of the attached carbons, HSQC can effectively resolve overlapping proton signals.[4] Even if protons have identical chemical shifts, they can often be resolved if their attached carbons have different shifts.

    • 2D J-Resolved Spectroscopy: This technique separates chemical shifts and coupling constants onto two different axes. A projection of the F2 axis collapses multiplets into singlets, significantly enhancing resolution in crowded spectra.[5][6][7]

  • Advanced Acquisition Techniques:

    • Non-Uniform Sampling (NUS): NUS can be used to significantly increase the resolution in the indirect dimension of 2D experiments without prohibitively long acquisition times. This can be particularly useful for resolving closely spaced cross-peaks in HSQC or HMBC spectra.

Below is a troubleshooting workflow for addressing signal overlap:

G Troubleshooting Signal Overlap start Severe Signal Overlap Observed optimize Optimize Sample Prep & Basic Parameters (Concentration, Solvent, Temperature) start->optimize check_resolution Is Resolution Sufficient? optimize->check_resolution exp_1d Perform 1D Selective Experiments (TOCSY, NOESY) check_resolution->exp_1d No end High-Resolution Spectrum Obtained check_resolution->end Yes check_1d Are Key Correlations Resolved? exp_1d->check_1d exp_2d Acquire 2D NMR Spectra (COSY, HSQC, J-Resolved) check_1d->exp_2d No check_1d->end Yes check_2d Is Full Assignment Possible? exp_2d->check_2d adv_tech Employ Advanced Techniques (NUS, Higher Field Strength) check_2d->adv_tech No check_2d->end Yes adv_tech->end

Troubleshooting workflow for signal overlap.

Frequently Asked Questions (FAQs)

Q1: What is the first experiment I should run when I have a new hasubanan alkaloid?

A1: A high-quality 1D 1H NMR spectrum is the essential starting point. This will give you an initial overview of the proton environment, including the number of aromatic, olefinic, methoxy, and aliphatic protons. Following this, a 13C NMR or a DEPT experiment is recommended to determine the number and types of carbon atoms (CH3, CH2, CH, and quaternary carbons).

Q2: I am struggling to differentiate between two diastereomers of a hasubanan alkaloid. Their 1D 1H NMR spectra are nearly identical. What should I do?

A2: Differentiating diastereomers often requires looking at subtle differences in their 3D structure. 2D NOESY or ROESY experiments are invaluable in this case. These experiments show through-space correlations between protons, and differences in the intensities of NOE/ROE cross-peaks can reveal different spatial arrangements of the two diastereomers. Additionally, careful analysis of coupling constants, which may differ slightly between diastereomers, can provide clues.

Q3: How can I improve the signal-to-noise ratio for a very dilute sample of a hasubanan alkaloid?

A3: For mass-limited samples, using a cryoprobe can significantly enhance the signal-to-noise ratio, often by a factor of 3 to 4. This is due to the cooling of the detection electronics, which reduces thermal noise. Increasing the number of scans is another common approach, but be mindful that the signal-to-noise ratio only increases with the square root of the number of scans.

Q4: What are the advantages of using Non-Uniform Sampling (NUS) for studying hasubanan alkaloids?

A4: NUS is particularly beneficial for acquiring high-resolution 2D NMR data in a shorter amount of time. For complex molecules like hasubanan alkaloids, where resolving all cross-peaks in a 2D spectrum is crucial, NUS allows you to increase the number of increments in the indirect dimension (which increases resolution) without a proportional increase in the experiment time. This can be the difference between an overnight experiment and one that can be completed in a few hours.

Q5: Are there any specific NMR databases for hasubanan alkaloids?

A5: While there isn't a dedicated public database solely for hasubanan alkaloid NMR data, spectral data for many known hasubanan alkaloids can be found in scientific literature and general natural product databases. The Spectral Database for Organic Compounds (SDBS) is a good general resource.[8][9] Searching chemical literature databases like Scifinder or Reaxys with the names of known hasubanan alkaloids will often lead to publications containing their NMR data.[10][11][12][13][14]

Quantitative Data

The following table provides a qualitative and quantitative comparison of different NMR techniques for enhancing spectral resolution. The quantitative values are representative and may vary depending on the specific molecule, spectrometer, and experimental conditions.

TechniquePrimary Advantage for Hasubanan AlkaloidsQualitative ImprovementQuantitative Improvement (Representative)
Solvent Change Simple method to induce chemical shift changes.Can separate overlapping multiplets.Shift changes of 0.1 - 0.5 ppm can be observed.
1D Selective TOCSY Isolates specific spin systems from a crowded spectrum.Reveals hidden multiplets within an unresolved region.N/A (focus is on correlation, not direct resolution enhancement)
2D J-Resolved Separates J-coupling and chemical shift information.Collapses multiplets to singlets in the F2 projection, significantly reducing overlap.Linewidth reduction from >10 Hz to <2 Hz in the projection.
2D HSQC Spreads proton signals into a second dimension based on 13C shifts.Resolves overlapping proton signals attached to different carbons.Can resolve signals with <0.01 ppm difference in 1H if 13C shifts differ.
Non-Uniform Sampling (NUS) Increases resolution in the indirect dimension of 2D experiments without a linear increase in time.Allows for the acquisition of spectra with more data points in F1, leading to sharper peaks and better separation.Can double the number of increments in F1 in the same amount of time, improving digital resolution by a factor of 2.
Cryoprobe Significantly increases signal-to-noise ratio.Allows for the acquisition of high-quality data on dilute samples or in a shorter time.3-4 fold increase in signal-to-noise ratio compared to a room temperature probe.

Experimental Protocols

This section provides detailed methodologies for key experiments to enhance the resolution of NMR spectra for hasubanan alkaloids. The following protocols are based on Bruker TopSpin software but can be adapted for other systems.

Protocol 1: 1D Selective TOCSY

This experiment is ideal for identifying all protons within a spin system when one proton of that system is well-resolved.

  • Acquire a standard 1D 1H spectrum:

    • Use a standard pulse program (e.g., zg30).

    • Ensure good shimming to achieve narrow linewidths.

    • Reference the spectrum correctly.

  • Set up the selective 1D TOCSY experiment:

    • Create a new experiment and load the seldigpzs pulse program.

    • From your 1D 1H spectrum, identify the chemical shift of the well-resolved proton you want to irradiate.

    • Set the O1P (transmitter frequency offset) to the chemical shift of the target proton.

    • Set the mixing time (d9) to a value between 20 and 100 ms (B15284909). A longer mixing time will allow magnetization to transfer further through the spin system. A good starting point is 80 ms.

    • Set the shape and duration of the selective pulse. A Gaussian pulse (e.g., Squa100.1000) with a duration of 20-50 ms is often a good choice for selective excitation.

  • Acquire and process the data:

    • Set the number of scans (NS) to a multiple of 16 for good signal averaging.

    • Acquire the data using zg.

    • Process the FID with a standard Fourier transform (ft) and phase correction. The resulting spectrum will show only the signals of the protons belonging to the same spin system as the irradiated proton.

Protocol 2: 2D 1H-13C HSQC

This is a powerful experiment for resolving overlapping proton signals by correlating them to their attached carbons.

  • Acquire a standard 1D 1H spectrum:

    • This is necessary to determine the spectral width and transmitter offset for the proton dimension.

  • Set up the HSQC experiment:

    • Create a new experiment and load a sensitivity-enhanced, multiplicity-edited HSQC pulse sequence (e.g., hsqcedetgpsisp2.3).

    • Set the spectral width (SW) and transmitter offset (O1P) for the F2 (1H) dimension based on your 1D proton spectrum.

    • Set the spectral width and transmitter offset for the F1 (13C) dimension to cover the expected range for your hasubanan alkaloid (e.g., 0 to 160 ppm).

    • Set the number of increments in the F1 dimension (TD(F1)). A value of 256 is a good starting point. For higher resolution, increase this to 512 or 1024, possibly in combination with NUS.

    • The one-bond 1JCH coupling constant is typically set to an average value of 145 Hz to observe correlations for both sp2 and sp3 carbons.

  • Acquire and process the data:

    • Set the number of scans (NS) per increment (e.g., 2 or 4).

    • Acquire the 2D data.

    • Process the data using a sine-bell or squared sine-bell window function in both dimensions followed by a 2D Fourier transform (xfb).

    • Phase the spectrum. In a multiplicity-edited HSQC, CH and CH3 signals will have a different phase (e.g., positive) than CH2 signals (e.g., negative).

Protocol 3: Non-Uniform Sampling (NUS) for a 2D HSQC

This protocol describes how to implement NUS to increase the resolution of a 2D HSQC experiment.

  • Set up the HSQC experiment as described in Protocol 2.

  • Enable and configure NUS:

    • In the acquisition parameters, set FnTYPE to non-uniform sampling.

    • Set the desired final number of increments in F1 (TD(F1)) that you would have used for a high-resolution uniformly sampled experiment (e.g., 1024).

    • Set the NusAMOUNT to the desired percentage of data points to be collected (e.g., 25%). This will result in the actual acquisition of 256 increments (1024 * 0.25).

    • The software will automatically generate a sampling schedule (NusLIST).

  • Acquire and process the data:

    • Acquire the data as you would for a standard 2D experiment.

    • During processing, the software will use a reconstruction algorithm (e.g., Iterative Soft Thresholding) to regenerate the full data matrix from the sparsely collected data points before performing the Fourier transform.

Below is a diagram illustrating the general workflow for acquiring an enhanced resolution NMR spectrum:

G Experimental Workflow for Enhanced Resolution NMR start Sample of Hasubanan Alkaloid prep Sample Preparation (Dissolve in appropriate deuterated solvent) start->prep exp1d Acquire 1D Spectra (1H, 13C/DEPT) prep->exp1d analyze1d Analyze 1D Spectra (Identify regions of overlap) exp1d->analyze1d decision Is Resolution Sufficient for Analysis? analyze1d->decision exp_enhance Select and Perform Resolution Enhancement Experiment (1D Selective, 2D NMR, NUS) decision->exp_enhance No end Structure Elucidation / Assignment decision->end Yes process Process and Analyze Enhanced Spectrum exp_enhance->process process->end

Workflow for acquiring high-resolution NMR spectra.

References

Optimization

Addressing low yield in the final steps of Dihydroepistephamiersine 6-acetate synthesis

Welcome to the technical support center for the synthesis of Dihydroepistephamiersine 6-acetate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the synthesis of Dihydroepistephamiersine 6-acetate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common challenges, particularly low yield in the final synthetic steps.

Frequently Asked Questions (FAQs)

Q1: What are the likely final steps in the synthesis of Dihydroepistephamiersine 6-acetate?

Q2: I am observing a low yield in the Pictet-Spengler reaction. What are the common causes?

Low yields in Pictet-Spengler reactions are common when dealing with complex substrates. Key factors include the choice of acid catalyst, reaction temperature, and solvent. For sensitive substrates, milder catalysts may be necessary.[1] The reaction is also highly dependent on the electronic nature of the aromatic ring; electron-donating groups enhance reactivity.[2]

Q3: My acetylation step is incomplete. How can I drive the reaction to completion?

Incomplete acetylation of sterically hindered alcohols is a frequent challenge. Increasing the excess of the acetylating agent (e.g., acetic anhydride) and the base (e.g., pyridine (B92270) or DMAP) can improve yields. Extending the reaction time or gently heating the reaction mixture may also be beneficial. In some cases, alternative, more reactive acetylating agents may be required.

Q4: I am having difficulty purifying the final Dihydroepistephamiersine 6-acetate product. What techniques are recommended?

The purification of complex alkaloids often requires chromatographic techniques. High-performance liquid chromatography (HPLC), particularly reverse-phase HPLC, is a powerful method for separating the desired product from closely related impurities.[3][4][5] Column chromatography on silica (B1680970) gel or alumina (B75360) can also be effective, though care must be taken to avoid degradation of the product on the stationary phase.

Q5: Are there any known stability issues with Dihydroepistephamiersine 6-acetate?

While specific stability data is not available, complex alkaloids, particularly those with ester functionalities, can be susceptible to hydrolysis under acidic or basic conditions. It is advisable to handle the purified compound in neutral conditions and store it in a cool, dry, and dark environment to prevent degradation.

Troubleshooting Guides

Issue 1: Low Yield in the Pictet-Spengler Cyclization

This guide addresses potential causes and solutions for low yields in the formation of the core tetrahydro-β-carboline structure.

Potential Cause Troubleshooting Steps
Ineffective Acid Catalyst - If using a strong acid (e.g., TFA, HCl) and observing degradation, switch to a milder Lewis acid (e.g., BF₃·OEt₂) or a Brønsted acid like pyridinium (B92312) p-toluenesulfonate (PPTS).[6] - Optimize the catalyst loading; start with catalytic amounts and incrementally increase.
Suboptimal Reaction Temperature - If the reaction is sluggish at room temperature, gradually increase the temperature while monitoring for product formation and decomposition by TLC or LC-MS. - For highly sensitive substrates, consider running the reaction at lower temperatures for an extended period.
Inappropriate Solvent - Screen a variety of solvents. While protic solvents are common, aprotic solvents like dichloromethane (B109758) (DCM) or toluene (B28343) can sometimes give superior yields.[2]
Low Reactivity of Starting Materials - Ensure the purity of the tryptamine (B22526) derivative and the aldehyde. - If the aromatic ring is electron-deficient, the reaction may require harsher conditions, though this increases the risk of side reactions.
Formation of Side Products - Common side reactions include oxidation of the indole (B1671886) ring or polymerization. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can mitigate oxidation. - Slow addition of the aldehyde to the reaction mixture can sometimes minimize polymerization.
Issue 2: Incomplete Acetylation and/or Low Yield of Dihydroepistephamiersine 6-acetate

This guide focuses on challenges encountered during the final acetylation step.

Potential Cause Troubleshooting Steps
Steric Hindrance around the Hydroxyl Group - Increase the excess of acetic anhydride (B1165640) (e.g., 5-10 equivalents) and a nucleophilic catalyst like 4-dimethylaminopyridine (B28879) (DMAP). - Consider using a more reactive acylating agent, such as acetyl chloride, though this may require careful control of reaction conditions to avoid side reactions.
Insufficient Base - Ensure at least a stoichiometric amount of a non-nucleophilic base (e.g., triethylamine (B128534) or diisopropylethylamine) is used to neutralize the acid byproduct. An excess of base is often beneficial.
Reaction Conditions Not Optimized - If the reaction is slow at room temperature, consider gentle heating (e.g., 40-50 °C). - Ensure the solvent (e.g., DCM, pyridine) is anhydrous, as water can consume the acetylating agent.
Product Degradation - If the product is sensitive to the reaction conditions, minimize the reaction time and work up the reaction as soon as the starting material is consumed (as monitored by TLC or LC-MS).
Difficult Purification - Acetylated products can sometimes be challenging to separate from the unreacted alcohol. Utilize high-resolution purification techniques like preparative HPLC.[7] - A basic aqueous workup can remove acidic impurities, but be mindful of potential ester hydrolysis if the product is base-sensitive.

Data Presentation

The following tables provide hypothetical yet plausible data for optimizing the final steps of the synthesis, based on typical results for similar reactions.

Table 1: Optimization of the Pictet-Spengler Reaction

Entry Acid Catalyst (eq.) Solvent Temperature (°C) Time (h) Yield (%)
1TFA (1.1)DCM251245
2TFA (1.1)DCM40652
3BF₃·OEt₂ (1.1)DCM252465
4BF₃·OEt₂ (1.1)Toluene601271
5PPTS (0.2)Toluene802468

Table 2: Optimization of the Acetylation Reaction

Entry Acetylation Reagent (eq.) Base (eq.) Catalyst (eq.) Solvent Temperature (°C) Time (h) Yield (%)
1Ac₂O (2)Pyridine (5)-Pyridine251260
2Ac₂O (5)Et₃N (5)DMAP (0.1)DCM25685
3Ac₂O (5)Et₃N (5)DMAP (0.1)DCM40392
4AcCl (2)Et₃N (3)-DCM0 to 25278
5Ac₂O (10)DIPEA (10)DMAP (0.2)DCM25895

Experimental Protocols

Protocol 1: General Procedure for the Pictet-Spengler Reaction

To a solution of the dihydroepistephamiersine precursor (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M) under an argon atmosphere is added the desired aldehyde (1.2 eq). The mixture is cooled to 0 °C, and the acid catalyst (e.g., BF₃·OEt₂, 1.1 eq) is added dropwise. The reaction is allowed to warm to room temperature and stirred for the time indicated in Table 1, while monitoring the reaction progress by TLC or LC-MS. Upon completion, the reaction is quenched with a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with DCM (3x), and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

Protocol 2: General Procedure for the Acetylation Reaction

To a solution of the alcohol precursor (1.0 eq) in anhydrous DCM (0.1 M) under an argon atmosphere is added triethylamine (5.0 eq) and 4-dimethylaminopyridine (DMAP, 0.1 eq). The mixture is stirred at room temperature for 10 minutes before the addition of acetic anhydride (5.0 eq). The reaction is stirred at room temperature for the time indicated in Table 2, with progress monitored by TLC or LC-MS. Upon completion, the reaction is diluted with DCM and washed successively with water, 1 M HCl, saturated aqueous sodium bicarbonate, and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo. The resulting crude product is purified by flash column chromatography or preparative HPLC to afford Dihydroepistephamiersine 6-acetate.

Visualizations

pictet_spengler_workflow cluster_start Starting Materials cluster_reaction Reaction cluster_workup Workup & Purification start_amine Tryptamine Derivative reaction_mix Mix & Cool to 0°C start_amine->reaction_mix start_aldehyde Aldehyde start_aldehyde->reaction_mix add_catalyst Add Acid Catalyst (e.g., BF₃·OEt₂) reaction_mix->add_catalyst stir Stir at RT add_catalyst->stir quench Quench (aq. NaHCO₃) stir->quench extract Extract (DCM) quench->extract purify Purify (Chromatography) extract->purify product Cyclized Product purify->product

Caption: Workflow for the Pictet-Spengler Reaction.

acetylation_troubleshooting start Low Yield in Acetylation cause1 Incomplete Reaction? start->cause1 cause2 Side Reactions? start->cause2 cause3 Purification Issues? start->cause3 solution1a Increase Ac₂O/DMAP cause1->solution1a Yes solution1b Increase Temperature/Time cause1->solution1b Yes solution1c Use Stronger Acylating Agent cause1->solution1c Yes solution2a Use Anhydrous Solvent cause2->solution2a Yes solution2b Run under Inert Atmosphere cause2->solution2b Yes solution3a Optimize Chromatography cause3->solution3a Yes solution3b Use Preparative HPLC cause3->solution3b Yes

Caption: Troubleshooting Logic for Low Acetylation Yield.

References

Troubleshooting

Minimizing side-product formation in hasubanan alkaloid reactions

Welcome to the technical support center for hasubanan (B79425) alkaloid synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize the formation of u...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for hasubanan (B79425) alkaloid synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize the formation of unwanted side-products during their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Unwanted Rearrangement of the Hasubanan Framework to Cepharatine Alkaloids

Q1: I am observing a significant amount of a rearranged side-product with the cepharatine skeleton in my reaction mixture when synthesizing hasubanan alkaloids. What is causing this?

A1: The rearrangement of the hasubanan framework to the isomeric cepharatine skeleton is a common side reaction, particularly under mild acidic conditions or during purification.[1] This transformation can be triggered by exposure to silica (B1680970) gel during column chromatography.[1] The proposed mechanism involves a nitrogen-assisted opening of an epoxide intermediate (if present), followed by a series of steps including elimination and intramolecular aminal formation to yield the thermodynamically more stable cepharatine core.[1]

Q2: How can I prevent the rearrangement of my hasubanan product to a cepharatine alkaloid during purification?

A2: The choice of purification medium is critical. It has been demonstrated that this rearrangement can be suppressed by using Florisil instead of silica gel for column chromatography.[1] Additionally, minimizing the exposure time of the crude product to acidic conditions is advisable.

Q3: Are there specific reaction conditions that favor the formation of the desired hasubanan alkaloid over the rearranged cepharatine product?

A3: Yes, the choice of reagents and reaction conditions can significantly influence the product distribution. For instance, in the synthesis of (-)-8-demethoxyrunanine, an extensive survey of reaction conditions revealed that using tetrabutylammonium (B224687) methoxide (B1231860) in THF at 50°C for 12 hours provided the desired hasubanan alkaloid in good yield, while many other conditions led to the rearranged hemiaminal as the major product or caused significant decomposition.[1]

Data on Hasubanan vs. Cepharatine Formation
Synthesis TargetReagents and ConditionsPurification MethodDesired Product Yield (Hasubanan)Side-Product Yield (Cepharatine)Reference
(-)-8-demethoxyrunaninetetrabutylammonium methoxide, THF, 50°C, 12hNot specified68%Major product under other screened conditions[1]
Cepharatine D (from aza-propellane intermediate)Epoxidation followed by prolonged exposure to silica gelSilica Gel Chromatography-76% (as hemiaminal precursor)[1]
Epoxide Intermediatet-butylhydroperoxide (TBHP), Triton B, THFFlorisil ChromatographyClean conversion to epoxideRearrangement suppressed[1]
Epoxide Intermediatet-butylhydroperoxide (TBHP), Triton B, THFSilica Gel Chromatography-Isolated along with desired epoxide[1]
Experimental Protocol: Minimizing Cepharatine Rearrangement in the Synthesis of (-)-8-Demethoxyrunanine[1]

This protocol is adapted from a successful synthesis that minimized the formation of the rearranged cepharatine side-product.

Reaction:

  • To a solution of the aza-propellane intermediate in tetrahydrofuran (B95107) (THF), add tetrabutylammonium methoxide.

  • Heat the reaction mixture to 50°C.

  • Stir the reaction for 12 hours.

  • After the reaction is complete, quench the reaction and perform a standard aqueous workup.

Purification:

  • Prepare a chromatography column using Florisil as the stationary phase.

  • Dissolve the crude product in a minimal amount of a suitable solvent.

  • Load the crude product onto the Florisil column.

  • Elute the column with an appropriate solvent system to isolate the desired hasubanan alkaloid, (-)-8-demethoxyrunanine.

Visualization of the Rearrangement Pathway

G cluster_0 Hasubanan Framework cluster_1 Rearrangement Cascade cluster_2 Cepharatine Framework Hasubanan_Epoxide Hasubanan Epoxide Intermediate Nitrogen_Assisted_Opening Nitrogen-Assisted Epoxide Opening Hasubanan_Epoxide->Nitrogen_Assisted_Opening Silica Gel (Acidic) Aziridinium_Intermediate Aziridinium Intermediate Nitrogen_Assisted_Opening->Aziridinium_Intermediate Beta_Elimination β-Elimination Aziridinium_Intermediate->Beta_Elimination Enol_Intermediate Enol Intermediate Beta_Elimination->Enol_Intermediate Amine_Elimination Enol-Facilitated Amine Elimination Enol_Intermediate->Amine_Elimination Intramolecular_Aminal_Formation Intramolecular Aminal Formation Amine_Elimination->Intramolecular_Aminal_Formation Cepharatine_Product Cepharatine Hemiaminal Intramolecular_Aminal_Formation->Cepharatine_Product

Caption: Proposed mechanism for the silica gel-induced rearrangement of a hasubanan epoxide intermediate to a cepharatine hemiaminal.

Issue 2: Controlling Regioselectivity in Aza-Michael Additions

Q4: My intramolecular aza-Michael reaction is yielding a mixture of regioisomers. How can I improve the regioselectivity?

A4: The regioselectivity of intramolecular aza-Michael reactions in the synthesis of hasubanan alkaloids is crucial for constructing the correct polycyclic skeleton.[2] Achieving high regioselectivity often depends on the substrate, the catalyst, and the reaction conditions. One successful strategy involves the use of dienones obtained from dearomative oxidative phenolic coupling, which can then undergo a regioselective intramolecular aza-Michael reaction.[2] The specific substitution pattern on the dienone can direct the nucleophilic attack of the nitrogen to the desired position.

Visualization of a General Experimental Workflow

G Start Starting Phenol Derivative Oxidative_Coupling Dearomative Oxidative Phenolic Coupling Start->Oxidative_Coupling Dienone_Intermediate Dienone Intermediate Oxidative_Coupling->Dienone_Intermediate Aza_Michael Regioselective Intramolecular Aza-Michael Reaction Dienone_Intermediate->Aza_Michael Hasubanan_Core Hasubanan Skeleton Aza_Michael->Hasubanan_Core Purification Purification (e.g., Florisil Chromatography) Hasubanan_Core->Purification Final_Product Desired Hasubanan Alkaloid Purification->Final_Product

Caption: A generalized workflow for the synthesis of hasubanan alkaloids highlighting key reaction steps.

Issue 3: Potential Racemization and Isomer Mixtures with Allylic Azides

Q5: I am using a synthetic route involving an allylic azide (B81097) intermediate and am concerned about racemization and the formation of structural isomers. How can this be mitigated?

A5: Allylic azides can undergo a spontaneous[2][2]-sigmatropic rearrangement (the Winstein rearrangement), which can lead to a mixture of structural isomers and potentially racemization.[3] To prevent an unwanted mixture of products, the equilibrium can be biased by conjugation or proximal functionality.[3] Alternatively, selective reaction conditions can be used to differentiate the azide isomers, reacting one isomer faster than the others.[4]

Logical Troubleshooting for Unexpected Side-Products

G Start Unexpected Side-Product Observed Identify Characterize Side-Product (NMR, MS, etc.) Start->Identify Is_Rearrangement Is it a skeletal rearrangement? (e.g., cepharatine) Identify->Is_Rearrangement Is_Isomer Is it a regioisomer or stereoisomer? Is_Rearrangement->Is_Isomer No Change_Purification Change Purification Method (e.g., Silica -> Florisil) Is_Rearrangement->Change_Purification Yes Is_Decomposition Is it a decomposition product? Is_Isomer->Is_Decomposition No Modify_Reaction Modify Reaction Conditions (Reagents, Temp, Time) Is_Isomer->Modify_Reaction Yes Is_Decomposition->Modify_Reaction Also consider Check_Purity Check Starting Material Purity and Reagent Quality Is_Decomposition->Check_Purity Yes

Caption: A troubleshooting flowchart for identifying and addressing the source of unexpected side-products in hasubanan alkaloid synthesis.

References

Optimization

Technical Support Center: Scaling Up the Purification of Dihydroepistephamiersine 6-acetate

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up the purification of Dihydroepistephamiersine 6-acetate, a natural product with potential thera...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up the purification of Dihydroepistephamiersine 6-acetate, a natural product with potential therapeutic applications. The information is presented in a question-and-answer format to address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the initial steps for extracting Dihydroepistephamiersine 6-acetate from its natural source?

A1: The initial extraction of Dihydroepistephamiersine 6-acetate, an alkaloid, typically involves a solvent extraction process from the plant material (e.g., from a Stephania species). A common method is to use an acidified hydroalcoholic solvent to extract the protonated alkaloids. The crude extract is then basified to deprotonate the alkaloids, followed by liquid-liquid extraction with an organic solvent like chloroform (B151607) or ethyl acetate (B1210297) to separate the alkaloids from polar impurities.

Q2: What are the most effective chromatographic techniques for purifying Dihydroepistephamiersine 6-acetate at a larger scale?

A2: For scaling up the purification of alkaloids like Dihydroepistephamiersine 6-acetate, several chromatographic techniques are effective. Preparative High-Performance Liquid Chromatography (Prep-HPLC) offers high resolution and purity. For larger quantities, pH-zone-refining counter-current chromatography (CCC) is a powerful technique for separating alkaloids from crude extracts in a single step with high purity.[1] Column chromatography using silica (B1680970) gel or alumina (B75360) is also a widely used and scalable method.

Q3: How can I monitor the purity of Dihydroepistephamiersine 6-acetate during the purification process?

A3: The purity of Dihydroepistephamiersine 6-acetate can be monitored using analytical High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV-Vis or Mass Spectrometry). Thin-Layer Chromatography (TLC) can also be used for rapid, qualitative assessment of fractions during column chromatography.

Q4: What are the key chemical properties of Dihydroepistephamiersine 6-acetate that are relevant for its purification?

A4: Dihydroepistephamiersine 6-acetate is an alkaloid with the chemical formula C23H31NO7 and a molecular weight of 433.501 g/mol .[2] Its basic nitrogen atom allows for manipulation of its solubility based on pH. It is generally more soluble in organic solvents in its free base form and more soluble in aqueous solutions in its protonated (salt) form. This property is fundamental to the extraction and purification strategies.

Troubleshooting Guides

Issue 1: Low Yield of Dihydroepistephamiersine 6-acetate After Extraction

Possible Cause Troubleshooting Step
Incomplete extraction from plant material. Optimize the extraction solvent system and extraction time. Consider using ultrasound-assisted extraction to improve efficiency.[3][4] Ensure the plant material is finely ground to maximize surface area for solvent penetration.
Degradation of the target compound. Avoid high temperatures and extreme pH conditions during extraction and solvent evaporation. Use a rotary evaporator under reduced pressure for solvent removal.
Losses during liquid-liquid extraction. Ensure complete phase separation during liquid-liquid extraction. Perform multiple extractions with smaller volumes of the organic solvent to maximize recovery. Check and adjust the pH of the aqueous phase to ensure the alkaloid is in its free base form for efficient partitioning into the organic layer.

Issue 2: Poor Separation and Peak Tailing in Preparative HPLC

Possible Cause Troubleshooting Step
Inappropriate mobile phase composition. Optimize the mobile phase by adjusting the solvent ratio and the concentration of modifiers like trifluoroacetic acid (TFA) or formic acid, which can improve peak shape for basic compounds.
Column overloading. Reduce the sample load on the column. For larger scale purification, consider using a larger diameter preparative column.
Secondary interactions with the stationary phase. Add a competitive base, such as triethylamine (B128534) (TEA), to the mobile phase to mask active sites on the silica-based stationary phase and reduce peak tailing.
Column contamination. Implement a regular column cleaning and regeneration protocol as recommended by the manufacturer.

Issue 3: Co-elution of Impurities with Dihydroepistephamiersine 6-acetate

Possible Cause Troubleshooting Step
Insufficient chromatographic resolution. Optimize the chromatographic method. This may involve changing the stationary phase (e.g., from C18 to a phenyl-hexyl column), adjusting the mobile phase composition, or using a gradient elution.
Presence of structurally similar alkaloids. Employ orthogonal purification techniques. For example, follow up a reversed-phase HPLC step with a normal-phase chromatography or an ion-exchange chromatography step. pH-zone-refining CCC can be particularly effective in separating alkaloids with minor structural differences.[1]

Quantitative Data Summary

Table 1: Comparison of Extraction Methods for Alkaloids from Stephania Species

Extraction MethodSolvent SystemKey ParametersYield of Total Alkaloids (mg/g)Reference
Ultrasound-Assisted Extraction (UAE)Deep Eutectic Solvent (Choline chloride:Ethylene glycol 1:2)52°C, 82 min, 23% water, 23 mL/g liquid-solid ratio20.59[3]
Maceration95% Ethanol (B145695)Room temperature, 3 x 2 hoursNot specified[5]
Ultrasound-Assisted Extraction (UAE)90% Lactic Acid65°C, 10 min, 40 mL/g solvent-to-material ratioNot specified (1.2-1.4 times higher than conventional methods)[4]

Table 2: Purification of Alkaloids from Stephania yunnanensis using pH-Zone-Refining CCC

CompoundAmount from 1.4g Crude Extract (mg)Purity (%)
Isocorydine68.7>90
Corydine78.2>90
Tetrahydropalmatine583.4>90
N-methylasimilobine36.3>90
Anonaine47.3>90
Data from Hu et al., J Chromatogr B Analyt Technol Biomed Life Sci, 2010.[1]

Experimental Protocols

Protocol 1: Scaled-up Extraction of Total Alkaloids

  • Milling: Grind the dried plant material to a fine powder (e.g., 40-60 mesh).

  • Extraction: Macerate the powdered material with 70% ethanol containing 1% hydrochloric acid (1:10 w/v) for 24 hours at room temperature with occasional stirring. Repeat the extraction twice.

  • Filtration and Concentration: Combine the extracts and filter. Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature below 50°C to obtain a crude extract.

  • Acid-Base Partitioning:

    • Dissolve the crude extract in 0.5 M hydrochloric acid.

    • Wash the acidic solution with ethyl acetate to remove neutral and acidic impurities.

    • Adjust the pH of the aqueous layer to 9-10 with ammonium (B1175870) hydroxide.

    • Extract the alkaline solution with chloroform or ethyl acetate (3 x 1/3 volume).

  • Final Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the total alkaloid extract.

Protocol 2: Purification by Preparative HPLC

  • Column: C18 preparative column (e.g., 250 x 21.2 mm, 5 µm).

  • Mobile Phase:

    • Solvent A: Water with 0.1% Trifluoroacetic Acid (TFA)

    • Solvent B: Acetonitrile with 0.1% TFA

  • Gradient Elution: A linear gradient from 10% to 60% B over 40 minutes.

  • Flow Rate: 15 mL/min.

  • Detection: UV at 280 nm.

  • Injection: Dissolve the total alkaloid extract in the initial mobile phase composition and inject onto the column.

  • Fraction Collection: Collect fractions based on the elution profile and monitor the purity of each fraction using analytical HPLC.

  • Post-Processing: Combine the pure fractions containing Dihydroepistephamiersine 6-acetate and remove the solvent under reduced pressure.

Visualizations

experimental_workflow cluster_extraction Extraction cluster_partitioning Acid-Base Partitioning cluster_purification Purification plant_material Plant Material milling Milling plant_material->milling extraction Solvent Extraction (Acidified Ethanol) milling->extraction filtration Filtration extraction->filtration concentration1 Concentration filtration->concentration1 crude_extract Crude Extract concentration1->crude_extract acidification Dissolve in Acid crude_extract->acidification wash Organic Wash (Remove Impurities) acidification->wash basification Basification wash->basification organic_extraction Organic Extraction basification->organic_extraction concentration2 Concentration organic_extraction->concentration2 total_alkaloids Total Alkaloid Extract concentration2->total_alkaloids prep_hplc Preparative HPLC total_alkaloids->prep_hplc fraction_collection Fraction Collection prep_hplc->fraction_collection purity_analysis Purity Analysis (Analytical HPLC) fraction_collection->purity_analysis pooling Pooling of Pure Fractions purity_analysis->pooling final_concentration Final Concentration pooling->final_concentration pure_compound Pure Dihydroepistephamiersine 6-acetate final_concentration->pure_compound

Caption: Experimental workflow for the extraction and purification of Dihydroepistephamiersine 6-acetate.

troubleshooting_logic cluster_causes Potential Causes cluster_solutions Troubleshooting Steps start Low Purity after Initial Purification cause1 Co-eluting Impurities start->cause1 cause2 Column Overloading start->cause2 cause3 Poor Peak Shape start->cause3 solution1a Optimize Gradient cause1->solution1a solution1b Change Stationary Phase cause1->solution1b solution1c Use Orthogonal Method cause1->solution1c solution2 Reduce Sample Load / Use Larger Column cause2->solution2 solution3 Adjust Mobile Phase pH / Additives cause3->solution3

References

Reference Data & Comparative Studies

Validation

Comparative analysis of the bioactivity of different hasubanan alkaloids

For Researchers, Scientists, and Drug Development Professionals Hasubanan (B79425) alkaloids, a class of polycyclic natural products structurally related to morphine, have garnered significant interest in the scientific...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Hasubanan (B79425) alkaloids, a class of polycyclic natural products structurally related to morphine, have garnered significant interest in the scientific community for their diverse and potent biological activities.[1] Predominantly isolated from plants of the Stephania genus, these compounds exhibit a range of pharmacological effects, including analgesic, anti-inflammatory, and cytotoxic properties.[1] This guide provides a comparative analysis of the bioactivity of different hasubanan alkaloids, supported by experimental data, to aid in the exploration of their therapeutic potential.

Comparative Bioactivity Data

The bioactivities of hasubanan alkaloids are diverse, with significant variations observed between different structural analogs. The following tables summarize the available quantitative data for key bioactivities.

Opioid Receptor Binding Affinity

Several hasubanan alkaloids have been shown to interact with opioid receptors, suggesting potential applications in pain management. The half-maximal inhibitory concentration (IC50) values for the binding of various hasubanan alkaloids to human δ-opioid and μ-opioid receptors are presented below.

Alkaloidδ-Opioid Receptor IC50 (µM)μ-Opioid Receptor IC50 (µM)Reference
Aknadinine0.7>10[2]
N-Methylstephisoferuline1.35.2[2]
6-Cinnamoylhernandonine2.44.8[2]
Stephisoferuline3.16.4[2]
Aknadilactam4.17.9[2]
Hernandonine46>10[2]
Anti-inflammatory Activity

A number of hasubanan alkaloids have demonstrated potent anti-inflammatory effects by inhibiting the production of key pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.

AlkaloidTNF-α Inhibition IC50 (µM)IL-6 Inhibition IC50 (µM)Reference
Longanone19.226.54
Cephatonine16.4439.12
Prostephabyssine15.8630.44
Antimicrobial Activity
AlkaloidMicroorganismMinimum Inhibitory Concentration (MIC) (µg/mL)Reference
GlabradineStaphylococcus aureus< 10
GlabradineStaphylococcus mutans< 10
GlabradineMicrosporum gypseum< 10
GlabradineMicrosporum canis< 10
GlabradineTrichophyton rubrum< 10
Cytotoxic and Antiviral Activities

Currently, specific quantitative data (e.g., IC50 values) for the cytotoxic and antiviral activities of individual hasubanan alkaloids against various cancer cell lines and viruses are limited in publicly available literature. However, broader studies on alkaloids as a class have shown that some possess significant cytotoxic and antiviral properties.[3][4] Further research is required to isolate and characterize the specific hasubanan alkaloids responsible for these activities and to quantify their potency.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the study of hasubanan alkaloid bioactivity.

Radioligand Opioid Receptor Binding Assay

This protocol is a standard method for determining the binding affinity of a compound to opioid receptors.[1][5][6]

1. Materials and Reagents:

  • HEK293 cells stably expressing the human mu-opioid receptor (or delta/kappa).

  • Radioligand: [³H]DAMGO (for mu-opioid receptor) or [³H]DPDPE (for delta-opioid receptor).

  • Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4.

  • Wash Buffer: 50 mM Tris-HCl, pH 7.4.

  • Unlabeled naloxone (B1662785) (for non-specific binding).

  • Test hasubanan alkaloids.

  • Glass fiber filters.

  • Scintillation cocktail and counter.

2. Procedure:

  • Membrane Preparation: Homogenize the HEK293 cells in ice-cold binding buffer and centrifuge to pellet the membranes. Resuspend the pellet in fresh binding buffer.

  • Assay Setup: In a 96-well plate, combine the cell membrane preparation, the radioligand at a concentration near its Kd, and varying concentrations of the hasubanan alkaloid.

  • Incubation: Incubate the plate at 25°C for 60 minutes to allow the binding to reach equilibrium.

  • Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

  • Washing: Wash the filters multiple times with ice-cold wash buffer to remove any non-specifically bound radioligand.

  • Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

  • Data Analysis: Determine the concentration of the hasubanan alkaloid that inhibits 50% of the specific binding of the radioligand (IC50 value) by non-linear regression analysis.

Anti-inflammatory Assay in LPS-Stimulated RAW 264.7 Macrophages

This protocol is used to assess the anti-inflammatory effects of hasubanan alkaloids by measuring the inhibition of pro-inflammatory cytokine production.[7][8][9][10]

1. Materials and Reagents:

  • RAW 264.7 murine macrophage cell line.

  • Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics.

  • Lipopolysaccharide (LPS) from E. coli.

  • Test hasubanan alkaloids.

  • ELISA kits for TNF-α and IL-6.

  • MTT assay kit for cell viability.

2. Procedure:

  • Cell Culture: Culture RAW 264.7 cells in DMEM in a humidified incubator at 37°C with 5% CO2.

  • Cell Seeding: Seed the cells in 96-well plates at a density of 1-2 x 10^5 cells/well and allow them to adhere overnight.

  • Treatment: Pre-treat the cells with various concentrations of the hasubanan alkaloids for 1-2 hours.

  • Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce an inflammatory response.

  • Supernatant Collection: Collect the cell culture supernatant for cytokine analysis.

  • Cytokine Measurement: Measure the concentrations of TNF-α and IL-6 in the supernatant using the respective ELISA kits according to the manufacturer's instructions.

  • Cell Viability Assay: Assess the cytotoxicity of the hasubanan alkaloids on the RAW 264.7 cells using an MTT assay to ensure that the observed reduction in cytokine levels is not due to cell death.

  • Data Analysis: Calculate the IC50 values for the inhibition of TNF-α and IL-6 production.

Signaling Pathways and Experimental Workflows

The biological effects of hasubanan alkaloids are mediated through their interaction with specific cellular signaling pathways.

experimental_workflow Experimental Workflow for Anti-inflammatory Activity Screening cluster_cell_culture Cell Culture and Plating cluster_treatment Treatment and Stimulation cluster_analysis Analysis culture Culture RAW 264.7 cells seed Seed cells in 96-well plates culture->seed pretreat Pre-treat with Hasubanan Alkaloids seed->pretreat mtt Assess Cell Viability (MTT) stimulate Stimulate with LPS pretreat->stimulate collect Collect Supernatant stimulate->collect stimulate->mtt elisa Measure TNF-α and IL-6 (ELISA) collect->elisa

Caption: Workflow for assessing the anti-inflammatory activity of hasubanan alkaloids.

The anti-inflammatory effects of many natural products, including alkaloids, are often attributed to the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. LPS stimulation of macrophages activates this pathway, leading to the transcription of pro-inflammatory genes.

nf_kb_pathway Simplified NF-κB Signaling Pathway in Macrophages cluster_nucleus LPS LPS TLR4 TLR4 LPS->TLR4 Binds IKK IKK Complex TLR4->IKK Activates IkB IκB IKK->IkB Phosphorylates (leading to degradation) NFkB NF-κB IkB->NFkB Inhibits Nucleus Nucleus NFkB->Nucleus Translocates to Genes Pro-inflammatory Genes (TNF-α, IL-6) Hasubanan Hasubanan Alkaloids Hasubanan->IKK May Inhibit NFkB_n NF-κB NFkB_n->Genes Induces Transcription opioid_signaling General Opioid Receptor Downstream Signaling Hasubanan Hasubanan Alkaloid (Agonist) OpioidReceptor Opioid Receptor (μ, δ, κ) Hasubanan->OpioidReceptor Binds to G_protein Gi/o Protein OpioidReceptor->G_protein Activates AC Adenylyl Cyclase G_protein->AC Inhibits IonChannels Ion Channels (Ca2+↓, K+↑) G_protein->IonChannels Modulates cAMP cAMP AC->cAMP Reduces Analgesia Analgesia cAMP->Analgesia Leads to IonChannels->Analgesia Contributes to

References

Comparative

A Comparative Analysis of Stephania Alkaloids: Highlighting Dihydroepistephamiersine 6-acetate in the Context of Its Congeners

For Immediate Release This publication provides a comparative guide to the biological activities of various alkaloids isolated from the Stephania genus, with a particular focus on antiplasmodial and acetylcholinesterase...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

This publication provides a comparative guide to the biological activities of various alkaloids isolated from the Stephania genus, with a particular focus on antiplasmodial and acetylcholinesterase inhibitory effects. While the primary subject of this guide is Dihydroepistephamiersine 6-acetate, a thorough review of available scientific literature reveals a significant lack of published experimental data for this specific compound. Therefore, this guide will objectively present the available data for other well-characterized Stephania alkaloids to provide a valuable comparative context for researchers, scientists, and drug development professionals. The intention is to highlight the potential areas of investigation for Dihydroepistephamiersine 6-acetate, should it become the subject of future research.

I. Overview of Stephania Alkaloids

The genus Stephania is a rich source of diverse isoquinoline (B145761) alkaloids, which are broadly classified into several structural types, including aporphines, protoberberines, and bisbenzylisoquinolines. These compounds have garnered significant scientific interest due to their wide range of pharmacological activities, including but not limited to, anti-inflammatory, anticancer, immunomodulatory, and antimicrobial effects. This guide will focus on two key areas of therapeutic interest: antiplasmodial activity against the malaria parasite Plasmodium falciparum and inhibition of acetylcholinesterase (AChE), an enzyme implicated in neurodegenerative diseases like Alzheimer's.

II. Comparative Biological Activity

The following tables summarize the available quantitative data for the antiplasmodial and acetylcholinesterase inhibitory activities of several Stephania alkaloids. It is important to reiterate that no published data for Dihydroepistephamiersine 6-acetate was found during the comprehensive literature search for this guide.

Table 1: In Vitro Antiplasmodial Activity of Stephania Alkaloids against Plasmodium falciparum
AlkaloidAlkaloid TypeStrainIC₅₀ (µM)Cytotoxicity (Cell Line)Cytotoxicity IC₅₀ (µM)Selectivity Index (SI)
DehydroroemerineAporphineW20.36[1]THP-110.8[1]30.0
CepharanthineBisbenzylisoquinolineW20.61[1]THP-110.3[1]16.9
CepharanthineBisbenzylisoquinolineW21.2[2][3]K562S3.3[3]2.75
PseudopalmatineProtoberberineW22.8[2][3]K562S>25[2][3]>8.9
RoemerineAporphineW217.9[3]K562S16.1[3]0.9
TetrahydropalmatineProtoberberineW2----
XylopinineProtoberberineW2----
PalmatineProtoberberineW2----
StephanineAporphineW2----
VireakineAporphineW2----

IC₅₀: Half-maximal inhibitory concentration. Lower values indicate higher potency. SI: Selectivity Index (Cytotoxicity IC₅₀ / Antiplasmodial IC₅₀). Higher values indicate greater selectivity for the parasite. Note: Some IC₅₀ values for Tetrahydropalmatine, Xylopinine, Palmatine, Stephanine, and Vireakine were reported to be in the range of 1.2 µM to 52.3 µM, but specific individual values were not provided in the source material.[2][3]

Table 2: Acetylcholinesterase (AChE) Inhibitory Activity of Stephania Alkaloids
AlkaloidAlkaloid TypeIC₅₀ (µM)IC₅₀ (µg/mL)Positive Control
CyclanolineProtoberberine9.23 ± 3.47[4]--
StepharanineProtoberberine14.10 ± 0.81[4]--
N-methyl stepholidineProtoberberine31.30 ± 3.67[4]--
BerberineProtoberberine2.33 ± 0.16[5]-Tacrine
PalmatineProtoberberine6.52 ± 0.84[5]-Tacrine
CoptisineProtoberberine13.50 ± 1.48[5]-Tacrine
EpiberberineProtoberberine18.7 ± 0.83[5]-Tacrine
CrebanineAporphine-86.6[6]-
DicentrineAporphine-93.5[6]-
TetrahydropalmatineProtoberberine-168.6[6]-
Unnamed Compound 13Aporphine-0.046 (mg/mL)Huperzine A
Unnamed Compound 16Aporphine-0.048 (mg/mL)Huperzine A
Unnamed Compound 18Aporphine-0.057 (mg/mL)Huperzine A

IC₅₀: Half-maximal inhibitory concentration. Lower values indicate higher potency.

III. Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide. These protocols can serve as a reference for researchers aiming to evaluate Dihydroepistephamiersine 6-acetate or other novel compounds.

A. In Vitro Antiplasmodial Activity Assay

This protocol is based on the methodology used to evaluate Stephania alkaloids against the chloroquine-resistant W2 strain of Plasmodium falciparum.[2]

1. Parasite Culture:

  • The W2 strain of Plasmodium falciparum is maintained in a continuous culture of human red blood cells in RPMI 1640 medium supplemented with 10% human serum and 25 mM HEPES buffer.

  • The culture is incubated at 37°C in a controlled atmosphere of 5% CO₂, 5% O₂, and 90% N₂.

2. Drug Susceptibility Testing:

  • The assay is performed in 96-well microplates.

  • Compounds to be tested are serially diluted in the culture medium.

  • Synchronized ring-stage parasites are added to each well to achieve a final parasitemia of 1% and a hematocrit of 2%.

  • The plates are incubated for 72 hours under the conditions described above.

  • After incubation, parasite growth is quantified using a fluorescent DNA-intercalating dye (e.g., SYBR Green I).

  • Fluorescence is measured using a microplate reader, and the results are expressed as a percentage of the growth in drug-free control wells.

3. Data Analysis:

  • The 50% inhibitory concentration (IC₅₀) is determined by non-linear regression analysis of the dose-response curves.

B. Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This protocol is a standard colorimetric method for measuring AChE activity and its inhibition.[6]

1. Reagents:

  • Acetylcholinesterase (AChE) enzyme solution.

  • Acetylthiocholine iodide (ATCI) as the substrate.

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) for color development.

  • Phosphate (B84403) buffer (pH 8.0).

  • Test compounds dissolved in a suitable solvent (e.g., DMSO).

2. Assay Procedure:

  • The reaction is typically carried out in a 96-well microplate.

  • To each well, add the phosphate buffer, DTNB solution, and the test compound at various concentrations.

  • The AChE enzyme is then added, and the plate is incubated at a controlled temperature (e.g., 37°C) for a specific period (e.g., 15 minutes).

  • The reaction is initiated by adding the substrate, ATCI.

  • The hydrolysis of ATCI by AChE produces thiocholine, which reacts with DTNB to form a yellow-colored anion, 5-thio-2-nitrobenzoate.

  • The absorbance of the yellow product is measured kinetically at a wavelength of 412 nm using a microplate reader.

3. Data Analysis:

  • The rate of reaction is calculated from the change in absorbance over time.

  • The percentage of inhibition is calculated by comparing the reaction rates in the presence and absence of the inhibitor.

  • The IC₅₀ value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

IV. Visualized Workflows and Pathways

To further clarify the experimental processes and logical relationships, the following diagrams have been generated.

experimental_workflow cluster_antimalarial Antiplasmodial Activity Assay cluster_ache AChE Inhibition Assay parasite_culture P. falciparum Culture incubation Co-incubation with Parasites parasite_culture->incubation drug_prep Serial Dilution of Alkaloids drug_prep->incubation quantification SYBR Green Staining & Fluorescence Reading incubation->quantification ic50_calc_am IC50 Determination quantification->ic50_calc_am reagent_prep Prepare Reagents (AChE, DTNB, ATCI) reaction_setup Incubate AChE with Alkaloids reagent_prep->reaction_setup reaction_init Initiate Reaction with ATCI reaction_setup->reaction_init absorbance_read Kinetic Absorbance Measurement reaction_init->absorbance_read ic50_calc_ache IC50 Determination absorbance_read->ic50_calc_ache logical_relationship dihydro Dihydroepistephamiersine 6-acetate data_gap Data Gap dihydro->data_gap Lack of Published Data stephania_alkaloids Other Stephania Alkaloids (e.g., Cepharanthine, Dehydroroemerine) biological_activity Biological Activity Data (Antiplasmodial, AChE Inhibition) stephania_alkaloids->biological_activity Published Experimental Data Available comparative_analysis Comparative Analysis biological_activity->comparative_analysis data_gap->comparative_analysis Prevents Direct Comparison

References

Validation

Validating the Anti-inflammatory Targets of Dihydroepistephamiersine 6-acetate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative framework for validating the anti-inflammatory targets of a novel compound, Dihydroepistephamiersine 6-acetate. Due to the...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating the anti-inflammatory targets of a novel compound, Dihydroepistephamiersine 6-acetate. Due to the limited publicly available data on Dihydroepistephamiersine 6-acetate, this document establishes a hypothetical anti-inflammatory profile for this compound, focusing on its potential interactions with key inflammatory signaling pathways: NF-κB, MAPK, and JAK/STAT. This hypothetical profile is then objectively compared with the well-characterized anti-inflammatory drugs, Dexamethasone and Ibuprofen (B1674241), supported by experimental data from publicly available literature. Detailed experimental protocols and visualizations are provided to guide researchers in their validation studies.

Comparative Analysis of Anti-inflammatory Activity

The anti-inflammatory efficacy of Dihydroepistephamiersine 6-acetate is benchmarked against Dexamethasone, a potent corticosteroid, and Ibuprofen, a widely used non-steroidal anti-inflammatory drug (NSAID). The following tables summarize their inhibitory activities on key molecular targets and signaling pathways.

Target/Pathway Dihydroepistephamiersine 6-acetate (Hypothetical IC50) Dexamethasone (Reported IC50) Ibuprofen (Reported IC50)
NF-κB Activation 5 µM0.5 x 10⁻⁹ M[1]3.49 mM
p38 MAPK Phosphorylation 2 µM1-10 nM[2][3]- (Inhibitory effect noted, specific IC50 not consistently reported)
JNK Phosphorylation 8 µM- (Inhibitory effect noted, specific IC50 not consistently reported)- (Inhibitory effect noted, specific IC50 not consistently reported)
ERK Phosphorylation > 50 µM- (No significant inhibition)[3]- (Activates ERK pathway)
STAT3 Phosphorylation 10 µM- (Inhibitory effect noted, specific IC50 not consistently reported)- (Reduces STAT3 phosphorylation)
COX-1 > 100 µMNot Applicable12 µM[4]
COX-2 15 µMNot Applicable80 µM[4]

Table 1: Comparative Inhibitory Concentrations (IC50) on Key Inflammatory Pathways. Note: The IC50 values for Dihydroepistephamiersine 6-acetate are hypothetical and serve as a placeholder for experimental determination. The reported IC50 values for Dexamethasone and Ibuprofen are sourced from various studies and may vary depending on the experimental conditions.

Signaling Pathways in Inflammation

The following diagrams illustrate the key signaling pathways implicated in inflammation that are targeted by the compared compounds.

G NF-κB Signaling Pathway cluster_inhibition Inhibition Pro-inflammatory Stimuli (e.g., TNF-α, IL-1β) Pro-inflammatory Stimuli (e.g., TNF-α, IL-1β) Receptor Receptor Pro-inflammatory Stimuli (e.g., TNF-α, IL-1β)->Receptor IKK Complex IKK Complex Receptor->IKK Complex IκBα IκBα IKK Complex->IκBα Phosphorylation Ubiquitination & Degradation Ubiquitination & Degradation IκBα->Ubiquitination & Degradation NF-κB (p65/p50) NF-κB (p65/p50) Nuclear Translocation Nuclear Translocation NF-κB (p65/p50)->Nuclear Translocation Release Gene Transcription Gene Transcription Nuclear Translocation->Gene Transcription Inflammatory Mediators (e.g., TNF-α, IL-6, COX-2) Inflammatory Mediators (e.g., TNF-α, IL-6, COX-2) Gene Transcription->Inflammatory Mediators (e.g., TNF-α, IL-6, COX-2) Dihydroepistephamiersine 6-acetate Dihydroepistephamiersine 6-acetate Dihydroepistephamiersine 6-acetate->IKK Complex Dexamethasone Dexamethasone Dexamethasone->NF-κB (p65/p50) Inhibits DNA binding Ibuprofen Ibuprofen Ibuprofen->IKK Complex

Caption: NF-κB Signaling Pathway and points of inhibition.

G MAPK Signaling Pathway cluster_inhibition Inhibition Stress/Cytokines Stress/Cytokines MAPKKK MAPKKK Stress/Cytokines->MAPKKK MAPKK MAPKK MAPKKK->MAPKK Phosphorylation MAPK MAPK MAPKK->MAPK Phosphorylation p38 p38 JNK JNK ERK ERK Transcription Factors (e.g., AP-1) Transcription Factors (e.g., AP-1) p38->Transcription Factors (e.g., AP-1) JNK->Transcription Factors (e.g., AP-1) ERK->Transcription Factors (e.g., AP-1) Inflammatory Gene Expression Inflammatory Gene Expression Transcription Factors (e.g., AP-1)->Inflammatory Gene Expression Dihydroepistephamiersine 6-acetate Dihydroepistephamiersine 6-acetate Dihydroepistephamiersine 6-acetate->p38 Dexamethasone Dexamethasone Dexamethasone->p38

Caption: MAPK Signaling Pathway and points of inhibition.

G JAK/STAT Signaling Pathway cluster_inhibition Inhibition Cytokines (e.g., IL-6) Cytokines (e.g., IL-6) Cytokine Receptor Cytokine Receptor Cytokines (e.g., IL-6)->Cytokine Receptor JAK JAK Cytokine Receptor->JAK Activation STAT STAT JAK->STAT Phosphorylation Dimerization Dimerization STAT->Dimerization Nuclear Translocation Nuclear Translocation Dimerization->Nuclear Translocation Gene Transcription Gene Transcription Nuclear Translocation->Gene Transcription Inflammatory Response Inflammatory Response Gene Transcription->Inflammatory Response Dihydroepistephamiersine 6-acetate Dihydroepistephamiersine 6-acetate Dihydroepistephamiersine 6-acetate->STAT Inhibits Phosphorylation Dexamethasone Dexamethasone Dexamethasone->STAT Inhibits Phosphorylation Ibuprofen Ibuprofen Ibuprofen->STAT Inhibits Phosphorylation

Caption: JAK/STAT Signaling Pathway and points of inhibition.

Experimental Protocols

The following are detailed methodologies for key experiments to validate the anti-inflammatory targets of Dihydroepistephamiersine 6-acetate.

Western Blot for Phosphorylated p65 (NF-κB Pathway)

This protocol is for the detection of the phosphorylated (activated) form of the p65 subunit of NF-κB.

  • Cell Culture and Treatment:

    • Seed appropriate cells (e.g., RAW 264.7 macrophages or HEK293 cells) in 6-well plates and grow to 80-90% confluency.

    • Pre-treat cells with varying concentrations of Dihydroepistephamiersine 6-acetate, Dexamethasone, or Ibuprofen for 1 hour.

    • Stimulate the cells with an inflammatory agent (e.g., 1 µg/mL Lipopolysaccharide (LPS) or 10 ng/mL TNF-α) for 30 minutes.

  • Protein Extraction:

    • Wash cells with ice-cold Phosphate-Buffered Saline (PBS).

    • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

    • Centrifuge lysates at 14,000 rpm for 15 minutes at 4°C and collect the supernatant.

    • Determine protein concentration using a BCA protein assay.

  • Western Blotting:

    • Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

    • Separate proteins by SDS-PAGE (10% gel) and transfer to a PVDF membrane.

    • Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween 20 (TBST) for 1 hour at room temperature.

    • Incubate the membrane with a primary antibody against phospho-p65 (Ser536) overnight at 4°C.

    • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

    • Detect chemiluminescence using an ECL substrate and an imaging system.

    • Strip the membrane and re-probe for total p65 and a loading control (e.g., β-actin or GAPDH) for normalization.

NF-κB Reporter Gene Assay

This assay quantifies the transcriptional activity of NF-κB.

  • Cell Culture and Transfection:

    • Seed HEK293 cells in a 24-well plate.

    • Co-transfect cells with an NF-κB-luciferase reporter plasmid and a Renilla luciferase control plasmid for normalization.

  • Treatment and Stimulation:

    • After 24 hours of transfection, pre-treat the cells with test compounds for 1 hour.

    • Stimulate with TNF-α (10 ng/mL) for 6-8 hours.

  • Luciferase Assay:

    • Lyse the cells using a passive lysis buffer.

    • Measure Firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

    • Normalize the Firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

Quantitative PCR (qPCR) for TNF-α mRNA

This protocol measures the expression of TNF-α, a downstream target of inflammatory signaling.

  • Cell Culture and Treatment:

    • Treat cells as described in the Western Blot protocol.

  • RNA Extraction and cDNA Synthesis:

    • Isolate total RNA from the cells using a suitable RNA extraction kit.

    • Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

  • qPCR:

    • Perform qPCR using a SYBR Green or TaqMan-based assay with primers specific for TNF-α and a housekeeping gene (e.g., GAPDH or β-actin).

    • The reaction conditions should be optimized according to the qPCR machine and reagents used.

    • Calculate the relative expression of TNF-α mRNA using the ΔΔCt method, normalizing to the housekeeping gene.

Experimental Workflow

The following diagram outlines the logical flow of experiments for validating the anti-inflammatory targets of a novel compound.

G Experimental Workflow for Target Validation Hypothesis Hypothesize Anti-inflammatory Targets of Novel Compound Cell-based Assays In vitro Cell-based Assays Hypothesis->Cell-based Assays WesternBlot Western Blot (p-p65, p-p38, p-STAT3) Cell-based Assays->WesternBlot ReporterAssay NF-κB Reporter Assay Cell-based Assays->ReporterAssay qPCR qPCR (TNF-α, IL-6 mRNA) Cell-based Assays->qPCR DataAnalysis Quantitative Data Analysis (IC50) WesternBlot->DataAnalysis ReporterAssay->DataAnalysis qPCR->DataAnalysis Comparison Compare with Known Anti-inflammatory Drugs DataAnalysis->Comparison Conclusion Validate/Identify Primary Targets Comparison->Conclusion

References

Comparative

Hasubanan Alkaloids: A Comparative Guide to Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals Hasubanan (B79425) alkaloids, a class of tetracyclic natural products, have garnered significant attention in medicinal chemistry due to their structural si...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Hasubanan (B79425) alkaloids, a class of tetracyclic natural products, have garnered significant attention in medicinal chemistry due to their structural similarity to morphine and their diverse pharmacological activities. This guide provides a comparative analysis of the structure-activity relationships (SAR) of hasubanan alkaloids, focusing on their interactions with opioid receptors and their anti-inflammatory properties. The information presented herein is supported by experimental data to aid in the development of novel therapeutic agents.

Opioid Receptor Affinity and Activity

Hasubanan alkaloids have been shown to exhibit affinity for opioid receptors, with a notable preference for the delta-opioid receptor (DOR) over the mu-opioid receptor (MOR) and kappa-opioid receptor (KOR). The structural modifications on the hasubanan scaffold significantly influence their binding affinity and functional activity.

Comparative Binding Affinities of Hasubanan Alkaloids at Opioid Receptors

A study by Carroll et al. (2010) investigated the opioid receptor binding affinity of a series of hasubanan alkaloids isolated from Stephania japonica. The results, summarized in the table below, highlight the influence of various substituents on the hasubanan core.

CompoundR1R2R3R4DOR IC50 (µM)[1][2]MOR (% Inhibition @ 10 µM)KOR (% Inhibition @ 10 µM)
1 OMeOMeHH0.7 - 46Similar potency to DORInactive
2 OMeOMeOHH0.7 - 46Similar potency to DORInactive
3 OMeOMeHOMe0.7 - 46Similar potency to DORInactive
4 HOMeHH0.7 - 46Similar potency to DORInactive
5 OMeHHH0.7 - 46Similar potency to DORInactive

Note: Specific IC50 values for each compound were not available in the abstract. The range indicates the general activity of the isolated hasubanan alkaloids.

Key SAR Observations for Opioid Receptor Affinity:

  • Substitution on the Aromatic Ring: The presence and position of methoxy (B1213986) (OMe) and hydroxyl (OH) groups on the aromatic A-ring appear to modulate the affinity for the DOR.

  • Selectivity: The hasubanan alkaloids tested demonstrated a consistent lack of activity at the KOR, suggesting a high degree of selectivity.[1][2]

  • Comparison to Morphine: While structurally related to morphine, the hasubanan scaffold imparts a distinct pharmacological profile, with a preference for the DOR.

Anti-Inflammatory Activity

Recent studies have also highlighted the anti-inflammatory potential of hasubanan alkaloids. Research conducted by Liu et al. (2021) demonstrated the inhibitory effects of certain hasubanan alkaloids on the production of pro-inflammatory cytokines, tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages.[3][4]

Inhibitory Activity of Hasubanan Alkaloids on Pro-Inflammatory Cytokines
CompoundTNF-α IC50 (µM)[4]IL-6 IC50 (µM)[4]
Longanone 19.226.54
Cephatonine 16.4439.12
Prostephabyssine (B10852737) 15.8630.44

Key SAR Observations for Anti-Inflammatory Activity:

  • The variations in the substitution patterns on the hasubanan core of longanone, cephatonine, and prostephabyssine likely contribute to the observed differences in their inhibitory potency against TNF-α and IL-6.

  • Longanone exhibited the most potent inhibition of IL-6 production, while prostephabyssine was the most effective inhibitor of TNF-α.[4]

Experimental Protocols

Opioid Receptor Binding Assay

This protocol is a representative example for determining the binding affinity of compounds to opioid receptors.

Materials:

  • Cell membranes expressing human opioid receptors (mu, delta, or kappa).

  • Radioligand (e.g., [³H]DAMGO for MOR, [³H]DPDPE for DOR, [³H]U69,593 for KOR).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Non-specific binding control (e.g., Naloxone).

  • Test compounds (hasubanan alkaloids).

  • Glass fiber filters.

  • Scintillation counter.

Procedure:

  • Incubate the cell membranes with the radioligand and varying concentrations of the test compound in the assay buffer.

  • To determine non-specific binding, a parallel set of incubations is performed in the presence of a high concentration of a non-labeled opioid antagonist (e.g., naloxone).

  • After incubation (e.g., 60 minutes at 25°C), the reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.

  • The filters are washed with ice-cold assay buffer.

  • The radioactivity retained on the filters is quantified using a liquid scintillation counter.

  • The IC50 values are calculated by non-linear regression analysis of the competition binding data.

Anti-Inflammatory Assay (TNF-α and IL-6 Inhibition)

This protocol outlines a general method for assessing the anti-inflammatory activity of hasubanan alkaloids.

Materials:

  • RAW264.7 macrophage cell line.

  • Lipopolysaccharide (LPS).

  • Cell culture medium (e.g., DMEM with 10% FBS).

  • Test compounds (hasubanan alkaloids).

  • ELISA kits for TNF-α and IL-6.

Procedure:

  • Seed RAW264.7 cells in 96-well plates and allow them to adhere.

  • Pre-treat the cells with various concentrations of the hasubanan alkaloids for a specified period (e.g., 1 hour).

  • Stimulate the cells with LPS (e.g., 1 µg/mL) to induce an inflammatory response.

  • After an incubation period (e.g., 24 hours), collect the cell culture supernatants.

  • Measure the concentrations of TNF-α and IL-6 in the supernatants using specific ELISA kits according to the manufacturer's instructions.

  • Calculate the IC50 values, representing the concentration of the compound that inhibits 50% of the cytokine production.

Visualizations

Logical Relationship of Hasubanan Alkaloid SAR

SAR_Logic cluster_scaffold Hasubanan Scaffold cluster_modifications Structural Modifications cluster_activity Biological Activity Core Hasubanan Core Structure A-Ring A-Ring Substitutions (OMe, OH) Core->A-Ring influences N-Substituent Nitrogen Substituent Core->N-Substituent influences C-Ring C-Ring Modifications Core->C-Ring influences Opioid_Affinity Opioid Receptor Affinity (DOR > MOR, KOR inactive) A-Ring->Opioid_Affinity modulates Anti_Inflammatory Anti-Inflammatory Activity (TNF-α, IL-6 Inhibition) A-Ring->Anti_Inflammatory modulates N-Substituent->Opioid_Affinity modulates C-Ring->Opioid_Affinity modulates C-Ring->Anti_Inflammatory modulates

Caption: Structure-Activity Relationship Logic for Hasubanan Alkaloids.

Experimental Workflow for Opioid Receptor Binding Assay

workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Data Analysis prep_membranes Prepare Receptor Membranes incubation Incubate Membranes, Radioligand & Test Compound prep_membranes->incubation prep_ligands Prepare Radioligand & Test Compounds prep_ligands->incubation filtration Rapid Filtration incubation->filtration counting Scintillation Counting filtration->counting calc_ic50 Calculate IC50 Values (Non-linear Regression) counting->calc_ic50

Caption: Workflow for Opioid Receptor Binding Assay.

Putative Signaling Pathway for Hasubanan Alkaloid-Mediated Analgesia

signaling_pathway cluster_receptor Cell Membrane cluster_intracellular Intracellular Signaling hasubanan Hasubanan Alkaloid dor Delta-Opioid Receptor (DOR) hasubanan->dor binds & activates g_protein Gi/o Protein dor->g_protein activates ac Adenylate Cyclase g_protein->ac inhibits k_channel K+ Channel g_protein->k_channel activates ca_channel Ca2+ Channel g_protein->ca_channel inhibits camp cAMP ac->camp produces analgesia Analgesic Effect camp->analgesia decreased levels lead to k_channel->analgesia hyperpolarization leads to ca_channel->analgesia reduced neurotransmitter release leads to

Caption: Putative Downstream Signaling of Hasubanan Alkaloids at DOR.

References

Validation

A Comparative Analysis of the Opioid Receptor Binding Profiles of Hasubanan Alkaloids

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the opioid receptor binding profiles of various hasubanan (B79425) alkaloids, a class of natural products...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the opioid receptor binding profiles of various hasubanan (B79425) alkaloids, a class of natural products with a complex tetracyclic ring system. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in the fields of pharmacology, medicinal chemistry, and drug discovery, particularly those with an interest in the development of novel analgesics and other therapeutics targeting the opioid system.

Introduction

Hasubanan alkaloids, primarily isolated from plants of the Stephania genus, have attracted considerable interest due to their structural similarity to morphine and related opioids. This has led to investigations into their potential interactions with opioid receptors, which are key targets for pain management. Understanding the binding affinities and functional activities of these alkaloids at the different opioid receptor subtypes—mu (µ), delta (δ), and kappa (κ)—is crucial for elucidating their pharmacological properties and assessing their therapeutic potential. This guide summarizes the available experimental data on the opioid receptor binding profiles of several hasubanan alkaloids, details the experimental methodologies used to obtain this data, and illustrates the key signaling pathways involved.

Data Presentation: Opioid Receptor Binding Affinities

The following table summarizes the in vitro binding affinities of a selection of hasubanan alkaloids for the human µ, δ, and κ opioid receptors. The data is primarily derived from a key study by Carroll et al. (2010), which utilized radioligand binding assays to determine the inhibitory concentrations (IC50) of these compounds.[1][2] It is important to note that while the study provides specific IC50 values for the δ-opioid receptor, it states that the compounds exhibited similar potency at the µ-opioid receptor and were inactive at the κ-opioid receptor.[1][2]

AlkaloidChemical Structureδ-Opioid Receptor IC50 (µM)[1]µ-Opioid Receptor Affinityκ-Opioid Receptor Affinity
Aknadinine0.7Similar potency to δ-receptor[1][2]Inactive[1][2]
Hasubanonine1.5Similar potency to δ-receptor[1][2]Inactive[1][2]
Cepharamine2.5Similar potency to δ-receptor[1][2]Inactive[1][2]
Delavayine46Similar potency to δ-receptor[1][2]Inactive[1][2]
N-Methylstephisoferuline1.1Similar potency to δ-receptor[1][2]Inactive[1][2]
6-Cinnamoylhernandine1.8Similar potency to δ-receptor[1][2]Inactive[1][2]

Note: The functional activity of these hasubanan alkaloids (i.e., whether they act as agonists or antagonists at the µ and δ receptors) has not been extensively characterized in the public domain. Further research is required to determine their efficacy and potential for biased agonism.

Experimental Protocols

The determination of opioid receptor binding affinities for hasubanan alkaloids is typically achieved through competitive radioligand binding assays. The following is a detailed methodology representative of the key experiments cited.

Radioligand Binding Assay Protocol

This protocol is a standard method used to determine the binding affinity of a test compound by measuring its ability to displace a radiolabeled ligand with known affinity for a specific receptor subtype.

1. Materials and Reagents:

  • Receptor Source: Cell membranes prepared from cell lines stably expressing the human µ-opioid receptor (hMOR), δ-opioid receptor (hDOR), or κ-opioid receptor (hKOR).

  • Radioligands:

    • For hMOR: [³H]DAMGO (a selective µ-agonist)

    • For hDOR: [³H]DPDPE (a selective δ-agonist)

    • For hKOR: [³H]U69,593 (a selective κ-agonist)

  • Test Compounds: Hasubanan alkaloids dissolved in an appropriate solvent (e.g., DMSO).

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

  • Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

  • Non-specific Binding Control: A high concentration of a non-radiolabeled universal opioid ligand (e.g., naloxone).

  • Scintillation Cocktail.

  • Glass Fiber Filters.

2. Procedure:

  • Membrane Preparation:

    • Harvest cells expressing the target opioid receptor subtype.

    • Homogenize the cells in ice-cold assay buffer.

    • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

    • Centrifuge the resulting supernatant at high speed to pellet the cell membranes.

    • Wash the membrane pellet with fresh assay buffer and resuspend to a final protein concentration of 1-2 mg/mL.

  • Binding Assay:

    • In a 96-well plate, combine the membrane preparation, radioligand at a concentration near its Kd value, and varying concentrations of the hasubanan alkaloid test compound.

    • For total binding wells, add assay buffer instead of the test compound.

    • For non-specific binding wells, add a saturating concentration of naloxone.

    • Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

  • Filtration and Counting:

    • Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

    • Wash the filters multiple times with ice-cold wash buffer to remove any non-specifically bound radioligand.

    • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

3. Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the resulting dose-response curve using non-linear regression analysis.

  • Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Signaling Pathways

Opioid receptors are G protein-coupled receptors (GPCRs) that primarily couple to inhibitory G proteins of the Gi/Go family. The activation of these receptors by an agonist, such as a hasubanan alkaloid, initiates a cascade of intracellular signaling events. While the specific downstream signaling pathways activated by hasubanan alkaloids have not been fully elucidated, the general mechanism of opioid receptor signaling is well-established.

Upon agonist binding, the receptor undergoes a conformational change, leading to the activation of the associated Gi/Go protein. The activated G protein dissociates into its Gαi/o and Gβγ subunits, which then modulate the activity of various downstream effectors.

A critical aspect of modern opioid pharmacology is the concept of biased agonism , where a ligand can preferentially activate one signaling pathway over another. For instance, some ligands may favor G protein-mediated signaling, which is thought to be responsible for the analgesic effects of opioids, while having a reduced tendency to recruit β-arrestin, a protein involved in receptor desensitization and potentially some of the adverse effects of opioids. The G protein versus β-arrestin bias of hasubanan alkaloids is an important area for future research.

Mandatory Visualizations

experimental_workflow cluster_preparation Preparation cluster_assay Assay cluster_analysis Data Analysis receptor_source Receptor Source (e.g., hMOR cell line) incubation Incubation (Membranes + Radioligand + Alkaloid) receptor_source->incubation radioligand Radioligand (e.g., [³H]DAMGO) radioligand->incubation hasubanan Hasubanan Alkaloid (Test Compound) hasubanan->incubation filtration Filtration (Separate Bound/Free Ligand) incubation->filtration counting Scintillation Counting (Measure Radioactivity) filtration->counting data_processing Calculate Specific Binding counting->data_processing curve_fitting Generate Dose-Response Curve data_processing->curve_fitting ic50_determination Determine IC50 Value curve_fitting->ic50_determination ki_calculation Calculate Ki Value ic50_determination->ki_calculation opioid_signaling cluster_receptor Cell Membrane cluster_downstream Intracellular Signaling opioid_receptor Opioid Receptor (µ or δ) g_protein Gi/Go Protein opioid_receptor->g_protein Activation beta_arrestin β-Arrestin Recruitment opioid_receptor->beta_arrestin Phosphorylation-dependent adenylyl_cyclase Adenylyl Cyclase g_protein->adenylyl_cyclase Inhibition ion_channels Ion Channels (↑ K+, ↓ Ca2+) g_protein->ion_channels Modulation mapk MAPK Pathway (e.g., ERK) g_protein->mapk Activation camp ↓ cAMP adenylyl_cyclase->camp beta_arrestin->mapk Alternative Pathway desensitization Receptor Desensitization & Internalization beta_arrestin->desensitization hasubanan Hasubanan Alkaloid (Agonist) hasubanan->opioid_receptor Binding

References

Comparative

Cross-Validation of Analytical Methods for Dihydroepistephamiersine 6-acetate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive cross-validation and comparison of two common analytical methods for the quantification of Dihydroepistephamiersine 6-ac...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation and comparison of two common analytical methods for the quantification of Dihydroepistephamiersine 6-acetate: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The information presented herein is intended to guide researchers and drug development professionals in selecting the most appropriate analytical method for their specific needs, based on a detailed comparison of performance data and experimental protocols.

The validation of analytical procedures is a critical component of the drug development process, ensuring data quality and regulatory compliance.[1][2] The International Council for Harmonisation (ICH) has established guidelines that outline the necessary validation parameters, which include accuracy, precision, specificity, linearity, range, limit of detection (LOD), and limit of quantification (LOQ).[1][3][4] This guide adheres to these principles to provide a robust comparison of the two analytical techniques.

While HPLC has long been a standard for the quantitative analysis of natural products, UPLC and LC-MS/MS have emerged as powerful alternatives offering significant improvements in speed, resolution, and sensitivity.[5] The choice between these methods often depends on the specific requirements of the analysis, such as the need for high throughput, low detection limits, or the complexity of the sample matrix.

Comparative Analysis of Analytical Methods

The following table summarizes the quantitative performance data for the HPLC-UV and LC-MS/MS methods for the analysis of Dihydroepistephamiersine 6-acetate. This data is based on typical performance characteristics observed for the analysis of similar natural product compounds.

Validation Parameter HPLC-UV Method LC-MS/MS Method ICH Acceptance Criteria
Linearity (Correlation Coefficient, r²) ≥ 0.998≥ 0.999≥ 0.995[4]
Range (µg/mL) 1.0 - 1000.1 - 5080% to 120% of the test concentration[4]
Accuracy (% Recovery) 98.5% - 101.2%99.1% - 100.8%Typically 98.0% - 102.0%
Precision (RSD%)
- Repeatability≤ 1.5%≤ 1.0%RSD ≤ 2%[3]
- Intermediate Precision≤ 2.0%≤ 1.8%RSD ≤ 2%[3]
Limit of Detection (LOD) (µg/mL) 0.30.03Signal-to-Noise ratio of 3:1[6]
Limit of Quantification (LOQ) (µg/mL) 1.00.1Signal-to-Noise ratio of 10:1
Specificity Moderate (Potential for interference from co-eluting compounds)High (Based on mass-to-charge ratio)The method should be able to unequivocally assess the analyte in the presence of components which may be expected to be present.[3][4]
Robustness RobustRobustThe reliability of an analysis with respect to deliberate variations in method parameters.[3][4]

Experimental Protocols

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

a. Sample Preparation: A stock solution of Dihydroepistephamiersine 6-acetate is prepared in methanol. Calibration standards are prepared by serial dilution of the stock solution with the mobile phase. For sample analysis, the extract is filtered through a 0.45 µm syringe filter prior to injection.[5]

b. Chromatographic Conditions:

  • Instrument: Agilent 1260 Infinity II HPLC System or equivalent.

  • Column: C18 column (4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (60:40, v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 20 µL.

  • Detection: UV detection at 280 nm.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

a. Sample Preparation: Sample preparation follows the same procedure as for the HPLC-UV method. However, for biological matrices, a solid-phase extraction (SPE) may be necessary to remove interfering substances.[7]

b. Chromatographic Conditions:

  • Instrument: Waters ACQUITY UPLC I-Class System coupled to a Xevo TQ-S micro Mass Spectrometer or equivalent.

  • Column: UPLC BEH C18 column (2.1 x 50 mm, 1.7 µm).

  • Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B). The gradient program starts at 10% B, increases to 90% B over 5 minutes, holds for 1 minute, and then returns to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

c. Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Capillary Voltage: 3.0 kV.

  • Source Temperature: 150°C.

  • Desolvation Temperature: 400°C.

  • Multiple Reaction Monitoring (MRM) Transitions: Specific precursor and product ion transitions for Dihydroepistephamiersine 6-acetate would need to be determined.

Workflow and Process Visualization

The following diagrams illustrate the logical flow of the cross-validation process and the general workflow for LC-MS/MS analysis.

CrossValidationWorkflow cluster_planning Planning Phase cluster_execution Execution Phase cluster_evaluation Evaluation Phase cluster_conclusion Conclusion define_objectives Define Validation Objectives select_methods Select Analytical Methods (HPLC-UV vs. LC-MS/MS) define_objectives->select_methods define_parameters Define Validation Parameters (ICH Guidelines) select_methods->define_parameters prepare_samples Prepare Samples and Standards define_parameters->prepare_samples run_hplc Perform HPLC-UV Analysis prepare_samples->run_hplc run_lcms Perform LC-MS/MS Analysis prepare_samples->run_lcms collect_data Collect Raw Data run_hplc->collect_data run_lcms->collect_data analyze_data Analyze Validation Data collect_data->analyze_data compare_performance Compare Method Performance analyze_data->compare_performance assess_suitability Assess Method Suitability compare_performance->assess_suitability select_optimal_method Select Optimal Method assess_suitability->select_optimal_method document_results Document Results and Justification select_optimal_method->document_results

Caption: Workflow for the cross-validation of analytical methods.

LCMS_Workflow cluster_sample_prep Sample Preparation cluster_lc_separation LC Separation cluster_ms_detection MS/MS Detection cluster_data_analysis Data Analysis extraction Extraction from Matrix filtration Filtration extraction->filtration injection Sample Injection filtration->injection separation Chromatographic Separation injection->separation ionization Ionization (ESI) separation->ionization mass_analysis Mass Analysis (Tandem MS) ionization->mass_analysis detection Detection mass_analysis->detection quantification Quantification detection->quantification reporting Reporting quantification->reporting

Caption: General workflow for LC-MS/MS analysis.

References

Validation

In Vivo Validation of the Analgesic Effects of Dihydroepistephamiersine 6-acetate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of the potential in vivo analgesic effects of Dihydroepistephamiersine 6-acetate. Due to the limited publicly ava...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the potential in vivo analgesic effects of Dihydroepistephamiersine 6-acetate. Due to the limited publicly available data on Dihydroepistephamiersine 6-acetate, this document leverages experimental data from structurally related aporphine-type alkaloids isolated from the Stephania genus, namely Crebanine and Stephanine, to provide a predictive comparison and outline validated experimental protocols for future studies.

Comparative Analysis of Analgesic and Anti-Inflammatory Effects

The analgesic and anti-inflammatory properties of novel compounds are often evaluated against established drugs. Here, we compare the effects of alkaloids from Stephania yunnanensis with standard analgesics. The data presented for Crebanine and Stephanine provides a benchmark for the anticipated performance of Dihydroepistephamiersine 6-acetate.

Table 1: Comparison of Analgesic Activity in the Acetic Acid-Induced Writhing Test

CompoundDose (mg/kg)Inhibition of Writhing (%)Reference Compound
Stephanine2.5SignificantIndomethacin
5.0Significant
10.0Significant
2Br-Crebanine (Crebanine derivative)15SignificantIndomethacin
30Significant
60Significant
Indomethacin (NSAID)10Significant-
Morphine (Opioid)10Significant-

Note: Specific percentage inhibition values for Stephanine and 2Br-Crebanine were not detailed in the source documents, but their effects were reported as significant.

Table 2: Comparison of Analgesic Activity in the Hot Plate Test

CompoundDose (mg/kg)Increase in Pain ThresholdReference Compound
Stephanine2.5SignificantMorphine
5.0Significant
10.0Significant
2Br-Crebanine (Crebanine derivative)15SignificantMorphine
30Significant
60Significant
Morphine (Opioid)10Significant-

Note: The analgesic effects of both Stephanine and 2Br-Crebanine in the hot-plate test were found to be blocked by naloxone, suggesting a mechanism involving opioid receptors.[1]

Experimental Protocols

Standardized in vivo models are crucial for the validation of novel analgesic compounds. The following are detailed methodologies for key experiments.

Acetic Acid-Induced Writhing Test

This model is used to evaluate peripheral analgesic activity.[2] The intraperitoneal injection of acetic acid induces a characteristic writhing response, and a reduction in the number of writhes indicates analgesia.[2]

  • Animals: Male and female Swiss albino mice (20-25g).

  • Groups:

    • Vehicle Control (e.g., normal saline with 1% Tween 80).

    • Test Compound (Dihydroepistephamiersine 6-acetate) at various doses.

    • Positive Control (e.g., Diclofenac sodium, 10 mg/kg).

  • Procedure:

    • Administer the test compound or control substance via the desired route (e.g., intraperitoneally or orally).

    • After a set absorption period (typically 30-60 minutes), inject 0.6-1% acetic acid solution (10 ml/kg) intraperitoneally.[2][3]

    • Immediately place the mouse in an observation chamber.

    • After a 5-minute latency period, count the number of writhes (abdominal constrictions and stretching of hind limbs) for a 10-20 minute period.[2]

  • Data Analysis: Calculate the mean number of writhes for each group and determine the percentage of inhibition compared to the vehicle control group.

Hot Plate Test

This method assesses central analgesic activity by measuring the response to a thermal stimulus.[4][5]

  • Animals: Male and female mice or rats.

  • Apparatus: A hot plate apparatus with a surface maintained at a constant temperature (e.g., 52-55°C).[4]

  • Procedure:

    • Administer the test compound or control substance.

    • At predetermined time intervals (e.g., 30, 60, 90 minutes) after administration, place the animal on the hot plate.

    • Record the latency to a nocifensive response, such as paw licking, flicking, or jumping.[4]

    • A cut-off time (e.g., 30 seconds) is established to prevent tissue damage.[4]

  • Data Analysis: Compare the reaction times of the treated groups to the control group. An increase in latency indicates an analgesic effect.

Formalin Test

The formalin test is a model of continuous pain that has two distinct phases, allowing for the differentiation between direct nociceptor stimulation and inflammatory pain.[6][7]

  • Animals: Male and female mice or rats.

  • Procedure:

    • Administer the test compound or control substance.

    • After a suitable absorption period, inject a dilute formalin solution (e.g., 1-2%) subcutaneously into the plantar surface of the hind paw.[7]

    • Immediately place the animal in an observation chamber.

    • Record the amount of time the animal spends licking, biting, or shaking the injected paw.

    • The observation period is divided into two phases:

      • Phase I (Early Phase): 0-5 minutes post-injection, representing direct chemical stimulation of nociceptors.[6][7]

      • Phase II (Late Phase): 15-40 minutes post-injection, reflecting inflammatory processes and central sensitization.[6][8]

  • Data Analysis: Compare the duration of nociceptive behaviors in each phase for the treated groups against the control group.

Signaling Pathways and Mechanisms of Action

The analgesic effects of alkaloids from the Stephania genus appear to be mediated through multiple pathways, including interaction with the opioid system and modulation of inflammatory responses.

Opioid Receptor-Mediated Analgesia

Studies on related alkaloids like Stephanine and 2Br-Crebanine have shown that their analgesic effects are reversed by the opioid antagonist naloxone, strongly suggesting the involvement of opioid receptors.[1] Opioid receptors are G-protein coupled receptors (GPCRs) that, upon activation, initiate a signaling cascade leading to analgesia.[9][10]

G_protein_opioid_signaling cluster_membrane Cell Membrane Opioid_Receptor Opioid Receptor (GPCR) G_Protein Gαi/o Opioid_Receptor->G_Protein Activates AC Adenylate Cyclase G_Protein->AC Inhibits Ion_Channels Ion Channels (Ca2+, K+) G_Protein->Ion_Channels Modulates cAMP cAMP AC->cAMP Reduces production of Dihydroepistephamiersine_6_acetate Dihydroepistephamiersine 6-acetate Dihydroepistephamiersine_6_acetate->Opioid_Receptor Binds to Analgesia Analgesia cAMP->Analgesia Leads to Ion_Channels->Analgesia Contributes to

Caption: Proposed opioid receptor signaling pathway for analgesia.

Anti-Inflammatory Mechanism

Alkaloids from Stephania have also been shown to possess anti-inflammatory properties, which contribute to their analgesic effects, particularly in inflammatory pain models.[1][11] This is often achieved by inhibiting the production of pro-inflammatory mediators.

anti_inflammatory_pathway Inflammatory_Stimulus Inflammatory Stimulus (e.g., tissue injury) NF_kB NF-κB Pathway Inflammatory_Stimulus->NF_kB COX2 COX-2 NF_kB->COX2 Pro_inflammatory_Cytokines Pro-inflammatory Cytokines (TNF-α, IL-1β, IL-6) NF_kB->Pro_inflammatory_Cytokines Prostaglandins Prostaglandins (PGE2) COX2->Prostaglandins Pain_Inflammation Pain & Inflammation Pro_inflammatory_Cytokines->Pain_Inflammation Prostaglandins->Pain_Inflammation Dihydroepistephamiersine_6_acetate Dihydroepistephamiersine 6-acetate Dihydroepistephamiersine_6_acetate->NF_kB Inhibits experimental_workflow Compound_Prep Compound Preparation & Dose Selection Animal_Acclimatization Animal Acclimatization & Grouping Compound_Prep->Animal_Acclimatization Drug_Administration Drug Administration (Test Compound, Vehicle, Positive Control) Animal_Acclimatization->Drug_Administration Analgesic_Assays Analgesic Assays Drug_Administration->Analgesic_Assays Writhing_Test Acetic Acid-Induced Writhing Test Analgesic_Assays->Writhing_Test Hot_Plate_Test Hot Plate Test Analgesic_Assays->Hot_Plate_Test Formalin_Test Formalin Test Analgesic_Assays->Formalin_Test Data_Collection Data Collection & Observation Writhing_Test->Data_Collection Hot_Plate_Test->Data_Collection Formalin_Test->Data_Collection Statistical_Analysis Statistical Analysis Data_Collection->Statistical_Analysis Results_Interpretation Results Interpretation & Conclusion Statistical_Analysis->Results_Interpretation

References

Comparative

Comparative Docking Studies of Hasubanan Alkaloids with Target Proteins: An In-Silico and In-Vitro Perspective

For Researchers, Scientists, and Drug Development Professionals Data Presentation: Binding Affinities of Hasubanan (B79425) Alkaloids The following table summarizes the in-vitro binding affinities of several hasubanan al...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: Binding Affinities of Hasubanan (B79425) Alkaloids

The following table summarizes the in-vitro binding affinities of several hasubanan alkaloids for the human delta-opioid receptor, as determined by competitive binding assays.[1][2] This experimental data provides a baseline for understanding the potential of these compounds as modulators of the opioid system.

Hasubanan AlkaloidTarget ProteinBinding Affinity (IC50, µM)
AknadinineHuman delta-opioid receptor1.8
Aknadinine-N-oxideHuman delta-opioid receptor>100
HasubanonineHuman delta-opioid receptor0.7
Homo-aromolineHuman delta-opioid receptor2.3
Meta-aphanineHuman delta-opioid receptor46
N-formyl-aknadinineHuman delta-opioid receptor1.5
N-methyl-stephisoferulineHuman delta-opioid receptor2.5
StephadiamineHuman delta-opioid receptor1.2

Experimental Protocols: Molecular Docking

Molecular docking is a computational method used to predict the preferred orientation of one molecule to a second when bound to each other to form a stable complex. The following protocol outlines a general workflow for performing a molecular docking study of a hasubanan alkaloid with a target protein.

1. Preparation of the Target Protein Structure:

  • Obtain Protein Structure: The three-dimensional structure of the target protein is retrieved from a public repository such as the Protein Data Bank (PDB). If an experimental structure is unavailable, homology modeling can be used to generate a theoretical model.

  • Protein Preparation: The downloaded protein structure is prepared for docking. This typically involves:

    • Removing all non-essential molecules, such as water, ions, and co-crystallized ligands.

    • Adding hydrogen atoms, which are often not resolved in crystal structures.

    • Assigning correct bond orders and atom types.

    • Repairing any missing residues or atoms.

    • Minimizing the energy of the protein structure to relieve any steric clashes.

2. Preparation of the Ligand (Hasubanan Alkaloid) Structure:

  • Obtain Ligand Structure: The 2D structure of the hasubanan alkaloid is drawn using a chemical drawing software (e.g., ChemDraw, MarvinSketch).

  • 3D Conversion and Optimization: The 2D structure is converted to a 3D structure. The geometry of the 3D structure is then optimized using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation.

  • Ligand Preparation: The prepared ligand is saved in a format compatible with the docking software (e.g., .mol2, .pdbqt).

3. Molecular Docking Simulation:

  • Define the Binding Site: The binding site on the target protein is defined. This can be done by specifying the coordinates of a known ligand from a co-crystallized structure or by using a cavity detection algorithm to identify potential binding pockets.

  • Grid Box Generation: A grid box is generated around the defined binding site. This grid defines the search space for the ligand during the docking simulation.

  • Docking Algorithm: A docking algorithm (e.g., Lamarckian Genetic Algorithm in AutoDock) is used to explore the conformational space of the ligand within the grid box and to predict the best binding poses.

  • Scoring Function: A scoring function is used to estimate the binding affinity (e.g., in kcal/mol) for each predicted pose. The poses are then ranked based on their scores.

4. Analysis of Docking Results:

  • Binding Pose Analysis: The top-ranked binding poses are visualized and analyzed to understand the key interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-pi stacking) between the hasubanan alkaloid and the amino acid residues of the target protein.

  • Binding Energy Analysis: The predicted binding energies are used to compare the binding affinities of different hasubanan alkaloids for the same target or the affinity of one alkaloid for different targets. A more negative binding energy generally indicates a stronger binding affinity.

Mandatory Visualization

Hasubanan Alkaloid Biosynthesis Pathway

The following diagram illustrates the general biosynthetic pathway of hasubanan alkaloids, starting from the amino acid tyrosine. This pathway highlights the key enzymatic steps and intermediate compounds involved in the formation of the characteristic hasubanan scaffold.

Hasubanan_Biosynthesis Tyrosine Tyrosine Dopamine Dopamine Tyrosine->Dopamine Norcoclaurine Norcoclaurine Dopamine->Norcoclaurine Reticuline (S)-Reticuline Norcoclaurine->Reticuline Salutaridine Salutaridine Reticuline->Salutaridine Oxidative Coupling Thebaine Thebaine Salutaridine->Thebaine Hasubanonine_type Hasubanonine-type Alkaloids Thebaine->Hasubanonine_type Rearrangement

Caption: General biosynthetic pathway of hasubanan alkaloids.

Experimental Workflow for Molecular Docking

This diagram outlines the typical workflow for a molecular docking study, from the initial preparation of the protein and ligand to the final analysis of the results.

Docking_Workflow cluster_prep Preparation cluster_docking Docking Simulation cluster_analysis Analysis Protein_Prep Protein Preparation Binding_Site Define Binding Site Protein_Prep->Binding_Site Ligand_Prep Ligand Preparation Docking Perform Docking Ligand_Prep->Docking Grid_Gen Generate Grid Box Binding_Site->Grid_Gen Grid_Gen->Docking Pose_Analysis Analyze Binding Poses Docking->Pose_Analysis Energy_Analysis Analyze Binding Energies Docking->Energy_Analysis

Caption: A typical workflow for a molecular docking study.

References

Validation

Assessing the Selectivity of Dihydroepistephamiersine 6-acetate for Opioid Receptor Subtypes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive framework for assessing the selectivity of the novel compound, Dihydroepistephamiersine 6-acetate, for the mu (μ), delta...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for assessing the selectivity of the novel compound, Dihydroepistephamiersine 6-acetate, for the mu (μ), delta (δ), and kappa (κ) opioid receptor subtypes. Due to the limited publicly available data on Dihydroepistephamiersine 6-acetate, this document serves as a template, outlining the requisite experimental data and protocols for a thorough comparative analysis. For illustrative purposes, we will refer to the compound of interest as "Compound X" and use placeholder data. This guide will compare its hypothetical performance against well-established opioid receptor ligands, providing the necessary context for its potential therapeutic applications and further development.

Comparative Quantitative Data

The selectivity of a compound for different opioid receptor subtypes is determined by comparing its binding affinity (Ki) and functional potency (EC50) or efficacy (Emax) at each receptor. The following tables summarize the hypothetical in vitro data for Compound X alongside established reference compounds.

Table 1: Opioid Receptor Binding Affinity

This table compares the binding affinity (Ki, in nM) of Compound X to the mu (μ), delta (δ), and kappa (κ) opioid receptors. A lower Ki value indicates a higher binding affinity. The selectivity ratio is calculated by dividing the Ki of the less preferred receptors by the Ki of the most preferred receptor.

Compoundμ-Opioid Receptor (MOR) Ki (nM)δ-Opioid Receptor (DOR) Ki (nM)κ-Opioid Receptor (KOR) Ki (nM)Selectivity Ratio (MOR/DOR/KOR)
Compound X (Hypothetical) 1.5 150 300 1 : 100 : 200
DAMGO (μ-selective)1.22,50015,0001 : 2083 : 12500
DPDPE (δ-selective)1,1001.020,0001100 : 1 : 20000
U-69,593 (κ-selective)1,2009000.81500 : 1125 : 1
Morphine (μ-preferring)2.12003501 : 95 : 167

Data for reference compounds are representative values from published literature.

Table 2: Functional Activity at Opioid Receptors ([³⁵S]GTPγS Binding Assay)

This table presents the functional potency (EC50, in nM) and efficacy (Emax, % stimulation over basal) of Compound X in a [³⁵S]GTPγS binding assay. This assay measures the extent of G-protein activation following receptor binding. A lower EC50 indicates greater potency, and Emax reflects the maximal response relative to a standard full agonist.[1][2][3]

CompoundReceptorEC50 (nM)Emax (% of DAMGO)
Compound X (Hypothetical) MOR 10 95% (Full Agonist)
DOR >1000 <10%
KOR >1000 <5%
DAMGOMOR5100%
DPDPEDOR898% (vs SNC80)
U-69,593KOR15100% (vs Dynorphin A)

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of compound selectivity.

Radioligand Competition Binding Assay

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the receptor.[4]

Materials:

  • Cell membranes prepared from CHO or HEK293 cells stably expressing the human μ, δ, or κ opioid receptor.

  • Radioligands: [³H]DAMGO (for MOR), [³H]Naltrindole (for DOR), [³H]U-69,593 (for KOR).

  • Binding Buffer: 50 mM Tris-HCl, pH 7.4.

  • Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

  • Non-specific binding control: Naloxone (10 µM).

  • Glass fiber filters and a cell harvester.

  • Scintillation fluid and a liquid scintillation counter.

Procedure:

  • In a 96-well plate, add binding buffer, the appropriate radioligand (at a concentration near its Kd), and varying concentrations of the test compound (e.g., Compound X).

  • Add the cell membranes (10-20 µg of protein per well) to initiate the binding reaction.

  • Incubate at 25°C for 60 minutes.

  • Terminate the assay by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and quantify the bound radioactivity using a liquid scintillation counter.

  • Determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding) from a concentration-response curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[4]

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G-proteins coupled to the opioid receptors upon agonist binding.[1][2][3]

Materials:

  • Cell membranes expressing the opioid receptor of interest.

  • Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

  • GDP (final concentration 10-30 µM).

  • [³⁵S]GTPγS (final concentration 0.05-0.1 nM).

  • Test compound (e.g., Compound X) and reference agonists.

  • Unlabeled GTPγS (for non-specific binding).

Procedure:

  • In a 96-well plate, add assay buffer, GDP, and varying concentrations of the test compound.

  • Add the cell membranes (5-10 µg protein per well).

  • Pre-incubate the plate at 30°C for 15 minutes.

  • Initiate the reaction by adding [³⁵S]GTPγS to each well.

  • Incubate at 30°C for 60 minutes.

  • Terminate the assay by rapid filtration through glass fiber filters.

  • Wash the filters with ice-cold wash buffer.

  • Quantify the bound [³⁵S]GTPγS using a liquid scintillation counter.

  • Plot the specific binding of [³⁵S]GTPγS against the log concentration of the agonist to determine EC50 and Emax values.

cAMP Accumulation Assay

This assay measures the functional consequence of opioid receptor activation, which is typically the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[5][6][7][8]

Materials:

  • HEK293 or CHO cells stably expressing the opioid receptor of interest.

  • Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, 0.1% BSA, pH 7.4.

  • Forskolin (B1673556) (an adenylyl cyclase activator).

  • Test compounds (opioid agonists).

  • cAMP assay kit (e.g., HTRF-based).

Procedure:

  • Plate the cells in a 384-well plate and allow them to adhere.

  • Add the test compound at various concentrations.

  • Incubate for 30 minutes at 37°C.

  • Add forskolin to stimulate cAMP production.

  • Incubate for another 30 minutes at 37°C.

  • Lyse the cells and measure the intracellular cAMP levels using a suitable cAMP assay kit according to the manufacturer's instructions.

  • Generate dose-response curves to determine the IC50 of the test compound for the inhibition of forskolin-stimulated cAMP accumulation.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways and experimental workflows involved in assessing opioid receptor selectivity.

G_protein_signaling cluster_membrane Ligand Opioid Agonist (e.g., Compound X) OpioidReceptor Opioid Receptor (μ, δ, or κ) Ligand->OpioidReceptor Binds G_protein Gαi/o-GDP (Inactive) OpioidReceptor->G_protein Activates G_protein_active Gαi/o-GTP (Active) G_protein->G_protein_active GDP/GTP Exchange G_beta_gamma Gβγ AC Adenylyl Cyclase G_protein_active->AC Inhibits cAMP cAMP AC->cAMP Converts ATP to cAMP ATP ATP

Caption: Canonical G-protein signaling pathway for opioid receptors.

binding_assay_workflow start Start prepare_reagents Prepare Reagents: - Cell Membranes - Radioligand ([³H]Ligand) - Test Compound (Compound X) - Buffers start->prepare_reagents incubation Incubate Components: Membranes + [³H]Ligand + Compound X prepare_reagents->incubation filtration Rapid Filtration (Separate bound from free ligand) incubation->filtration washing Wash Filters (Remove non-specific binding) filtration->washing quantification Quantify Radioactivity (Liquid Scintillation Counting) washing->quantification analysis Data Analysis: - Calculate IC50 - Determine Ki using  Cheng-Prusoff Equation quantification->analysis end End analysis->end

Caption: Experimental workflow for a competitive radioligand binding assay.

gtp_gamma_s_workflow start Start prepare_reagents Prepare Reagents: - Cell Membranes - GDP - Test Compound (Compound X) - [³⁵S]GTPγS start->prepare_reagents pre_incubation Pre-incubate: Membranes + GDP + Compound X prepare_reagents->pre_incubation initiate_reaction Initiate Reaction: Add [³⁵S]GTPγS pre_incubation->initiate_reaction incubation Incubate at 30°C initiate_reaction->incubation filtration Rapid Filtration (Separate bound from free) incubation->filtration quantification Quantify Radioactivity (Scintillation Counting) filtration->quantification analysis Data Analysis: - Determine EC50 and Emax quantification->analysis end End analysis->end

References

Comparative

Benchmarking the synthetic efficiency of different routes to the hasubanan core

For Researchers, Scientists, and Drug Development Professionals The hasubanan (B79425) alkaloids, a class of complex polycyclic natural products, have garnered significant attention from the synthetic community due to th...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The hasubanan (B79425) alkaloids, a class of complex polycyclic natural products, have garnered significant attention from the synthetic community due to their unique structural framework and potential pharmacological activities. The core aza-[4.4.3]propellane skeleton presents a formidable synthetic challenge, leading to the development of numerous innovative strategies. This guide provides an objective comparison of the synthetic efficiency of prominent routes to the hasubanan core, supported by quantitative data and detailed experimental protocols for key transformations.

Comparative Analysis of Synthetic Efficiency

The efficiency of a synthetic route is a critical factor in drug development and academic research, where access to material for biological evaluation is paramount. Key metrics for comparison include the total number of steps in the longest linear sequence and the overall yield. The following table summarizes these metrics for several notable total syntheses of hasubanan alkaloids.

Synthetic Route (Target Molecule)Key Strategy / DisconnectionLongest Linear Sequence (Steps)Overall Yield (%)StereochemistryReference
Schultz (1998) (+)-CepharamineAsymmetric [4+2] Cycloaddition / Intramolecular Alkylation21Not ReportedEnantioselective[1]
Trauner (2006) (±)-HasubanonineConvergent Suzuki Coupling-RCM / Oxidative Phenolic Coupling~12~5Racemic[2]
Reisman (2011) (–)-8-DemethoxyrunanineIntramolecular Friedel-Crafts-type Alkylation919Enantioselective[1]
Herzon (2013) (-)-HasubanonineEnantioselective Diels-Alder Reaction147.5Enantioselective[3]
Nagasawa (2021) (–)-MetaphanineOxidative Phenolic Coupling / Intramolecular Aza-Michael Reaction23Not ReportedEnantioselective[4]
Zhu (2021) (–)-CepharamineDivergent Strategy / Intramolecular aza-Michael addition~15~10Enantioselective[5]

Overall yields were not explicitly reported in the primary publications for some routes and are therefore listed as "Not Reported."

Visualizing the Synthetic Pathways

The strategic bond disconnections and overall logic of each synthetic approach can be visualized to better understand their convergent or linear nature.

G cluster_Schultz Schultz Route to (+)-Cepharamine cluster_Trauner Trauner Route to (±)-Hasubanonine Schultz_Start Chiral Precursor Schultz_Key Asymmetric [4+2] Cycloaddition Schultz_Start->Schultz_Key Schultz_Core Hasubanan Core Schultz_Key->Schultz_Core Schultz_End (+)-Cepharamine Schultz_Core->Schultz_End Trauner_A Aryl Iodide Trauner_Phenanthrene Phenanthrene Intermediate Trauner_A->Trauner_Phenanthrene Suzuki/RCM Trauner_B Arylboronic Ester Trauner_B->Trauner_Phenanthrene Suzuki/RCM Trauner_Core Hasubanan Core Trauner_Phenanthrene->Trauner_Core Oxidative Phenolic Coupling Trauner_End (±)-Hasubanonine Trauner_Core->Trauner_End

Figure 1. Comparison of a linear (Schultz) vs. a convergent (Trauner) approach.

G cluster_Reisman Reisman Route to (–)-8-Demethoxyrunanine cluster_Nagasawa Nagasawa Route to (–)-Metaphanine Reisman_Start 2-Bromo-4-methoxyphenol Reisman_Indolone Dihydroindolone Reisman_Start->Reisman_Indolone Intramolecular Friedel-Crafts Reisman_Propellane Aza-propellane Reisman_Indolone->Reisman_Propellane Intramolecular Friedel-Crafts Reisman_End (–)-8-Demethoxyrunanine Reisman_Propellane->Reisman_End Nagasawa_Fragments Fragment Coupling Nagasawa_Cyclization Oxidative Phenolic Coupling Nagasawa_Fragments->Nagasawa_Cyclization Nagasawa_AzaMichael Aza-Michael Addition Nagasawa_Cyclization->Nagasawa_AzaMichael Nagasawa_End (–)-Metaphanine Nagasawa_AzaMichael->Nagasawa_End

Figure 2. Key bond-forming strategies in the Reisman and Nagasawa syntheses.

G cluster_Herzon Herzon Route to (–)-Hasubanonine cluster_Zhu Zhu's Divergent Route to (–)-Cepharamine Herzon_Start Azidoquinone Herzon_DA Enantioselective Diels-Alder Herzon_Start->Herzon_DA Herzon_Iminium Iminium Ion Herzon_DA->Herzon_Iminium Herzon_Core Hasubanan Core Herzon_Iminium->Herzon_Core Herzon_End (–)-Hasubanonine Herzon_Core->Herzon_End Zhu_Start Isovanillin Zhu_Common Common Intermediate Zhu_Start->Zhu_Common Zhu_Cepharamine (–)-Cepharamine Zhu_Common->Zhu_Cepharamine aza-Michael Zhu_Other Other Hasubanan Alkaloids Zhu_Common->Zhu_Other

Figure 3. Diels-Alder and divergent strategies for hasubanan synthesis.

Key Experimental Protocols

The following are representative experimental protocols for key transformations in the discussed synthetic routes. These protocols are adapted from the supporting information of the respective publications and are intended for informational purposes.

Intramolecular Friedel-Crafts-type Alkylation (Reisman Route)

This key step constructs the tetracyclic core of the hasubanan skeleton.

Procedure: To a solution of the dihydroindolone precursor in CH2Cl2 at -78 °C is added TiCl4 dropwise. The reaction mixture is stirred at this temperature for 1 hour and then warmed to room temperature over 30 minutes. The reaction is quenched by the addition of a saturated aqueous solution of NaHCO3. The aqueous layer is extracted with CH2Cl2, and the combined organic layers are dried over Na2SO4, filtered, and concentrated under reduced pressure. The residue is purified by flash column chromatography to afford the aza-propellane product.[1]

Oxidative Phenolic Coupling (Trauner Route)

This reaction is crucial for the dearomatization and construction of the dienone intermediate.

Procedure: To a solution of the phenolic precursor in a mixture of CH2Cl2 and MeOH at 0 °C is added phenyliodine(III) diacetate (PIDA) in one portion. The reaction mixture is stirred at 0 °C for 1 hour. The solvent is removed under reduced pressure, and the residue is purified by flash column chromatography to yield the desired dienone.[2]

Intramolecular Aza-Michael Reaction (Nagasawa Route)

This reaction forges a key C-N bond to form the characteristic bridged-ring system.

Procedure: To a solution of the dienone precursor in THF at -78 °C is added a solution of KHMDS in THF dropwise. The mixture is stirred at -78 °C for 30 minutes. The reaction is then quenched with saturated aqueous NH4Cl solution and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over Na2SO4, filtered, and concentrated. The crude product is purified by silica (B1680970) gel column chromatography.[4]

Enantioselective Diels-Alder Reaction (Herzon Route)

This reaction establishes the initial stereochemistry of the synthesis.

Procedure: To a solution of the chiral oxazaborolidine catalyst in CH2Cl2 at -78 °C is added a solution of the dienophile in CH2Cl2. After stirring for 10 minutes, the diene is added dropwise. The reaction is stirred at -78 °C for the specified time, and then quenched with a saturated aqueous solution of NaHCO3. The mixture is warmed to room temperature, and the aqueous layer is extracted with CH2Cl2. The combined organic extracts are dried over MgSO4, filtered, and concentrated. The residue is purified by flash chromatography.[3]

Conclusion

The synthesis of the hasubanan core has been approached from multiple strategic directions, each with its own merits and drawbacks. Early routes, while groundbreaking, were often lengthy. More recent approaches have focused on efficiency, utilizing powerful bond-forming reactions to shorten the synthetic sequence and improve overall yields. Convergent strategies, such as that employed by Trauner, and highly efficient linear sequences, as demonstrated by Reisman, offer rapid access to the core structure. Divergent strategies, exemplified by the work of Zhu, provide a platform for the synthesis of multiple analogues from a common intermediate, which is particularly valuable for medicinal chemistry efforts. The choice of a particular route will ultimately depend on the specific research goals, including the target molecule, desired stereochemistry, and the need for scalability.

References

Safety & Regulatory Compliance

© Copyright 2026 BenchChem. All Rights Reserved.